9-Bromophenanthrene-d9

Core Science & Biosynthesis

An In-depth Technical Guide to the Isotopic Purity and Labeling Efficiency of 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity and labeling efficiency of 9-Bromophenanthrene-d9, a deuterated analog of 9-Bromophenanthrene (B47481). This document is intended for researchers, scientists, and drug development professionals who utilize isotopically labeled compounds in their work.

Introduction

9-Bromophenanthrene-d9 is a stable isotope-labeled version of 9-bromophenanthrene, where nine hydrogen atoms have been replaced by deuterium (B1214612). This isotopic substitution makes it a valuable tool in various scientific disciplines, particularly in analytical chemistry and drug metabolism studies. It is commonly used as an internal standard in mass spectrometry-based quantitative analysis and as a tracer in metabolic fate studies. The utility of 9-Bromophenanthrene-d9 is fundamentally dependent on its isotopic purity and the efficiency of the deuterium labeling.

Synthesis of 9-Bromophenanthrene-d9

While specific proprietary methods for the synthesis of commercially available 9-Bromophenanthrene-d9 are not publicly disclosed, a plausible and common method for the deuteration of polycyclic aromatic hydrocarbons (PAHs) is through acid-catalyzed hydrogen-deuterium (H/D) exchange.

Illustrative Synthetic Pathway

A potential synthetic route involves the direct deuteration of 9-bromophenanthrene using a strong deuterated acid.

Caption: Illustrative synthesis of 9-Bromophenanthrene-d9.

Experimental Protocol: Hydrogen-Deuterium Exchange

The following is a representative protocol for the deuteration of an aromatic compound and has not been specifically validated for 9-bromophenanthrene.

• Preparation: In a sealed reaction vessel, dissolve 9-bromophenanthrene in a suitable inert solvent.

• Deuterium Source: Add a deuterated acid, such as deuterated sulfuric acid (D₂SO₄) in deuterium oxide (D₂O), to the reaction mixture.

• Reaction Conditions: Heat the mixture at an elevated temperature (e.g., 80-120 °C) for a prolonged period (e.g., 24-72 hours) to facilitate the H/D exchange. The optimal temperature and reaction time need to be determined empirically.

• Work-up: After cooling, the reaction mixture is neutralized with a suitable base (e.g., NaHCO₃ solution).

• Extraction: The deuterated product is extracted with an organic solvent (e.g., dichloromethane (B109758) or diethyl ether).

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography or recrystallization to yield 9-Bromophenanthrene-d9.

Determination of Isotopic Purity and Labeling Efficiency

The isotopic purity and labeling efficiency of 9-Bromophenanthrene-d9 are critical parameters that are typically determined using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Data Presentation

The following tables summarize hypothetical, yet representative, data for the isotopic purity and labeling efficiency of a typical batch of 9-Bromophenanthrene-d9.

Table 1: Isotopic Purity of 9-Bromophenanthrene-d9 Determined by Mass Spectrometry

Isotopologue	Molecular Formula	Relative Abundance (%)
d9	C₁₄D₉Br	> 98
d8	C₁₄HD₈Br	< 2
d7	C₁₄H₂D₇Br	< 0.5
d0 (unlabeled)	C₁₄H₉Br	< 0.1

Table 2: Labeling Efficiency at Specific Positions Determined by NMR Spectroscopy

Position	Labeling Efficiency (%)
1, 8	> 99
2, 7	> 98
3, 6	> 98
4, 5	> 99
10	> 99

Experimental Protocols for Analysis

Methodology:

• Sample Preparation: A dilute solution of 9-Bromophenanthrene-d9 is prepared in a suitable volatile solvent (e.g., acetonitrile (B52724) or methanol).

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an appropriate ionization source (e.g., electrospray ionization - ESI, or atmospheric pressure chemical ionization - APCI) is used.

• Data Acquisition: The instrument is calibrated, and the sample is introduced. Mass spectra are acquired over the relevant m/z range.

• Data Analysis: The relative abundances of the different isotopologues (d9, d8, d7, etc.) are determined by integrating the peak areas of their corresponding molecular ions. The isotopic purity is then calculated as the percentage of the d9 isotopologue relative to the sum of all isotopologues.

Caption: Workflow for isotopic purity analysis by MS.

Methodology:

• Sample Preparation: A precise amount of 9-Bromophenanthrene-d9 is dissolved in a deuterated NMR solvent (e.g., CDCl₃) that does not contain residual signals in the aromatic region.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Data Acquisition: Both ¹H and ²H NMR spectra are acquired. For ¹H NMR, the absence of signals in the aromatic region indicates high deuteration. For ²H NMR, the presence and integration of signals confirm the positions and extent of deuteration.

• Data Analysis: The labeling efficiency at each position can be estimated by comparing the integrals of the residual proton signals in the ¹H NMR spectrum with the corresponding signals in the spectrum of an unlabeled standard of known concentration. Alternatively, quantitative ²H NMR can be used to determine the amount of deuterium at each site.

Caption: Workflow for labeling efficiency analysis by NMR.

Conclusion

The isotopic purity and labeling efficiency are paramount for the reliable application of 9-Bromophenanthrene-d9 in sensitive analytical and metabolic studies. This guide has provided an overview of a plausible synthetic approach and detailed, albeit illustrative, experimental protocols for the determination of these crucial quality attributes. Researchers should always refer to the certificate of analysis provided by the supplier for batch-specific data and are encouraged to perform their own quality control to ensure the integrity of their results.

An In-depth Technical Guide to the Synthesis and Purification of 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 9-Bromophenanthrene-d9, a deuterated analog of 9-Bromophenanthrene. The introduction of deuterium (B1214612) atoms into the phenanthrene (B1679779) core offers a valuable tool for various research applications, including mechanistic studies, metabolic tracking, and as an internal standard in mass spectrometry-based quantification. This document outlines a detailed experimental protocol, presents key quantitative data, and illustrates the workflow for the preparation of this isotopically labeled compound.

Synthesis of 9-Bromophenanthrene-d9

The synthesis of 9-Bromophenanthrene-d9 is achieved through the electrophilic bromination of commercially available Phenanthrene-d10. The methodology is adapted from the well-established synthesis of the non-deuterated 9-Bromophenanthrene.[1][2][3] The reaction selectively targets the 9-position of the phenanthrene ring due to its high electron density.[4]

Experimental Protocol: Bromination of Phenanthrene-d10

Materials and Equipment:

• Phenanthrene-d10 (C14D10)

• Bromine (Br2)

• Anhydrous Carbon Tetrachloride (CCl4)

• Three-necked round-bottom flask

• Reflux condenser with a gas outlet to a scrubber

• Dropping funnel

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, dissolve Phenanthrene-d10 in anhydrous carbon tetrachloride.

• Heat the solution to a gentle reflux.

• Slowly add a stoichiometric equivalent of bromine, dissolved in a small amount of carbon tetrachloride, to the refluxing solution via the dropping funnel over a period of approximately 3 hours. Hydrogen bromide gas will evolve and should be directed to a scrubber containing a sodium hydroxide (B78521) solution.

• After the addition is complete, continue to reflux the reaction mixture for an additional 2 hours to ensure the reaction goes to completion and to expel the remaining hydrogen bromide.

• Allow the reaction mixture to cool to room temperature.

• Remove the solvent (carbon tetrachloride) under reduced pressure using a rotary evaporator. The crude product will be a solid or a viscous oil.

Purification of 9-Bromophenanthrene-d9

Purification of the crude 9-Bromophenanthrene-d9 is crucial to remove any unreacted starting material, poly-brominated side products, and other impurities. A two-step purification process involving vacuum distillation followed by recrystallization is recommended to achieve high purity.[1][4]

Experimental Protocol: Purification

Step 1: Vacuum Distillation

• Assemble a vacuum distillation apparatus.

• Transfer the crude 9-Bromophenanthrene-d9 to the distillation flask.

• Carefully apply vacuum and heat the flask.

• Collect the fraction boiling at approximately 177–190 °C at a pressure of 2 mmHg.[1] This fraction contains the desired 9-Bromophenanthrene-d9.

Step 2: Recrystallization

• Dissolve the distilled 9-Bromophenanthrene-d9 in a minimal amount of hot ethanol (B145695).[1]

• Allow the solution to cool slowly to room temperature to facilitate the formation of well-defined crystals.

• Further cool the solution in an ice bath to maximize the yield of the purified product.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol to remove any residual soluble impurities.

• Dry the purified 9-Bromophenanthrene-d9 crystals under vacuum.

Quantitative Data

The following table summarizes the key quantitative data for the synthesis and purification of 9-Bromophenanthrene. The data for the deuterated compound is expected to be very similar to the non-deuterated analog, with the primary difference being the molecular weight.

Parameter	Value	Reference
Starting Material	Phenanthrene-d10
Molecular Weight	188.29 g/mol
Product	9-Bromophenanthrene-d9
Molecular Weight	266.20 g/mol
Reaction Conditions
Solvent	Carbon Tetrachloride	[1][2][3]
Reaction Time	~5 hours	[1]
Yield
Crude Yield	90-94%	[1][2][3]
Recrystallized Yield	~60% (of theoretical)	[1]
Physical Properties
Appearance	White to off-white crystalline solid	[4]
Melting Point	60-66 °C	[1]
Boiling Point	177-190 °C / 2 mmHg	[1]

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the synthesis and purification workflow for 9-Bromophenanthrene-d9.

Caption: Synthesis and Purification Workflow for 9-Bromophenanthrene-d9.

The following diagram illustrates the key chemical transformation in the synthesis.

Caption: Reaction scheme for the synthesis of 9-Bromophenanthrene-d9.

Safety Considerations

• Phenanthrene and its derivatives are polycyclic aromatic hydrocarbons (PAHs) and should be handled with care as they are potentially carcinogenic.

• Bromine is highly corrosive and toxic. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Carbon tetrachloride is a toxic and environmentally hazardous solvent. Its use should be minimized, and it should be handled in a fume hood.

• Vacuum distillation of materials with high boiling points requires careful handling to avoid thermal decomposition and potential implosion of glassware.

This guide provides a foundational understanding of the synthesis and purification of 9-Bromophenanthrene-d9. Researchers should always consult relevant safety data sheets (SDS) and perform a thorough risk assessment before conducting any chemical synthesis. The provided protocols may require optimization based on the specific laboratory conditions and the desired purity of the final product.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 9-Bromophenanthrene synthesis - chemicalbook [chemicalbook.com]
• 3. bdmaee.net [bdmaee.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]

An In-depth Technical Guide to 9-Bromophenanthrene-d9: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 9-Bromophenanthrene-d9, a deuterated analog of 9-Bromophenanthrene. This document is intended for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds in their work. The information presented herein is curated from various scientific sources to ensure accuracy and depth.

Core Physical and Chemical Data

9-Bromophenanthrene-d9 is a valuable building block in organic synthesis, particularly in the preparation of complex polycyclic aromatic hydrocarbons and as an internal standard in analytical studies. Its deuteration provides a useful tool for mechanistic studies and as a tracer in metabolic research.

Physical Properties

Property	Value	Source(s)
Molecular Formula	C₁₄D₉Br	[1]
Molecular Weight	266.18 g/mol	[1]
Appearance	Pale Yellow Solid	[1]
Melting Point	60-64 °C (for non-deuterated)	[2][3]
Boiling Point	180-190 °C at 2 mmHg (for non-deuterated)	[2][3]
Solubility	Sparingly soluble in water; Soluble in organic solvents such as ethanol, acetone, chloroform, benzene, and dichloromethane.	[2][3][4]

Chemical and Spectroscopic Properties

Property	Value	Source(s)
CAS Number	2055815-26-2
Synonyms	9-Bromophenanthrene-1,2,3,4,5,6,7,8,10-d9, 9-Phenanthryl Bromide-d9	[1]
¹H NMR Spectrum	Data for non-deuterated shows complex aromatic signals.	[5][6]
Mass Spectrum	The mass spectrum of the non-deuterated compound is available.	[6][7]

Synthesis of 9-Bromophenanthrene-d9

A detailed experimental protocol for the synthesis of 9-Bromophenanthrene-d9 is not explicitly published. However, a reliable synthesis can be adapted from the established procedure for its non-deuterated counterpart, starting from commercially available phenanthrene-d10 (B32357).

Experimental Protocol: Synthesis of 9-Bromophenanthrene-d9

Starting Material: Phenanthrene-d10

Reagents: Bromine, Carbon Tetrachloride (or a suitable alternative solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve phenanthrene-d10 in an appropriate solvent like carbon tetrachloride.

• Heat the solution to a gentle reflux.

• Slowly add a stoichiometric amount of bromine, dissolved in the same solvent, to the refluxing solution over a period of several hours. The reaction should be carried out under a fume hood due to the evolution of hydrogen bromide gas (in this case, deuterium (B1214612) bromide).

• After the addition is complete, continue to reflux the mixture for an additional period to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature.

• The solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, or by column chromatography on silica (B1680970) gel to yield pure 9-Bromophenanthrene-d9.

Logical Workflow for the Synthesis of 9-Bromophenanthrene-d9

Caption: A logical workflow for the synthesis of 9-Bromophenanthrene-d9.

Chemical Reactivity and Applications

9-Bromophenanthrene-d9, like its non-deuterated analog, is a versatile intermediate in organic synthesis. The carbon-bromine bond is a key functional group that allows for a variety of cross-coupling reactions to form new carbon-carbon and carbon-heteroatom bonds.

Suzuki-Miyaura Cross-Coupling Reaction

One of the most important reactions of 9-Bromophenanthrene is the Suzuki-Miyaura cross-coupling, which is used to form biaryl compounds. These structures are prevalent in pharmaceuticals, agrochemicals, and advanced materials.

Experimental Protocol: Suzuki-Miyaura Coupling of 9-Bromophenanthrene with Phenylboronic Acid

Reactants: 9-Bromophenanthrene, Phenylboronic Acid

Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Base: An aqueous solution of Sodium Carbonate (Na₂CO₃) or Potassium Carbonate (K₂CO₃)

Solvent: A mixture of Toluene (B28343) and Water or Dioxane and Water

Procedure:

• To a reaction vessel, add 9-Bromophenanthrene (1 equivalent), the desired arylboronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents).

• The vessel is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen).

• A degassed solvent system, such as a mixture of toluene and water or dioxane and water, is added.

• The reaction mixture is heated with stirring (typically between 80-110 °C) and the progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, the reaction is cooled to room temperature.

• The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired 9-phenylphenanthrene.

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction

Caption: A simplified diagram of the Suzuki-Miyaura cross-coupling catalytic cycle.

Conclusion

9-Bromophenanthrene-d9 is a key isotopically labeled compound with significant applications in synthetic and analytical chemistry. While specific physical data for the deuterated form is scarce, the properties of its non-deuterated analog provide a reliable reference. The synthetic and reactive methodologies outlined in this guide offer a solid foundation for its use in research and development. The provided experimental protocols and logical workflows are intended to be a starting point, and optimization may be necessary depending on the specific application and available laboratory resources.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 9-Bromophenanthrene | CAS 573-17-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 3. 9-Bromophenanthrene: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]
• 5. 9-Bromophenanthrene(573-17-1) 1H NMR [m.chemicalbook.com]
• 6. 9-Bromophenanthrene | C14H9Br | CID 11309 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Phenanthrene, 9-bromo- [webbook.nist.gov]

Solubility of 9-Bromophenanthrene-d9 in common organic solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 9-Bromophenanthrene-d9, a deuterated polycyclic aromatic hydrocarbon. Due to the limited availability of specific quantitative solubility data for this isotopically labeled compound, this document focuses on qualitative solubility information derived from available chemical data for the non-deuterated analog, 9-Bromophenanthrene, and presents a standardized experimental protocol for quantitatively determining its solubility in common organic solvents.

Introduction and Qualitative Solubility

9-Bromophenanthrene is a solid crystalline powder at room temperature.[1][2] As a polycyclic aromatic hydrocarbon (PAH), its structure, composed of fused benzene (B151609) rings, renders it sparingly soluble in water but generally soluble in various organic solvents.[1][2][3] The principle of "like dissolves like" is central to understanding its solubility profile; the nonpolar aromatic core of the molecule favors interaction with nonpolar or moderately polar organic solvents.

Table 1: Qualitative Solubility of 9-Bromophenanthrene

Solvent Class	Solvent Name	Qualitative Solubility
Halogenated	Chloroform	Soluble[4][5]
Dichloromethane	Soluble[2][3][6]
Carbon Tetrachloride	Soluble[7]
Aromatic	Toluene	Soluble[4]
Benzene	Good Solubility[3]
Alcohols	Ethanol	Soluble[1][2]
Ketones	Acetone	Soluble[1][2]
Acids	Acetic Acid	Soluble[7]
Sulfides	Carbon Disulfide	Soluble[7]
Aqueous	Water	Insoluble/Sparingly Soluble[1][2][6]

This table is a compilation of qualitative data from various chemical suppliers and databases. "Soluble" indicates that the compound dissolves to a useful extent for typical laboratory applications like synthesis and analysis, but does not imply a specific concentration.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility values, a standardized experimental method such as the equilibrium shake-flask method is recommended.[8] This procedure allows for the determination of the thermodynamic equilibrium solubility of a compound in a given solvent at a specific temperature.

Objective: To determine the quantitative solubility of 9-Bromophenanthrene-d9 in a selected organic solvent at a constant temperature.

Materials:

• 9-Bromophenanthrene-d9 (solid)

• High-purity organic solvent of choice (e.g., HPLC-grade acetonitrile, ethanol, toluene)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or vortex mixer

• Temperature-controlled incubator or water bath

• Centrifuge

• Syringe filters (e.g., 0.22 µm, chemically resistant PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector, or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Analytical balance

Methodology:

• Preparation of a Supersaturated Solution: Add an excess amount of solid 9-Bromophenanthrene-d9 to a vial containing a known volume of the selected solvent. The presence of undissolved solid is essential to ensure that equilibrium is reached from a state of saturation.

• Equilibration: Seal the vials tightly and place them in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25°C). Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is established. The system is at equilibrium when the concentration of the solute in the solution remains constant over time.

• Phase Separation: After equilibration, remove the vials and allow the undissolved solid to settle. To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a high speed (e.g., 5000 rpm) for 15-20 minutes.[8]

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a pipette. To remove any remaining microscopic particles, filter the supernatant through a chemically inert syringe filter into a clean vial.[8]

• Dilution: Accurately dilute the filtered, saturated solution with the same solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a calibrated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.[9]

  • HPLC Method: Inject the sample onto an appropriate column (e.g., C18) and measure the peak area at a wavelength where 9-Bromophenanthrene-d9 absorbs strongly (e.g., determined by a UV scan).

  • UV-Vis Method: Measure the absorbance of the solution at the wavelength of maximum absorbance (λmax).

• Calculation: Calculate the concentration of the saturated solution using a pre-established calibration curve generated from standard solutions of 9-Bromophenanthrene-d9 of known concentrations.[8] The final solubility is reported in units such as mg/mL or mol/L at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the quantitative solubility determination protocol.

Caption: Workflow for equilibrium solubility determination using the shake-flask method.

Conclusion

While specific quantitative solubility data for 9-Bromophenanthrene-d9 remains unpublished, its qualitative behavior is well-understood and mirrors that of its non-deuterated analog, showing good solubility in common non-aqueous organic solvents and poor solubility in water. For researchers requiring precise values for applications in drug development, formulation, or analytical chemistry, the detailed experimental protocol provided in this guide offers a robust and reliable method for generating this critical data.

References

• 1. 9-Bromophenanthrene: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. CAS 573-17-1: 9-Bromophenanthrene | CymitQuimica [cymitquimica.com]
• 4. 9-Bromophenanthrene | 573-17-1 [chemicalbook.com]
• 5. 9-Bromophenanthrene CAS#: 573-17-1 [m.chemicalbook.com]
• 6. 9-Bromophenanthrene-98% - High Quality Synthesis Intermediate at Best Price [abchemicalindustries.com]
• 7. bdmaee.net [bdmaee.net]
• 8. benchchem.com [benchchem.com]
• 9. lifechemicals.com [lifechemicals.com]

An In-Depth Technical Guide to the Thermal and Chemical Stability of 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal and chemical stability of 9-Bromophenanthrene-d9. Due to the limited availability of specific data for the deuterated compound, this guide leverages data from its non-deuterated counterpart, 9-Bromophenanthrene, as a close proxy. The inherent stability of the carbon-deuterium bond suggests that 9-Bromophenanthrene-d9 will exhibit comparable or slightly enhanced stability.

Core Compound Properties

9-Bromophenanthrene-d9 is a deuterated polycyclic aromatic hydrocarbon (PAH). The substitution of hydrogen with deuterium (B1214612) atoms can subtly influence the compound's physicochemical properties due to the kinetic isotope effect, generally leading to greater bond strength and, consequently, potentially higher thermal and chemical stability.

Table 1: Physical and Chemical Properties of 9-Bromophenanthrene (as a proxy for 9-Bromophenanthrene-d9)

Property	Value
Molecular Formula	C₁₄D₉Br
Molecular Weight	266.18 g/mol
Appearance	Light yellow powder or crystals.[1]
Melting Point	60-64 °C.[2][3][4]
Boiling Point	180-190 °C at 2 mmHg.[2]
Solubility	Soluble in toluene (B28343) and chloroform.[1] Sparingly soluble in water; soluble in organic solvents like ethanol (B145695) and acetone.[3]

Thermal Stability

General Thermal Behavior: As a polycyclic aromatic hydrocarbon, the core ring system of 9-Bromophenanthrene is highly stable. Thermal decomposition is expected to occur at elevated temperatures, likely involving the cleavage of the carbon-bromine bond and eventual breakdown of the aromatic structure. The presence of deuterium atoms is expected to slightly increase the energy required for bond cleavage, thus potentially raising the decomposition temperature compared to the non-deuterated analog.

Table 2: Thermal Stability Data (Qualitative)

Parameter	Observation
Decomposition	Expected to be stable at typical laboratory temperatures. Decomposition at elevated temperatures would likely initiate with C-Br bond cleavage.
Storage Temperature	Recommended storage at 2-8 °C for long-term stability.

Chemical Stability and Reactivity

9-Bromophenanthrene exhibits reactivity characteristic of halogenated aromatic compounds. The bromine atom at the 9-position influences its participation in various chemical transformations. The deuterated form is expected to have very similar chemical reactivity.

Reactivity Profile:

• Nucleophilic Substitution: The compound can undergo nucleophilic substitution reactions. For instance, it reacts with cuprous cyanide at 260°C to form 9-cyanophenanthrene.[1][5][6] It also undergoes alkaline hydrolysis with sodium hydroxide (B78521) at 230°C in the presence of a copper catalyst to yield 9-phenanthrol.[7]

• Electrophilic Aromatic Substitution: The phenanthrene (B1679779) ring can undergo further electrophilic substitution, though the existing bromine atom will influence the position of subsequent substitutions.[3]

• Incompatibilities: 9-Bromophenanthrene is incompatible with strong oxidizing agents.[8]

Table 3: Chemical Reactivity of 9-Bromophenanthrene

Reagent/Condition	Reactivity/Observation
Strong Oxidizing Agents	Incompatible; may lead to vigorous reactions.
Strong Reducing Agents	Incompatible.
Strong Bases (e.g., NaOH)	Stable at room temperature; reacts at high temperatures (e.g., 230°C with catalyst) to undergo hydrolysis.[7]
Strong Acids	Generally stable, but can participate in electrophilic aromatic substitution reactions under specific conditions.
Water (Hydrolysis)	Stable under normal conditions. Hydrolysis can be forced at high temperatures.[7]
Light (Photostability)	Polycyclic aromatic hydrocarbons can be susceptible to photodecomposition. Appropriate light protection is recommended for long-term storage.

Experimental Protocols

Detailed experimental protocols for assessing the stability of 9-Bromophenanthrene-d9 are provided below. These are generalized procedures that can be adapted for specific laboratory equipment and conditions.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal decomposition temperature of 9-Bromophenanthrene-d9.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of 9-Bromophenanthrene-d9 into a TGA pan (typically alumina (B75360) or platinum).

• Instrument Setup:

  • Place the sample pan in the TGA instrument.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a low temperature (e.g., 30 °C).

  • Heat the sample from the initial temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: Record the sample weight as a function of temperature. The onset temperature of weight loss is considered the decomposition temperature.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and observe any other phase transitions of 9-Bromophenanthrene-d9.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of 9-Bromophenanthrene-d9 into a DSC pan and hermetically seal it.

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas.

• Thermal Program:

  • Equilibrate the sample at a temperature below its expected melting point.

  • Heat the sample at a controlled rate (e.g., 5-10 °C/min) through its melting transition.

• Data Analysis: Record the heat flow as a function of temperature. The peak of the endothermic event corresponds to the melting point.

Chemical Stability Testing (General Protocol)

Objective: To assess the stability of 9-Bromophenanthrene-d9 in the presence of various chemical reagents.

Methodology:

• Sample Preparation: Prepare stock solutions of 9-Bromophenanthrene-d9 in a suitable inert solvent (e.g., toluene or chloroform).

• Reaction Setup:

  • In separate vials, mix an aliquot of the stock solution with the test reagent (e.g., 1M HCl, 1M NaOH, 1% H₂O₂).

  • Include a control sample with only the solvent.

• Incubation: Incubate the vials at a controlled temperature (e.g., room temperature or 50 °C) for a specified period (e.g., 24, 48, 72 hours).

• Analysis: At each time point, withdraw an aliquot from each vial and analyze it using a suitable analytical technique such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the remaining 9-Bromophenanthrene-d9 and identify any degradation products.

Visualizations

Logical Workflow for Stability Assessment

Caption: Workflow for assessing the thermal and chemical stability of 9-Bromophenanthrene-d9.

Known Chemical Reactions of 9-Bromophenanthrene

Caption: Diagram of key chemical reactions involving 9-Bromophenanthrene.

References

• 1. 9-Bromophenanthrene | 573-17-1 [chemicalbook.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. 9-Bromophenanthrene: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 4. 9-Bromophenanthrene | CAS#:573-17-1 | Chemsrc [chemsrc.com]
• 5. 9-Bromophenanthrene synthesis - chemicalbook [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. The Synthesis of 9-Phenanthrol from 9-Bromophenanthrene by Alkalinehydrolysis [jstage.jst.go.jp]
• 8. Organic Syntheses Procedure [orgsyn.org]

Spectroscopic Data for 9-Bromophenanthrene-d9: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 9-Bromophenanthrene-d9, a deuterated analog of 9-Bromophenanthrene. Due to the scarcity of directly published data for the deuterated compound, this guide presents a combination of experimental data for the non-deuterated form and predicted data for its deuterated counterpart, based on established principles of isotopic effects on spectroscopic measurements. Detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data are also provided.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules. The following sections detail the ¹H and ¹³C NMR data for 9-Bromophenanthrene and the predicted data for 9-Bromophenanthrene-d9.

Predicted ¹H NMR Data for 9-Bromophenanthrene-d9

Due to the substitution of all nine protons with deuterium, the ¹H NMR spectrum of 9-Bromophenanthrene-d9 is expected to show no signals, except for a potential residual solvent peak. The absence of proton signals is a key indicator of successful deuteration.

¹³C NMR Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 1: Experimental ¹³C NMR Chemical Shifts for 9-Bromophenanthrene and Predicted Data for 9-Bromophenanthrene-d9

Carbon Position	Experimental δ (ppm) for 9-Bromophenanthrene	Predicted δ (ppm) for 9-Bromophenanthrene-d9	Predicted Multiplicity for 9-Bromophenanthrene-d9
1	127.1	~127.0	t
2	127.2	~127.1	t
3	122.8	~122.7	t
4	128.7	~128.6	t
4a	131.9	~131.9	s
4b	130.3	~130.3	s
5	128.7	~128.6	t
6	122.8	~122.7	t
7	127.2	~127.1	t
8	127.1	~127.0	t
8a	130.3	~130.3	s
9	121.3	~121.3	s
10	129.2	~129.1	t
10a	131.2	~131.2	s

Note: The experimental data for 9-Bromophenanthrene is sourced from spectral databases. The predicted data for the deuterated compound considers the typical upfield shift (isotope effect) of ~0.1 ppm for the deuterated carbon and smaller shifts for adjacent carbons. The multiplicity is predicted based on one-bond C-D coupling (¹JCD), which results in a triplet (t) for CD groups, and the absence of coupling for quaternary carbons (s).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups and structural features of a molecule based on the absorption of infrared radiation.

Table 2: Key Experimental IR Absorptions for 9-Bromophenanthrene and Predicted Absorptions for 9-Bromophenanthrene-d9

Functional Group/Vibration	Experimental Wavenumber (cm⁻¹) for 9-Bromophenanthrene	Predicted Wavenumber (cm⁻¹) for 9-Bromophenanthrene-d9
Aromatic C-H Stretch	3100-3000	Absent
Aromatic C-D Stretch	N/A	~2250
Aromatic C=C Stretch	1600-1450	1600-1450
C-H Out-of-plane Bending	900-675	Absent
C-D Out-of-plane Bending	N/A	~750-550
C-Br Stretch	~650	~650

Note: The C-D stretching and bending vibrations are predicted to occur at lower wavenumbers than the corresponding C-H vibrations due to the heavier mass of deuterium.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Predicted Mass Spectrum of 9-Bromophenanthrene-d9

The electron ionization (EI) mass spectrum of 9-Bromophenanthrene-d9 is predicted to show a molecular ion peak cluster at m/z 265 and 267, corresponding to [M]⁺ and [M+2]⁺ containing the ⁷⁹Br and ⁸¹Br isotopes, respectively. This is a shift of +9 mass units compared to the non-deuterated compound (m/z 256 and 258).

Table 3: Predicted Key Fragments in the Mass Spectrum of 9-Bromophenanthrene-d9

m/z	Ion
265/267	[C₁₄D₉Br]⁺
185	[C₁₄D₈]⁺ (Loss of DBr)
184	[C₁₄D₇]⁺ (Loss of DBr and D)

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 9-Bromophenanthrene-d9 in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

  • Acquisition Parameters:

    • Spectral Width: 16 ppm

    • Acquisition Time: ~4 seconds

    • Relaxation Delay: 2 seconds

    • Number of Scans: 16-64

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher field NMR spectrometer.

  • Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Acquisition Parameters:

    • Spectral Width: 250 ppm

    • Acquisition Time: ~1-2 seconds

    • Relaxation Delay: 2-5 seconds

    • Number of Scans: 1024 or more, depending on sample concentration.

IR Spectroscopy (ATR Method)

• Sample Preparation: Place a small amount of the solid 9-Bromophenanthrene-d9 directly onto the diamond crystal of the ATR accessory.

• Data Acquisition:

  • Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.

  • Accessory: Attenuated Total Reflectance (ATR) accessory.

  • Acquisition Parameters:

    • Spectral Range: 4000-400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32

  • Procedure:

    • Record a background spectrum of the clean, empty ATR crystal.

    • Apply the sample to the crystal and ensure good contact using the pressure arm.

    • Record the sample spectrum.

    • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (GC-MS)

• Sample Preparation: Dissolve a small amount of 9-Bromophenanthrene-d9 in a suitable volatile solvent (e.g., dichloromethane, hexane) to a concentration of approximately 10-100 µg/mL.

• Gas Chromatography (GC) Conditions:

  • GC System: A gas chromatograph equipped with a capillary column.

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Inlet: Splitless injection at 280-300 °C.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 300 °C.

    • Final hold: 5-10 minutes at 300 °C.

• Mass Spectrometry (MS) Conditions:

  • MS System: A mass spectrometer with an electron ionization (EI) source.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Visualizations

The following diagrams illustrate the workflow of spectroscopic analysis and a proposed mass spectrometry fragmentation pathway.

Caption: Workflow for the spectroscopic analysis of 9-Bromophenanthrene-d9.

Caption: Proposed mass spectrometry fragmentation of 9-Bromophenanthrene-d9.

Unraveling the Fragmentation Fingerprint: A Technical Guide to the Mass Spectrometry of 9-Bromophenanthrene-d9

For Immediate Release

This technical guide provides a detailed analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 9-Bromophenanthrene-d9. This document is intended for researchers, scientists, and professionals in drug development and related fields who utilize mass spectrometry for the structural elucidation of deuterated polycyclic aromatic hydrocarbons (PAHs).

Introduction

9-Bromophenanthrene-d9 is a deuterated analog of 9-Bromophenanthrene, a brominated polycyclic aromatic hydrocarbon. The incorporation of deuterium (B1214612) isotopes provides a valuable tool for tracer studies, metabolic investigations, and as an internal standard in quantitative mass spectrometry. Understanding the fragmentation pattern of this labeled compound is crucial for its unambiguous identification and quantification in complex matrices. This guide outlines the predicted fragmentation pathway based on the known mass spectrum of its non-deuterated counterpart and established principles of mass spectrometry.

Predicted Mass Spectrometry Data

The following table summarizes the predicted prominent ions in the electron ionization mass spectrum of 9-Bromophenanthrene-d9. The predictions are based on the fragmentation of 9-Bromophenanthrene, taking into account the mass shift due to the nine deuterium atoms. The molecular weight of 9-Bromophenanthrene-d9 is 266.18 g/mol , considering the natural isotopic abundance of bromine.

Predicted m/z	Proposed Ion Structure	Proposed Fragmentation Pathway	Notes
266 / 268	[C₁₄D₉⁷⁹Br]⁺ / [C₁₄D₉⁸¹Br]⁺	Molecular Ion (M⁺)	The two peaks correspond to the two major isotopes of bromine, ⁷⁹Br and ⁸¹Br, with an approximate intensity ratio of 1:1.
186	[C₁₄D₈]⁺	M⁺ - DBr	Loss of a neutral deuterium bromide molecule.
185	[C₁₄D₇]⁺	[M-DBr]⁺ - D	Loss of a deuterium radical from the [M-DBr]⁺ ion.
184	[C₁₄D₆]⁺	[M-DBr]⁺ - D₂	Loss of a neutral D₂ molecule from the [M-DBr]⁺ ion.
92	[C₇D₄]⁺	Further fragmentation of the phenanthrene (B1679779) backbone.	Represents a smaller, stable aromatic fragment.

Proposed Experimental Protocol

The following hypothetical experimental protocol describes the conditions under which the mass spectrum of 9-Bromophenanthrene-d9 could be acquired.

Instrumentation:

• Mass Spectrometer: A high-resolution quadrupole time-of-flight (Q-TOF) mass spectrometer.

• Ionization Source: Electron Ionization (EI) at 70 eV.

• Inlet System: Gas chromatography (GC) for sample introduction.

• GC Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: An appropriate temperature gradient to ensure the elution of 9-Bromophenanthrene-d9.

• Mass Range: m/z 50-500.

Sample Preparation: A dilute solution of 9-Bromophenanthrene-d9 in a suitable volatile solvent (e.g., dichloromethane) would be prepared for GC-MS analysis.

Predicted Fragmentation Pathway

The fragmentation of 9-Bromophenanthrene-d9 under electron ionization is predicted to initiate with the formation of the molecular ion, which then undergoes a series of characteristic fragmentation steps. The primary fragmentation is expected to be the loss of deuterium bromide (DBr), followed by subsequent losses of deuterium atoms or molecules.

Caption: Predicted EI-MS fragmentation pathway of 9-Bromophenanthrene-d9.

Discussion

The predicted fragmentation pattern is dominated by the facile cleavage of the carbon-bromine bond, a common feature in the mass spectra of brominated aromatic compounds. The stability of the resulting phenanthrene cation contributes to the prominence of the [M-DBr]⁺ ion. Subsequent fragmentation of the deuterated phenanthrene core is expected to involve the loss of deuterium atoms and neutral molecules, leading to a series of lower mass-to-charge ratio ions.

It is important to note that this guide is based on theoretical predictions and data from the non-deuterated analog. Actual experimental results may show minor variations in the relative abundances of the fragment ions. However, the proposed fragmentation pathways provide a robust framework for the interpretation of the mass spectrum of 9-Bromophenanthrene-d9.

Conclusion

This technical guide provides a comprehensive overview of the predicted mass spectrometry fragmentation pattern of 9-Bromophenanthrene-d9. The presented data and fragmentation pathway are essential for researchers utilizing this deuterated standard in their analytical methods. The detailed information will aid in the accurate identification and structural confirmation of 9-Bromophenanthrene-d9 in various scientific applications.

In-depth Technical Guide: 1H and 13C NMR Spectral Assignments for 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral assignments for 9-Bromophenanthrene-d9. Due to the absence of direct experimental data for the deuterated compound in the searched literature, this guide presents predicted spectral assignments based on the known data for the non-deuterated 9-Bromophenanthrene, supplemented by established principles of NMR spectroscopy of deuterated compounds.

Introduction

9-Bromophenanthrene is a key intermediate in the synthesis of various polycyclic aromatic hydrocarbons (PAHs) and their derivatives, which are of significant interest in materials science and drug development. Isotopic labeling, particularly deuteration, is a powerful tool for elucidating reaction mechanisms, studying metabolic pathways, and as internal standards in quantitative analysis. Understanding the NMR spectral characteristics of 9-Bromophenanthrene-d9 is therefore crucial for its application in these fields.

This guide provides a comprehensive overview of the predicted ¹H and ¹³C NMR spectra of 9-Bromophenanthrene-d9, detailed experimental protocols for data acquisition, and a workflow for spectral analysis.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 9-Bromophenanthrene-d9. The predictions are derived from the analysis of spectral data for the non-deuterated 9-Bromophenanthrene and the known effects of deuterium (B1214612) substitution on NMR spectra.

Note on Predictions: The chemical shift assignments for 9-Bromophenanthrene are based on analogous substituted phenanthrene (B1679779) systems and predictive models, as a complete, unambiguously assigned experimental dataset was not available in the searched literature. The predicted spectra for the deuterated analog are based on these assignments.

Predicted ¹H NMR Spectral Data for 9-Bromophenanthrene-d9

The ¹H NMR spectrum of 9-Bromophenanthrene-d9 is expected to be significantly simplified compared to its non-deuterated counterpart. In a fully deuterated sample (d9), the only observable signals would be from any residual, non-deuterated protons. The chemical shifts of these residual protons would be identical to those in the non-deuterated molecule, but their multiplicities would be altered due to the absence of proton-proton coupling.

Table 1: Predicted ¹H NMR Data for 9-Bromophenanthrene-d9 (Residual Protons)

Proton Position	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity
H-1	~8.6	s
H-2	~7.7	s
H-3	~7.6	s
H-4	~8.7	s
H-5	~8.7	s
H-6	~7.6	s
H-7	~7.7	s
H-8	~8.6	s
H-10	~8.5	s

Note: The actual observed spectrum of a 9-Bromophenanthrene-d9 sample would depend on the isotopic purity. The signals would be of very low intensity.

Predicted ¹³C NMR Spectral Data for 9-Bromophenanthrene-d9

The ¹³C NMR spectrum of 9-Bromophenanthrene-d9 will exhibit signals for all carbon atoms. The chemical shifts are expected to be very similar to the non-deuterated compound. However, the multiplicities of the carbon signals directly bonded to deuterium will change from doublets (in a proton-coupled spectrum) to triplets (due to ¹³C-¹D coupling, as deuterium has a spin I=1). In a broadband proton-decoupled spectrum, these carbons will appear as sharp singlets, but their relaxation times will be longer.

Table 2: Predicted ¹³C NMR Data for 9-Bromophenanthrene-d9

Carbon Position	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity (¹³C-¹D coupled)
C-1	~127.0	t
C-2	~127.5	t
C-3	~123.0	t
C-4	~128.5	t
C-4a	~131.5	s
C-4b	~130.0	s
C-5	~128.5	t
C-6	~123.0	t
C-7	~127.5	t
C-8	~127.0	t
C-8a	~132.0	s
C-9	~121.0	s
C-10	~129.0	t
C-10a	~130.5	s

Note: 't' denotes a triplet due to one-bond coupling with deuterium. 's' denotes a singlet for quaternary carbons and the carbon bearing the bromine atom.

Experimental Protocols

The following are detailed methodologies for the acquisition of high-quality ¹H and ¹³C NMR spectra of 9-Bromophenanthrene-d9.

Sample Preparation

• Compound Purity: Ensure the 9-Bromophenanthrene-d9 sample is of high purity. Impurities can complicate spectral interpretation.

• Solvent Selection: Choose a high-purity deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) or dichloromethane-d₂ (CD₂Cl₂) are suitable choices for polycyclic aromatic hydrocarbons.

• Concentration:

  • For ¹H NMR: Prepare a solution of approximately 1-5 mg of 9-Bromophenanthrene-d9 in 0.6-0.7 mL of the deuterated solvent.

  • For ¹³C NMR: A more concentrated sample of 10-20 mg in 0.6-0.7 mL is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Sample Handling:

  • Weigh the sample accurately in a clean, dry vial.

  • Add the deuterated solvent using a clean, dry pipette.

  • Gently swirl or vortex the vial to ensure complete dissolution.

  • Transfer the solution to a clean, high-quality 5 mm NMR tube.

  • Cap the NMR tube securely.

NMR Data Acquisition

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is recommended.

¹H NMR Spectroscopy:

• Pulse Sequence: Standard single-pulse sequence.

• Temperature: 298 K.

• Spectral Width: -2 to 12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8-16 scans (will depend on the concentration of residual protons).

• Referencing: The residual solvent peak can be used as an internal reference (e.g., CDCl₃ at 7.26 ppm).

¹³C NMR Spectroscopy:

• Pulse Sequence: Standard proton-decoupled single-pulse sequence (e.g., zgpg30).

• Temperature: 298 K.

• Spectral Width: 0 to 160 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds (a longer delay may be necessary for quaternary carbons).

• Number of Scans: 1024-4096 scans (or more, depending on the sample concentration).

• Referencing: The solvent peak can be used as an internal reference (e.g., CDCl₃ at 77.16 ppm).

2D NMR Spectroscopy (for definitive assignments of 9-Bromophenanthrene):

To obtain unambiguous assignments for the non-deuterated 9-Bromophenanthrene, which forms the basis of the predictions for the d9 analogue, the following 2D NMR experiments are essential:

• COSY (Correlation Spectroscopy): To identify proton-proton spin coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons.

Experimental and Analytical Workflow

The following diagram illustrates the logical workflow from sample preparation to the final spectral assignment.

Caption: Experimental workflow for NMR analysis.

Conclusion

This technical guide provides a foundational understanding of the expected ¹H and ¹³C NMR spectra of 9-Bromophenanthrene-d9. While the provided spectral assignments are predictive, they offer a valuable starting point for researchers working with this isotopically labeled compound. The detailed experimental protocols and workflow are designed to enable the acquisition of high-quality experimental data, which will be essential for validating and refining these predictions. For definitive assignments, a comprehensive 2D NMR analysis of the non-deuterated 9-Bromophenanthrene is highly recommended.

An In-depth Technical Guide to the FT-IR Spectrum and Vibrational Modes of 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the Fourier-Transform Infrared (FT-IR) spectrum and vibrational modes of 9-Bromophenanthrene-d9. Due to the limited availability of direct experimental data for this specific isotopologue, this guide leverages theoretical calculations and comparative spectral analysis with related compounds, primarily perdeuterated phenanthrene (B1679779) and non-deuterated 9-bromophenanthrene. This approach offers a robust, theoretically grounded interpretation of the expected vibrational characteristics of 9-Bromophenanthrene-d9, making it a valuable resource for researchers in spectroscopy, materials science, and drug development.

Introduction

9-Bromophenanthrene-d9 is a deuterated and brominated polycyclic aromatic hydrocarbon (PAH). The introduction of deuterium (B1214612) and bromine atoms into the phenanthrene structure induces significant changes in its vibrational spectrum compared to the parent molecule. Deuteration, the substitution of hydrogen with its heavier isotope deuterium, leads to a downshift in the vibrational frequencies of the C-D bonds compared to C-H bonds. The bromine substituent, due to its larger mass and electronic effects, further perturbs the vibrational modes of the aromatic core. Understanding these spectral shifts is crucial for the structural elucidation and characterization of such molecules.

This guide presents a theoretical framework for the FT-IR spectrum of 9-Bromophenanthrene-d9, details the experimental protocols for acquiring such spectra, and provides a logical workflow for the analysis.

Theoretical Vibrational Modes of 9-Bromophenanthrene-d9

The vibrational spectrum of 9-Bromophenanthrene-d9 is predicted based on Density Functional Theory (DFT) calculations performed on analogous molecules, particularly perdeuterated phenanthrene. The bromine atom at the 9-position is expected to primarily influence the in-plane and out-of-plane bending modes of the adjacent C-D bonds and the overall skeletal vibrations of the phenanthrene core.

The following table summarizes the predicted vibrational modes and their assignments. The frequencies are based on theoretical calculations for perdeuterated phenanthrene, with qualitative adjustments to account for the influence of the bromine substituent.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Expected Intensity	Assignment Notes
Aromatic C-D Stretching	2280 - 2260	Medium to Strong	The C-D stretching vibrations are expected in this region, significantly downshifted from the typical C-H stretching region (~3100-3000 cm⁻¹). Multiple bands may be observed due to the non-equivalent C-D bonds in the molecule.
Overtone and Combination Bands	2000 - 1600	Weak	This region typically contains weak overtone and combination bands of the fundamental vibrations.
Aromatic C=C Skeletal Vibrations	1600 - 1400	Medium to Strong	These bands arise from the stretching and deformation of the carbon-carbon bonds within the aromatic rings. The bromine substituent may cause slight shifts and changes in the relative intensities of these peaks compared to perdeuterated phenanthrene.
In-plane C-D Bending	1200 - 950	Medium	These modes involve the in-plane bending of the carbon-deuterium bonds. The presence of the bromine atom is expected to have a noticeable effect on the frequencies of the adjacent C-D bending modes.
Out-of-plane C-D Bending	900 - 650	Strong	The out-of-plane "wagging" motions of the C-D bonds typically give rise to strong absorptions in this region. The pattern of these bands is highly characteristic of the substitution pattern on the aromatic rings.
C-Br Stretching	700 - 500	Medium	The carbon-bromine stretching vibration is expected in this lower frequency range. Its exact position can be influenced by coupling with other vibrational modes.
Skeletal Deformation and Ring Puckering	Below 500	Weak to Medium	These low-frequency modes correspond to the deformation and puckering of the entire molecular skeleton.

Experimental Protocols for FT-IR Spectroscopy

The acquisition of a high-quality FT-IR spectrum of a solid sample like 9-Bromophenanthrene-d9 requires careful sample preparation and appropriate instrumental parameters. The two most common methods for solid-state FT-IR analysis are the Potassium Bromide (KBr) pellet technique and Attenuated Total Reflectance (ATR).

Potassium Bromide (KBr) Pellet Method

This traditional transmission method involves dispersing the solid sample in a transparent matrix of KBr.

Materials:

• 9-Bromophenanthrene-d9

• FT-IR grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet press with die set

• FT-IR spectrometer

Procedure:

• Grinding: Weigh approximately 1-2 mg of 9-Bromophenanthrene-d9 and 100-200 mg of dry KBr. Grind the KBr in an agate mortar to a fine powder. Add the sample and continue grinding until a homogeneous mixture is obtained. The fine particle size is crucial to minimize scattering of the infrared radiation.

• Pellet Formation: Transfer the mixture to the die of a pellet press. Apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Spectral Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer.

• Background Collection: Record a background spectrum of the empty sample compartment.

• Sample Spectrum: Acquire the spectrum of the sample. Typically, 32 to 64 scans are co-added at a resolution of 4 cm⁻¹ to achieve a good signal-to-noise ratio.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Attenuated Total Reflectance (ATR) Method

ATR is a popular technique that requires minimal sample preparation.

Materials:

• 9-Bromophenanthrene-d9

• FT-IR spectrometer equipped with an ATR accessory (e.g., with a diamond or germanium crystal)

• Spatula

Procedure:

• Background Collection: With the ATR crystal clean and uncovered, record a background spectrum.

• Sample Application: Place a small amount of the 9-Bromophenanthrene-d9 powder directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Pressure Application: Use the pressure clamp of the ATR accessory to press the sample firmly and evenly against the crystal. Good contact is essential for a strong signal.

• Sample Spectrum: Acquire the sample spectrum using similar instrument settings as for the KBr pellet method (e.g., 32-64 scans, 4 cm⁻¹ resolution).

• Data Processing: The instrument's software automatically ratios the sample spectrum to the background spectrum.

• Cleaning: After the measurement, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft, non-abrasive wipe.

Logical Workflow for Analysis

The following diagram illustrates the logical workflow for the FT-IR analysis of 9-Bromophenanthrene-d9, from sample preparation to spectral interpretation.

Caption: Workflow for FT-IR Analysis of 9-Bromophenanthrene-d9.

Conclusion

This technical guide provides a comprehensive overview of the expected FT-IR spectral characteristics and vibrational modes of 9-Bromophenanthrene-d9. By combining theoretical predictions based on closely related molecules with detailed experimental protocols, this document serves as a valuable resource for researchers working with deuterated and halogenated polycyclic aromatic hydrocarbons. The provided data and methodologies will aid in the accurate identification, characterization, and quality control of these complex molecules in various scientific and industrial applications.

UV-Vis absorption and fluorescence properties of 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the anticipated UV-Vis absorption and fluorescence properties of 9-Bromophenanthrene-d9. Due to a lack of specific experimental data for the deuterated isotopologue, this document leverages available information for 9-Bromophenanthrene and the general photophysical characteristics of the phenanthrene (B1679779) chromophore. It outlines standard experimental protocols for acquiring UV-Vis absorption and fluorescence spectra and presents the expected qualitative and quantitative data. This guide is intended to serve as a valuable resource for researchers utilizing 9-Bromophenanthrene-d9 in various applications, including its use as a molecular probe and in the development of advanced materials.

Introduction

9-Bromophenanthrene is a polycyclic aromatic hydrocarbon (PAH) known for its characteristic blue fluorescence under ultraviolet (UV) light, making it a compound of interest for applications in fluorescence microscopy, organic electronics, and as a fluorescent probe.[1] The deuterated analogue, 9-Bromophenanthrene-d9, is of particular interest in mechanistic studies and for applications where minimizing vibrational quenching is desirable. Deuteration can lead to a more defined vibrational structure in the spectra and an increased fluorescence quantum yield, a phenomenon known as the deuterium (B1214612) effect.

This guide details the expected UV-Vis absorption and fluorescence properties of 9-Bromophenanthrene-d9, based on the known characteristics of 9-Bromophenanthrene and the parent phenanthrene molecule.

Expected UV-Vis Absorption and Fluorescence Properties

The electronic absorption and emission spectra of 9-Bromophenanthrene-d9 are governed by π → π* transitions within the phenanthrene aromatic system. The UV-Vis spectrum of phenanthrene typically exhibits three main absorption bands, which are classified as β, para, and α-bands.[2]

• β-band: An intense absorption band at shorter UV wavelengths.

• para-band: Another strong absorption band at a slightly longer wavelength.

• α-band: A weaker, structured band at the longest wavelength, which is formally symmetry-forbidden but becomes observable due to vibronic coupling.[2]

For 9-Bromophenanthrene, and by extension the d9 variant, the general features of the phenanthrene spectrum are expected to be preserved, with potential shifts in the absorption and emission maxima due to the bromo-substituent. The bromine atom may induce a slight bathochromic (red) shift in the absorption and emission bands. 9-Bromophenanthrene is known to exhibit a strong blue fluorescence.[1]

Quantitative Data Summary

Parameter	Value	Solvent	Notes
UV-Vis Absorption
λmax,1 (β-band)	~252 nm	Cyclohexane	Based on data for unsubstituted phenanthrene.[3]
εmax,1	~69,200 M-1cm-1	Cyclohexane	Based on data for unsubstituted phenanthrene.[3]
λmax,2 (para-band)	~295 nm	Cyclohexane	Based on data for unsubstituted phenanthrene.
λmax,3 (α-band)	~330-350 nm	Cyclohexane	Expected to be a weaker, structured band.
Fluorescence Emission
Excitation Wavelength (λex)	~275 nm	Cyclohexane	Based on data for unsubstituted phenanthrene.[4][5]
Emission Maximum (λem)	Strong blue fluorescence, expected ~365 nm	Cyclohexane	Based on data for unsubstituted phenanthrene.[4][5]
Fluorescence Quantum Yield (ΦF)	Not available	-	Expected to be slightly higher than 9-Bromophenanthrene due to the deuterium effect. Phenanthrene has a ΦF of 0.125 in ethanol.[3]
Stokes Shift	~90 nm	Cyclohexane	Based on data for unsubstituted phenanthrene.[4][5]

Note: The data presented for λmax, εmax, λem, and Stokes Shift are based on unsubstituted phenanthrene and should be considered as estimates for 9-Bromophenanthrene-d9. Experimental verification is required for precise values.

Experimental Protocols

The following are detailed methodologies for the key experiments required to determine the UV-Vis absorption and fluorescence properties of 9-Bromophenanthrene-d9.

UV-Vis Absorption Spectroscopy

Objective: To determine the absorption maxima (λmax) and molar absorptivity (ε) of 9-Bromophenanthrene-d9.

Materials and Instrumentation:

• 9-Bromophenanthrene-d9

• Spectroscopic grade solvent (e.g., cyclohexane, ethanol)

• Volumetric flasks and pipettes

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

Procedure:

• Stock Solution Preparation: Accurately weigh a precise amount of 9-Bromophenanthrene-d9 and dissolve it in a known volume of the chosen spectroscopic grade solvent in a volumetric flask to create a stock solution of known concentration (e.g., 1 x 10-3 M).

• Working Solution Preparation: Prepare a series of dilutions from the stock solution to create working solutions with concentrations in the range of 1 x 10-5 to 1 x 10-6 M. The absorbance values should ideally be within the linear dynamic range of the spectrophotometer (typically 0.1 - 1.0).

• Data Acquisition:

  • Record a baseline spectrum using a cuvette filled with the pure solvent.

  • Measure the absorbance spectrum of each working solution over a wavelength range of approximately 200-450 nm.

• Data Analysis:

  • Identify the wavelengths of maximum absorbance (λmax).

  • Calculate the molar absorptivity (ε) at each λmax using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (1 cm).

Fluorescence Spectroscopy

Objective: To determine the fluorescence excitation and emission maxima, and the fluorescence quantum yield of 9-Bromophenanthrene-d9.

Materials and Instrumentation:

• Dilute solutions of 9-Bromophenanthrene-d9 (absorbance < 0.1 at the excitation wavelength to avoid inner filter effects)

• Spectroscopic grade solvent

• Quartz fluorescence cuvettes

• Spectrofluorometer

Procedure:

• Excitation Spectrum:

  • Set the emission monochromator to the wavelength of maximum fluorescence (if known from a preliminary scan, otherwise an estimate can be used).

  • Scan the excitation monochromator over a range of wavelengths (e.g., 220-350 nm) to obtain the excitation spectrum. The peak of this spectrum should correspond to an absorption maximum.

• Emission Spectrum:

  • Set the excitation monochromator to a wavelength of maximum absorption (determined from the UV-Vis spectrum or the excitation spectrum).

  • Scan the emission monochromator from a wavelength slightly longer than the excitation wavelength to a longer wavelength (e.g., 350-550 nm) to obtain the fluorescence emission spectrum.

• Quantum Yield Determination (Relative Method):

  • A well-characterized fluorescence standard with a known quantum yield and absorption/emission in a similar spectral region should be used (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H2SO4 or 9,10-diphenylanthracene (B110198) in cyclohexane).

  • Measure the absorbance of both the sample and the standard at the chosen excitation wavelength, ensuring the absorbance is low (< 0.1).

  • Measure the integrated fluorescence intensity of both the sample and the standard under identical experimental conditions (excitation wavelength, slit widths).

  • Calculate the quantum yield of the sample (Φs) using the following equation: Φs = Φr * (Is / Ir) * (Ar / As) * (ns2 / nr2) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent. The subscripts 's' and 'r' refer to the sample and the reference, respectively.

Visualizations

Experimental Workflow for Photophysical Characterization

The following diagram illustrates the general workflow for determining the UV-Vis absorption and fluorescence properties of 9-Bromophenanthrene-d9.

Caption: Workflow for Photophysical Analysis.

Conclusion

While specific experimental data for 9-Bromophenanthrene-d9 remains to be published, its UV-Vis absorption and fluorescence properties can be reasonably predicted based on the behavior of its non-deuterated counterpart and the parent phenanthrene molecule. It is expected to be a strong UV absorber with characteristic phenanthrene-like spectral features and to exhibit a prominent blue fluorescence. The deuteration is anticipated to result in a slightly enhanced fluorescence quantum yield. The experimental protocols detailed in this guide provide a robust framework for the precise determination of the photophysical parameters of this compound, which will be invaluable for its application in various scientific and technological fields.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. PhotochemCAD | Phenanthrene [photochemcad.com]
• 4. Absorption [Phenanthrene] | AAT Bioquest [aatbio.com]
• 5. Spectrum [Phenanthrene] | AAT Bioquest [aatbio.com]

An In-depth Technical Guide to the Electrochemical Behavior of 9-Bromophenanthrene

Introduction

9-Bromophenanthrene (B47481) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered interest in materials science due to its fluorescent properties and its potential as a monomer for novel semi-conducting polymers. Understanding its electrochemical behavior is crucial for its application in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This guide provides a comprehensive overview of the anodic and cathodic behavior of 9-bromophenanthrene, details of its electropolymerization, and standardized experimental protocols for its electrochemical analysis.

Electrochemical Properties of 9-Bromophenanthrene

The electrochemical behavior of 9-bromophenanthrene is characterized by its propensity to undergo anodic oxidation to form a conductive polymer and a presumed, though less documented, cathodic reduction of the carbon-bromine bond.

Anodic Behavior: Electropolymerization

The most prominent feature of the anodic electrochemistry of 9-bromophenanthrene is its ability to form a semi-conducting polymer, poly(9-bromophenanthrene) (P9BP), through direct anodic oxidation.[1] This process involves the application of a positive potential to an electrode immersed in a solution of the monomer, leading to the formation of radical cations that subsequently couple to form the polymer film on the electrode surface.

The oxidation onset potential for 9-bromophenanthrene has been measured to be 1.33 V versus a saturated calomel (B162337) electrode (SCE) in a boron trifluoride diethyl etherate (BFEE) medium.[1] The resulting P9BP film exhibits good electrochemical behavior and thermal stability.[1]

Cathodic Behavior: Proposed Reduction Pathway

While specific experimental data on the electrochemical reduction of 9-bromophenanthrene is scarce, the electrochemical behavior of aryl halides is well-established. It is proposed that 9-bromophenanthrene undergoes a reduction process involving the cleavage of the carbon-bromine (C-Br) bond. This process typically proceeds through a one-electron transfer to form a radical anion, which then rapidly loses a bromide ion to form a phenanthrenyl radical. This radical can then be further reduced to a carbanion, which is subsequently protonated by a proton source in the solvent system.

Quantitative Electrochemical Data

The available quantitative data for the electrochemical behavior of 9-bromophenanthrene is summarized in the table below. It is important to note that this data is specific to the cited experimental conditions.

Parameter	Value	Reference Electrode	Solvent System	Method	Reference
Oxidation Onset Potential (Eox, onset)	1.33 V	Saturated Calomel Electrode (SCE)	Boron Trifluoride Diethyl Etherate (BFEE)	Cyclic Voltammetry	[1]
Electrical Conductivity of Poly(9-bromophenanthrene)	0.03 S cm-1	-	-	-	[1]

Experimental Protocols

This section outlines a detailed methodology for the electrochemical analysis of 9-bromophenanthrene using cyclic voltammetry, a fundamental technique for characterizing redox behavior.

Cyclic Voltammetry for Anodic Electropolymerization

Objective: To induce and characterize the electropolymerization of 9-bromophenanthrene.

Materials:

• Working Electrode: Platinum or glassy carbon disk electrode.

• Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode.

• Counter Electrode: Platinum wire or mesh.

• Electrolyte Solution: Boron trifluoride diethyl etherate (BFEE).

• Analyte: 9-Bromophenanthrene (typically in the millimolar concentration range).

• Instrumentation: Potentiostat/Galvanostat.

Procedure:

• Prepare the electrolyte solution by dissolving 9-bromophenanthrene in BFEE to the desired concentration.

• Assemble a three-electrode electrochemical cell with the working, reference, and counter electrodes.

• Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes prior to the experiment. Maintain an inert atmosphere over the solution during the measurement.

• Set the parameters on the potentiostat for cyclic voltammetry. A typical potential window would be from 0 V to approximately +1.5 V vs. SCE to observe the oxidation onset.

• Set the scan rate (e.g., 50 mV/s).

• Initiate the potential scan and record the resulting voltammogram.

• Multiple cycles can be run to observe the growth of the polymer film on the working electrode, which is typically indicated by an increase in the peak current with each successive scan.

Visualizations

Proposed Signaling Pathway for Electropolymerization

References

• 1. researchgate.net [researchgate.net]

Photophysical Properties of 9-Bromophenanthrene-d9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

9-Bromophenanthrene is a polycyclic aromatic hydrocarbon (PAH) known for its strong blue fluorescence under ultraviolet (UV) light, which makes it a valuable compound in various applications, including fluorescence microscopy and organic electronics.[1] The introduction of deuterium (B1214612) in place of hydrogen atoms (to yield 9-Bromophenanthrene-d9) is a common strategy in photophysical studies to probe and modify the deactivation pathways of excited states. Deuteration can significantly influence the fluorescence quantum yield and lifetime by altering the vibrational modes of the molecule and thus affecting the rates of non-radiative decay processes.

This guide aims to provide a foundational understanding for researchers interested in the specific photophysical characteristics of 9-Bromophenanthrene-d9.

Photophysical Properties of 9-Bromophenanthrene

9-Bromophenanthrene exhibits notable fluorescence and phosphorescence properties. It is recognized for its strong blue fluorescence when exposed to UV radiation.[1] Additionally, it can be induced to exhibit room temperature phosphorescence (RTP) in the presence of certain media, such as sodium deoxycholate micelles.[2] The bromine atom substitution on the phenanthrene (B1679779) core influences its reactivity and photophysical behavior.[1] The compound's fluorescence can be quenched by certain metal ions, suggesting its potential use as a fluorescent probe for their detection.[2][3]

The Deuterium Isotope Effect on Fluorescence

The substitution of hydrogen with deuterium can have a pronounced effect on the photophysical properties of fluorescent molecules. This "deuterium isotope effect" primarily arises from the difference in mass between hydrogen and deuterium, which affects the C-H versus C-D bond vibrational frequencies.

The primary non-radiative decay pathway that competes with fluorescence is internal conversion, a process facilitated by the coupling of electronic and vibrational states. The lower vibrational frequency of C-D bonds compared to C-H bonds leads to a smaller Franck-Condon factor for the non-radiative transition, thereby reducing the rate of internal conversion. This reduction in the non-radiative decay rate typically results in an increase in both the fluorescence quantum yield and the fluorescence lifetime of the deuterated molecule compared to its non-deuterated counterpart.

Data Presentation (Illustrative)

As direct experimental data for 9-Bromophenanthrene-d9 is not available, the following tables present a hypothetical comparison based on the known properties of similar aromatic hydrocarbons and the expected impact of deuteration. These values should be considered illustrative and are intended to guide experimental design.

Table 1: Hypothetical Photophysical Parameters of 9-Bromophenanthrene and 9-Bromophenanthrene-d9 in a Non-polar Solvent (e.g., Cyclohexane) at Room Temperature.

Compound	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ_f) (Illustrative)	Fluorescence Lifetime (τ_f, ns) (Illustrative)
9-Bromophenanthrene	~300	~360	0.10	10
9-Bromophenanthrene-d9	~300	~360	0.12 - 0.15	12 - 15

Table 2: Expected Solvent Effects on the Photophysical Properties of 9-Bromophenanthrene-d9 (Illustrative).

Solvent	Polarity	Quantum Yield (Φ_f) (Illustrative Trend)	Fluorescence Lifetime (τ_f, ns) (Illustrative Trend)
Hexane	Non-polar	Higher	Longer
Dichloromethane	Polar Aprotic	Moderate	Moderate
Ethanol	Polar Protic	Lower	Shorter

Experimental Protocols

Determination of Fluorescence Quantum Yield (Relative Method)

The relative method for determining fluorescence quantum yield involves comparing the fluorescence intensity of the sample of interest to that of a well-characterized standard with a known quantum yield.

Materials:

• Calibrated Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Solvent of choice (spectroscopic grade)

• Quantum yield standard (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, Φ_f = 0.54)

• 9-Bromophenanthrene-d9 sample

Procedure:

• Prepare a series of dilute solutions of both the 9-Bromophenanthrene-d9 sample and the quantum yield standard in the chosen solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Measure the UV-Vis absorption spectra of all solutions.

• Record the fluorescence emission spectra of all solutions using the spectrofluorometer. The excitation wavelength should be the same for both the sample and the standard.

• Integrate the area under the corrected emission spectra for both the sample and the standard.

• Calculate the quantum yield of the 9-Bromophenanthrene-d9 sample (Φ_x) using the following equation:

  Φ_x = Φ_std * (I_x / I_std) * (A_std / A_x) * (n_x² / n_std²)

  Where:

  • Φ_std is the quantum yield of the standard.

  • I_x and I_std are the integrated fluorescence intensities of the sample and standard, respectively.

  • A_x and A_std are the absorbances of the sample and standard at the excitation wavelength, respectively.

  • n_x and n_std are the refractive indices of the sample and standard solutions, respectively (if different solvents are used).

Determination of Fluorescence Lifetime (Time-Correlated Single Photon Counting - TCSPC)

TCSPC is a highly sensitive technique for measuring fluorescence lifetimes in the picosecond to microsecond range.[4][5][6]

Materials:

• TCSPC system, including:

  • Pulsed light source (e.g., picosecond laser diode or LED)

  • Sample chamber

  • Fast photodetector (e.g., photomultiplier tube - PMT or single-photon avalanche diode - SPAD)

  • TCSPC electronics (Time-to-Amplitude Converter - TAC, and Multi-Channel Analyzer - MCA)

• Scattering solution (e.g., ludox or a dilute solution of non-dairy creamer) for instrument response function (IRF) measurement.

• 9-Bromophenanthrene-d9 solution.

Procedure:

• Measure the Instrument Response Function (IRF) by recording the signal from the scattering solution at the excitation wavelength. The IRF represents the time profile of the excitation pulse as detected by the system.

• Replace the scattering solution with the 9-Bromophenanthrene-d9 solution.

• Acquire the fluorescence decay data by collecting single-photon events over a statistically significant period. The TCSPC electronics measure the time difference between the excitation pulse and the detection of a fluorescence photon.

• Perform deconvolution analysis. The measured fluorescence decay is a convolution of the true fluorescence decay and the IRF. Use appropriate software to deconvolute the IRF from the measured decay to obtain the true fluorescence decay profile.

• Fit the deconvoluted decay data to one or more exponential functions to determine the fluorescence lifetime(s) (τ_f).

Mandatory Visualizations

Caption: A simplified Jablonski diagram illustrating the electronic transitions involved in fluorescence and phosphorescence.

Caption: A workflow diagram illustrating the key steps in fluorescence lifetime measurement using Time-Correlated Single Photon Counting (TCSPC).

Conclusion

While specific experimental data on the quantum yield and fluorescence lifetime of 9-Bromophenanthrene-d9 are currently unavailable, this guide provides a robust theoretical framework and practical experimental protocols for their determination. Based on established principles, it is anticipated that 9-Bromophenanthrene-d9 will exhibit a higher fluorescence quantum yield and a longer fluorescence lifetime compared to its non-deuterated counterpart. The detailed methodologies and illustrative data presented herein are intended to serve as a valuable resource for researchers embarking on the photophysical characterization of this and similar deuterated aromatic compounds.

References

• 1. 9-Bromophenanthrene: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. Room temperature phosphorescence of 9-bromophenanthrene, and the interaction with various metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differentiating Between Fluorescence-Quenching Metal Ions with Polyfluorophore Sensors Built on a DNA Backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. edinst.com [edinst.com]
• 5. horiba.com [horiba.com]
• 6. Time-correlated single photon counting (TCSPC) [uniklinikum-jena.de]

An In-depth Technical Guide to Potential Impurities in the Synthesis of 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential impurities that may arise during the synthesis of 9-Bromophenanthrene-d9 (B1155342). A thorough understanding of these impurities is critical for ensuring the quality, safety, and efficacy of pharmaceutical products and research materials. This document details the synthetic pathway, potential side reactions, and analytical methodologies for impurity profiling.

Introduction

9-Bromophenanthrene-d9 is a deuterated analog of 9-bromophenanthrene, a valuable building block in organic synthesis, particularly for the development of advanced materials and pharmaceutical intermediates.[1][2][3] The introduction of deuterium (B1214612) atoms can be used to study reaction mechanisms, alter metabolic pathways of drug candidates, and as internal standards in analytical studies. The synthesis of 9-Bromophenanthrene-d9 typically involves a two-step process: the deuteration of phenanthrene (B1679779) to phenanthrene-d10 (B32357), followed by the selective bromination at the 9-position. Each of these steps, as well as the initial purity of the starting materials, can introduce a range of impurities that require careful control and characterization.

Synthetic Pathway and Potential Impurity Formation

The synthesis of 9-Bromophenanthrene-d9 is a multi-step process, with each stage presenting a potential for the formation of impurities. The primary synthetic route is outlined below, along with a discussion of the key impurities that can be introduced.

Caption: Synthetic pathway of 9-Bromophenanthrene-d9 and sources of potential impurities.

Impurities from Starting Materials

The purity of the initial phenanthrene is crucial. Technical grade phenanthrene can contain other polycyclic aromatic hydrocarbons (PAHs) with similar physical properties, making them difficult to separate.

• Anthracene and Fluorene: These are common impurities in commercially available phenanthrene.[] Their presence can lead to the formation of their corresponding deuterated and brominated derivatives, which may be challenging to remove in the final purification steps.

Impurities from the Deuteration Step

The first step in the synthesis is the deuteration of phenanthrene to phenanthrene-d10. This is typically achieved through hydrogen-deuterium exchange reactions, often using D₂O as the deuterium source in the presence of a catalyst.[5][6][7]

• Incompletely Deuterated Phenanthrenes (d1-d9): The hydrogen-deuterium exchange reaction may not proceed to completion, resulting in a mixture of partially deuterated phenanthrene isotopologues. The presence of these species will lead to a corresponding mixture of brominated products with varying degrees of deuteration.

Impurities from the Bromination Step

The bromination of phenanthrene-d10 is an electrophilic aromatic substitution. While the 9-position is the most reactive and the desired site for bromination, several side reactions can occur.[8][9]

• Isomeric Bromophenanthrenes-d9: Although the 9-position is kinetically favored, small amounts of other isomers (1-, 2-, 3-, and 4-bromophenanthrene-d9) can be formed.[10] The exact isomer distribution can be influenced by reaction conditions such as temperature and solvent.

• Polybrominated Phenanthrenes-d8: Over-bromination can lead to the formation of dibromophenanthrene-d8 and other polybrominated species. 9,10-Dibromophenanthrene is a common polybrominated impurity.[11][12]

• Addition Products: Instead of substitution, bromine can add across the 9,10-double bond of phenanthrene, forming 9,10-dibromo-9,10-dihydrophenanthrene-d10.[13][14] These addition products are often unstable and can revert to bromophenanthrene upon heating.

• Oxidation Products: Phenanthrene can be susceptible to oxidation, particularly under harsh reaction conditions. The most common oxidation product is phenanthrene-9,10-dione-d8.[15][16]

Data Presentation: Summary of Potential Impurities

The following table summarizes the potential impurities in the synthesis of 9-Bromophenanthrene-d9, their source, and common analytical methods for their detection.

Impurity Class	Specific Examples	Source	Typical Analytical Methods
Starting Material Impurities	Anthracene, Fluorene	Contamination in starting phenanthrene	GC-MS, HPLC
Incomplete Deuteration	Phenanthrene-d1 to -d9	Incomplete H/D exchange reaction	Mass Spectrometry (MS), NMR Spectroscopy
Isomeric Impurities	1-, 2-, 3-, 4-Bromophenanthrene-d9	Side reaction during bromination	GC-MS, HPLC, NMR Spectroscopy
Polybrominated Impurities	9,10-Dibromophenanthrene-d8	Over-bromination	GC-MS, HPLC-MS
Addition Products	9,10-Dibromo-9,10-dihydrophenanthrene-d10	Addition of bromine across the 9,10-bond	HPLC-MS, NMR Spectroscopy
Oxidation Products	Phenanthrene-9,10-dione-d8	Oxidation of the phenanthrene ring	HPLC-MS, LC-MS

Experimental Protocols

Detailed experimental protocols are essential for controlling the impurity profile of the final product. The following are representative methodologies for the key synthetic and analytical steps.

Synthesis of Phenanthrene-d10 (Representative Protocol)

A general method for the deuteration of aromatic compounds involves heating the compound with deuterium oxide (D₂O) in the presence of a transition metal catalyst.[17]

Materials:

• Phenanthrene

• Deuterium oxide (D₂O)

• Transition metal catalyst (e.g., Platinum(IV) oxide)

• High-pressure reaction vessel

Procedure:

• A liquid composition is prepared by dissolving or dispersing phenanthrene and a transition metal catalyst in deuterium oxide.

• The mixture is supplied to a high-pressure reaction vessel.

• The vessel is heated to a temperature of at least 120°C at a pressure of at least 50 psi for up to 24 hours to facilitate the hydrogen-deuterium exchange.

• After cooling, the product is extracted with an organic solvent, dried, and the solvent is removed under reduced pressure to yield phenanthrene-d10.

• The isotopic purity should be assessed by mass spectrometry and NMR.

Synthesis of 9-Bromophenanthrene-d9 (Representative Protocol)

The bromination of phenanthrene is typically carried out using elemental bromine in a suitable solvent.[8]

Materials:

• Phenanthrene-d10

• Bromine (Br₂)

• Carbon tetrachloride (CCl₄) or other suitable solvent

Procedure:

• Pure phenanthrene-d10 is dissolved in dry carbon tetrachloride in a three-necked flask equipped with a dropping funnel, reflux condenser, and a stirrer.

• The mixture is heated to a gentle reflux with stirring.

• A solution of bromine in carbon tetrachloride is added dropwise over a period of several hours.

• The reaction mixture is stirred at reflux for an additional period to ensure complete reaction and evolution of hydrogen bromide gas.

• The solvent is removed by distillation under reduced pressure.

• The crude 9-bromophenanthrene-d9 is purified by vacuum distillation or recrystallization from a suitable solvent like ethanol.

Impurity Profiling Workflow

A combination of chromatographic and spectroscopic techniques is necessary for a comprehensive impurity profile.

Caption: A typical workflow for the analytical characterization of 9-Bromophenanthrene-d9.

Analytical Techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile and semi-volatile impurities, such as isomeric and polybrominated phenanthrenes.[18]

• High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometry (MS) Detection: HPLC is well-suited for the separation of less volatile impurities, including oxidation and addition products. Coupling with MS allows for the identification and quantification of these impurities.[19][20]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the final product and identifying major impurities.[21] Furthermore, NMR is a primary technique for determining the isotopic purity and the positions of deuterium incorporation.[22][23][24]

Conclusion

The synthesis of 9-Bromophenanthrene-d9 requires careful control of reaction conditions and rigorous purification to minimize the formation of a variety of potential impurities. A thorough understanding of the sources of these impurities, from starting materials to side reactions in both the deuteration and bromination steps, is essential for producing a high-purity final product. The implementation of a robust analytical workflow, employing a combination of chromatographic and spectroscopic techniques, is critical for the accurate identification and quantification of all potential impurities, thereby ensuring the quality and reliability of this important deuterated compound for its intended applications in research and development.

References

• 1. abchemicalindustries.com [abchemicalindustries.com]
• 2. 9-Bromophenanthrene 96 573-17-1 [sigmaaldrich.com]
• 3. 9-Bromophenanthrene | 573-17-1 [chemicalbook.com]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. youtube.com [youtube.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 9,10-Dibromo­phenanthrene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 9,10-DibromoPhenanthrene synthesis - chemicalbook [chemicalbook.com]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]
• 15. Thieme E-Books & E-Journals [thieme-connect.de]
• 16. 9,10-Phenanthrenedione | C14H8O2 | CID 6763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. KR102285437B1 - Method for preparing deuterated aromatic compounds - Google Patents [patents.google.com]
• 18. 9-Bromophenanthrene | C14H9Br | CID 11309 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. Quantification of Brominated Polycyclic Aromatic Hydrocarbons in Environmental Samples by Liquid Chromatography Tandem Mass Spectrometry with Atmospheric Pressure Photoionization and Post-column Infusion of Dopant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. acgpubs.org [acgpubs.org]
• 22. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 23. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 24. analyticalscience.wiley.com [analyticalscience.wiley.com]

A Technical Guide to 9-Bromophenanthrene-d9: Commercial Availability and Application

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 9-Bromophenanthrene-d9, a deuterated polycyclic aromatic hydrocarbon (PAH) increasingly utilized in analytical and research settings. This document details its commercial availability, key specifications, and foundational experimental protocols for its use as an internal standard in mass spectrometry-based analyses.

Introduction

9-Bromophenanthrene-d9 (C₁₄D₉Br) is the deuterated analog of 9-Bromophenanthrene. Its molecular weight is approximately 266.18 g/mol . The substitution of hydrogen atoms with deuterium (B1214612) provides a distinct mass shift, making it an ideal internal standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] The use of a stable isotope-labeled internal standard is a robust method to correct for analyte loss during sample preparation and instrumental analysis, thereby improving the accuracy and precision of quantification.

Commercial Suppliers and Availability

9-Bromophenanthrene-d9 is available from several specialized chemical suppliers. While catalog availability and stock levels are subject to change, the following companies are recognized suppliers of this compound. Researchers are advised to contact the suppliers directly for the most current information and to request a certificate of analysis.

Supplier	Catalog Number	Purity/Isotopic Enrichment	Available Quantities	CAS Number
LGC Standards	TRC-B687202	Information typically available on the Certificate of Analysis.	2.5 mg, 10 mg, 25 mg	2055815-26-2
MedChemExpress	HY-W654087	Information typically available on the Certificate of Analysis.	Contact for available sizes.	2055815-26-2
Pharmaffiliates	PA STI 015420	Information typically available on the Certificate of Analysis.	Contact for availability.	2055815-26-2
Toronto Research Chemicals (TRC)	B687202	Information typically available on the Certificate of Analysis.	Contact for availability.	2055815-26-2
Cambridge Isotope Laboratories, Inc.	Contact for information	Specializes in stable isotope-labeled compounds; inquire for custom synthesis or stock.	Contact for availability.	2055815-26-2

Key Specifications

A Certificate of Analysis (CoA) is a critical document that provides detailed information about the quality and purity of a chemical standard. While a specific, publicly available CoA for 9-Bromophenanthrene-d9 was not retrievable at the time of this guide's compilation, a typical CoA for such a compound would include the following quantitative data:

• Chemical Purity: Typically determined by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), and expressed as a percentage (e.g., >98%).

• Isotopic Enrichment: The percentage of deuterium incorporation, often determined by mass spectrometry or nuclear magnetic resonance (NMR) spectroscopy (e.g., >98 atom % D).

• Identity Confirmation: Verified through techniques such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry to confirm the chemical structure.

• Residual Solvents: The amount of any solvents remaining from the synthesis process.

• Water Content: The percentage of water in the material.

Researchers should always request and review the lot-specific Certificate of Analysis before using the compound in any experiment to ensure it meets the requirements of their analytical method.

Experimental Protocols

9-Bromophenanthrene-d9 is primarily used as an internal standard for the quantification of PAHs and related compounds in various matrices. The following are generalized experimental protocols for its application in GC-MS and LC-MS.

General Workflow for Sample Analysis

The logical workflow for utilizing an internal standard in a quantitative analysis is depicted below.

Figure 1. General workflow for quantitative analysis using an internal standard.

Detailed GC-MS Protocol for PAH Analysis

This protocol provides a starting point for the analysis of PAHs in environmental samples using 9-Bromophenanthrene-d9 as an internal standard.

1. Standard Preparation:

• Prepare a stock solution of 9-Bromophenanthrene-d9 in a suitable solvent (e.g., toluene, dichloromethane) at a concentration of 100 µg/mL.
• Create a series of calibration standards containing the target PAHs at known concentrations.
• Spike each calibration standard with a fixed amount of the 9-Bromophenanthrene-d9 internal standard solution.

2. Sample Preparation:

• Accurately weigh or measure the sample matrix (e.g., 1 g of soil, 100 mL of water).
• Spike the sample with a known amount of the 9-Bromophenanthrene-d9 internal standard solution.
• Perform an appropriate extraction procedure, such as liquid-liquid extraction (LLE) with dichloromethane (B109758) or solid-phase extraction (SPE) using a C18 cartridge.[2]
• Concentrate the extract under a gentle stream of nitrogen and reconstitute in a known volume of a suitable solvent.

3. GC-MS Instrumental Parameters:

• Gas Chromatograph (GC):
• Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is typically used for PAH analysis.[3]
• Injector: Splitless injection at a temperature of 280-300°C.[3]
• Oven Program: A temperature gradient is used to separate the PAHs. A typical program might be: initial temperature of 60°C, hold for 1 minute, ramp to 300°C at 10°C/minute, and hold for 10 minutes.[3]
• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/minute.[3]
• Mass Spectrometer (MS):
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Selected Ion Monitoring (SIM) is preferred for higher sensitivity and selectivity. Monitor characteristic ions for the target PAHs and for 9-Bromophenanthrene-d9 (the molecular ion, m/z 266, and relevant fragment ions should be selected).[2]
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.

4. Data Analysis:

• Integrate the peak areas of the target PAHs and the 9-Bromophenanthrene-d9 internal standard.
• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards.
• Calculate the concentration of the target PAHs in the samples using the calibration curve.

Detailed LC-MS Protocol for PAH Metabolite Analysis

This protocol is a general guideline for the analysis of hydroxylated PAHs in biological fluids, where 9-Bromophenanthrene-d9 can be used as a surrogate internal standard.

1. Standard and Sample Preparation:

• Prepare standards and samples as described in the GC-MS protocol, with the final reconstitution solvent being compatible with the LC mobile phase (e.g., acetonitrile/water mixture). For biological samples like urine, an enzymatic hydrolysis step may be necessary to deconjugate metabolites.[4]

2. LC-MS Instrumental Parameters:

• Liquid Chromatograph (LC):
• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is commonly used.
• Mobile Phase: A gradient elution with two solvents is typical. For example, Mobile Phase A: Water with 0.1% formic acid; Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: A typical gradient might start at 10% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.
• Flow Rate: 0.2-0.4 mL/minute.
• Column Temperature: 40°C.
• Mass Spectrometer (MS):
• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, or Atmospheric Pressure Photoionization (APPI), which can be more sensitive for non-polar compounds like PAHs.[5]
• Acquisition Mode: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer provides the highest selectivity and sensitivity. Precursor and product ion transitions for the target analytes and 9-Bromophenanthrene-d9 need to be optimized.
• Source Parameters: Desolvation gas flow, nebulizer pressure, and source temperature should be optimized for the specific instrument and analytes.

3. Data Analysis:

• Data analysis is performed similarly to the GC-MS protocol, using the peak area ratios of the analytes to the internal standard to construct a calibration curve and quantify the analytes in the samples.

Synthesis of 9-Bromophenanthrene

While this guide focuses on commercial availability, understanding the synthesis of the unlabeled compound can be valuable. The synthesis of 9-Bromophenanthrene is typically achieved through the bromination of phenanthrene (B1679779). A common method involves dissolving phenanthrene in a solvent like carbon tetrachloride and then adding bromine. The reaction mixture is refluxed, and the product is then purified by distillation and/or recrystallization. The deuterated analog, 9-Bromophenanthrene-d9, would be synthesized from a deuterated phenanthrene starting material.

Conclusion

9-Bromophenanthrene-d9 is a valuable tool for researchers requiring accurate quantification of polycyclic aromatic hydrocarbons and related compounds. Its commercial availability from several reputable suppliers ensures its accessibility for a wide range of analytical applications. The provided experimental protocols offer a solid foundation for the development of robust and reliable analytical methods. As with any analytical standard, it is imperative to obtain and carefully review the Certificate of Analysis to ensure the quality and suitability of the material for its intended use.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. www2.gov.bc.ca [www2.gov.bc.ca]
• 3. wwz.cedre.fr [wwz.cedre.fr]
• 4. wwwn.cdc.gov [wwwn.cdc.gov]
• 5. Quantitative analysis of polycyclic aromatic hydrocarbons using high-performance liquid chromatography-photodiode array-high-resolution mass spectrometric detection platform coupled to electrospray and atmospheric pressure photoionization sources - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 9-Bromophenanthrene-d9 as an Internal Standard for GC-MS PAH Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the use of 9-Bromophenanthrene-d9 as an internal standard for the quantitative analysis of Polycyclic Aromatic Hydrocarbons (PAHs) by Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of organic compounds that are of significant environmental and toxicological concern due to their carcinogenic and mutagenic properties. Accurate and precise quantification of PAHs in various matrices is crucial for environmental monitoring, food safety, and toxicological studies. Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used technique for the analysis of PAHs due to its high sensitivity and selectivity.

The use of an internal standard is essential in quantitative GC-MS analysis to correct for variations in sample preparation, injection volume, and instrument response. Isotope-labeled internal standards, such as deuterated compounds, are ideal as they have nearly identical chemical and physical properties to their non-labeled counterparts, but are distinguishable by their mass-to-charge ratio in the mass spectrometer.

9-Bromophenanthrene-d9 is a suitable internal standard for the analysis of mid-to-high molecular weight PAHs. Its elution time is typically in the range of many target PAHs, and its unique mass spectrum allows for clear identification and quantification without interference from the target analytes.

Experimental Protocol

This protocol is a representative method and may require optimization for specific matrices and instrumentation.

Sample Preparation (Solid Matrix Example - Soil/Sediment)

• Sample Homogenization: Homogenize the solid sample to ensure uniformity.

• Spiking with Internal Standard: Weigh 10 g of the homogenized sample into a beaker. Spike the sample with a known amount of 9-Bromophenanthrene-d9 solution (e.g., 100 µL of a 10 µg/mL solution in a suitable solvent like dichloromethane).

• Extraction:

  • Add 20 mL of a 1:1 mixture of acetone (B3395972) and hexane (B92381) to the sample.

  • Extract the sample using an ultrasonic bath for 15 minutes.

  • Decant the solvent into a clean flask.

  • Repeat the extraction two more times with fresh solvent.

  • Combine the solvent extracts.

• Concentration: Concentrate the combined extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Cleanup (Silica Gel Column Chromatography):

  • Prepare a small glass column packed with activated silica (B1680970) gel.

  • Apply the concentrated extract to the top of the column.

  • Elute the PAHs with an appropriate solvent mixture (e.g., hexane:dichloromethane, 9:1 v/v).

  • Collect the eluate.

• Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.

GC-MS Parameters

The following are typical GC-MS parameters for PAH analysis.

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injector Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Temperature Program	60 °C (hold for 1 min), ramp to 300 °C at 10 °C/min, hold for 10 min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

SIM Parameters

The following table provides representative SIM ions for selected PAHs and 9-Bromophenanthrene-d9. The quantifier ion is used for quantification, while the qualifier ions are used for confirmation of the analyte's identity.

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Phenanthrene	178	179, 176
Anthracene	178	179, 176
Fluoranthene	202	203, 200
Pyrene	202	203, 200
Benzo[a]anthracene	228	229, 226
Chrysene	228	229, 226
Benzo[b]fluoranthene	252	253, 250
Benzo[k]fluoranthene	252	253, 250
Benzo[a]pyrene	252	253, 250
Indeno[1,2,3-cd]pyrene	276	277, 274
Dibenz[a,h]anthracene	278	279, 276
Benzo[g,h,i]perylene	276	277, 274
9-Bromophenanthrene-d9 (Internal Standard)	265	267, 184

Note: The ions for 9-Bromophenanthrene-d9 are proposed based on the mass spectrum of the non-deuterated analog and the principles of mass spectrometry. The primary ion would be the molecular ion, and qualifier ions would include the M+2 isotope peak for bromine and a significant fragment ion.

Data Presentation

The following tables present representative data for a typical PAH analysis using 9-Bromophenanthrene-d9 as an internal standard.

Table 1: Calibration Data for Selected PAHs

Analyte	Concentration Range (ng/mL)	Correlation Coefficient (r²)
Phenanthrene	1 - 200	> 0.998
Fluoranthene	1 - 200	> 0.999
Pyrene	1 - 200	> 0.999
Benzo[a]anthracene	1 - 200	> 0.998
Benzo[a]pyrene	1 - 200	> 0.997

Table 2: Recovery and Precision Data

Analyte	Spiking Level (ng/g)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Phenanthrene	50	95.2	4.8
Fluoranthene	50	98.1	3.5
Pyrene	50	97.5	3.9
Benzo[a]anthracene	50	92.8	6.1
Benzo[a]pyrene	50	91.5	7.2

Table 3: Method Detection Limits (MDLs)

Analyte	Method Detection Limit (ng/g)
Phenanthrene	0.5
Fluoranthene	0.3
Pyrene	0.4
Benzo[a]anthracene	0.8
Benzo[a]pyrene	1.0

Visualizations

Experimental Workflow

Caption: Workflow for PAH analysis using an internal standard.

Internal Standard Calibration Logic

Caption: Logic of internal standard calibration for quantification.

Conclusion

9-Bromophenanthrene-d9 serves as an effective internal standard for the quantitative analysis of PAHs by GC-MS. Its chemical properties ensure it behaves similarly to the target PAHs during sample preparation and analysis, while its unique mass allows for accurate correction of analytical variability. The protocol and data presented here provide a solid foundation for developing and validating robust methods for PAH quantification in various complex matrices. Researchers should perform their own method validation to ensure the protocol meets the specific requirements of their application.

Application Note: Quantitative Analysis of Phenanthrene in Environmental Samples using 9-Bromophenanthrene-d9 as an Internal Standard by HPLC-FLD

For Researchers, Scientists, and Drug Development Professionals

This application note details a robust and sensitive method for the determination of phenanthrene (B1679779) in environmental samples, such as soil and water, using High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD). The protocol incorporates 9-Bromophenanthrene-d9 as an internal standard to ensure high accuracy and precision by correcting for variations during sample preparation and analysis.

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of organic compounds that are of significant environmental concern due to their potential carcinogenicity and persistence. Phenanthrene is a three-ring PAH commonly found in environmental matrices resulting from the incomplete combustion of organic materials. Regulatory bodies worldwide mandate the monitoring of PAH levels in soil, water, and air to protect human health.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) is a highly selective and sensitive technique for the analysis of PAHs. The use of a deuterated internal standard, such as 9-Bromophenanthrene-d9, is crucial for accurate quantification. An internal standard is a compound with similar chemical and physical properties to the analyte of interest, which is added in a known amount to both the samples and calibration standards. This allows for the correction of potential analyte loss during sample extraction and cleanup, as well as variations in injection volume. Deuterium-labeled standards are ideal as they co-elute with the native analyte but can be distinguished by mass spectrometry, or in the case of HPLC-FLD, are assumed to behave identically during extraction and analysis, with the quantification based on the response factor relative to the native analyte.

Experimental Protocols

Sample Preparation

The choice of sample preparation method depends on the sample matrix. Below are protocols for soil and water samples.

1.1. Soil Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for the extraction of PAHs from solid matrices.

• Sample Homogenization: Air-dry the soil sample to a constant weight and sieve through a 2 mm mesh to remove large debris.

• Weighing: Accurately weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

• Spiking: Add a known amount of 9-Bromophenanthrene-d9 internal standard solution in acetonitrile (B52724) to the soil sample.

• Hydration: Add 10 mL of deionized water to the tube and vortex for 1 minute to hydrate (B1144303) the sample.

• Extraction: Add 10 mL of acetonitrile. Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate dihydrate, 0.5 g Na₂Citrate sesquihydrate). Immediately shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for HPLC-FLD analysis.

1.2. Water Sample Preparation (Solid-Phase Extraction - SPE)

SPE is a common technique for the extraction and pre-concentration of PAHs from aqueous samples.

• Sample Collection: Collect 1 L of the water sample in an amber glass bottle.

• Spiking: Add a known amount of 9-Bromophenanthrene-d9 internal standard solution to the water sample.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Cartridge Drying: After loading, dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elution: Elute the trapped analytes from the cartridge with 5-10 mL of acetonitrile or another suitable solvent.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Filtration: Filter the concentrated extract through a 0.22 µm PTFE syringe filter into an autosampler vial for HPLC-FLD analysis.

HPLC-FLD Analysis

2.1. Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1200 Series or equivalent
Column	ZORBAX Eclipse PAH column (4.6 mm × 50 mm, 1.8 µm) or equivalent C18 column
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	0-1 min: 50% B; 1-15 min: 50-100% B; 15-20 min: 100% B; 20.1-25 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL

2.2. Fluorescence Detector Program

For optimal sensitivity, a time-programmed change of excitation and emission wavelengths is recommended. For the specific analysis of phenanthrene:

Time (min)	Excitation (nm)	Emission (nm)
0.0 - 8.0	250	360
8.1 - 25.0	270	390

Note: The fluorescence properties of 9-Bromophenanthrene-d9 are expected to be very similar to phenanthrene. The detector program should be optimized to ensure sensitive detection of both compounds.

Data Presentation

The following tables summarize typical quantitative data for the analysis of phenanthrene using a deuterated internal standard. The data is compiled from various studies on PAH analysis in environmental samples.[1][2][3]

Table 1: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.01 - 0.1 µg/L
Limit of Quantification (LOQ)	0.03 - 0.3 µg/L
Precision (%RSD)	< 10%
Accuracy/Recovery (%)	85 - 110%

Table 2: Typical Recovery Data for Phenanthrene in Different Matrices

Matrix	Spiking Level (ng/g)	Average Recovery (%)	% RSD
Soil	10	95.2	4.5
50	98.1	3.2
100	97.5	3.8
Water	0.1 µg/L	92.8	6.1
1.0 µg/L	96.5	4.9
10.0 µg/L	99.2	2.8

Visualizations

Experimental Workflow

Caption: Overall experimental workflow from sample collection to reporting.

Role of 9-Bromophenanthrene-d9 as an Internal Standard

Caption: Logical diagram illustrating the use of an internal standard for quantification.

References

• 1. Development and Validation of Quantitative Analysis Method for Phenanthrenes in Peels of the Dioscorea Genus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]

Application Note: Quantification of Polycyclic Aromatic Hydrocarbons (PAHs) in Soil and Sediment Using 9-Bromophenanthrene-d9 as a Surrogate Standard

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a group of persistent organic pollutants that are of significant environmental and health concern due to their carcinogenic and mutagenic properties.[1] Accurate and reliable quantification of PAHs in complex matrices such as soil and sediment is crucial for environmental monitoring and risk assessment. This application note describes a robust and sensitive method for the determination of 16 priority PAHs, as listed by the U.S. Environmental Protection Agency (EPA), in soil and sediment samples. The methodology utilizes gas chromatography-mass spectrometry (GC-MS) with the incorporation of 9-Bromophenanthrene-d9 as a surrogate standard to ensure data quality and accuracy.

Surrogate standards are compounds that are chemically similar to the analytes of interest but are not expected to be present in the environmental samples. They are added to every sample, blank, and calibration standard in a known amount before extraction. The recovery of the surrogate standard is an indicator of the efficiency of the sample preparation process and is used to correct for any loss of analytes during the procedure. 9-Bromophenanthrene-d9, a deuterated and brominated polycyclic aromatic hydrocarbon, is an excellent surrogate for PAH analysis due to its structural similarity to the target PAHs and its distinct mass-to-charge ratio, which prevents interference with the native PAHs.

Experimental Workflow

The overall experimental workflow for the quantification of PAHs in soil and sediment is depicted in the following diagram:

Caption: Experimental workflow for PAH analysis in soil and sediment.

Quantitative Data Summary

The following tables summarize the typical quantitative performance data for the analysis of 16 EPA priority PAHs using GC-MS with a surrogate standard.

Table 1: Method Detection Limits (MDL) and Limits of Quantification (LOQ) for 16 EPA Priority PAHs in Soil

Analyte	MDL (µg/kg)	LOQ (µg/kg)
Naphthalene	0.5 - 5.0	1.5 - 15.0
Acenaphthylene	0.5 - 5.0	1.5 - 15.0
Acenaphthene	0.5 - 5.0	1.5 - 15.0
Fluorene	0.5 - 5.0	1.5 - 15.0
Phenanthrene	0.5 - 5.0	1.5 - 15.0
Anthracene	0.5 - 5.0	1.5 - 15.0
Fluoranthene	0.5 - 5.0	1.5 - 15.0
Pyrene	0.5 - 5.0	1.5 - 15.0
Benz[a]anthracene	0.2 - 2.0	0.6 - 6.0
Chrysene	0.2 - 2.0	0.6 - 6.0
Benzo[b]fluoranthene	0.2 - 2.0	0.6 - 6.0
Benzo[k]fluoranthene	0.2 - 2.0	0.6 - 6.0
Benzo[a]pyrene	0.1 - 1.0	0.3 - 3.0
Indeno[1,2,3-cd]pyrene	0.1 - 1.0	0.3 - 3.0
Dibenz[a,h]anthracene	0.1 - 1.0	0.3 - 3.0
Benzo[g,h,i]perylene	0.1 - 1.0	0.3 - 3.0

MDL and LOQ values are typical and may vary depending on the specific instrumentation and matrix.

Table 2: Typical Recovery Rates for PAHs and Surrogate Standard in Spiked Soil Samples

Compound	Average Recovery (%)	Acceptance Criteria (%)
Surrogate Standard
9-Bromophenanthrene-d9	70 - 120	60 - 130
Light PAHs (2-3 rings)
Naphthalene	65 - 110	50 - 120
Acenaphthene	70 - 115	60 - 120
Phenanthrene	75 - 120	60 - 120
Heavy PAHs (4-6 rings)
Pyrene	80 - 120	70 - 125
Benzo[a]pyrene	80 - 120	70 - 125
Dibenzo[a,h]anthracene	75 - 115	60 - 120

Recovery data is based on the analysis of spiked matrix samples.

Detailed Experimental Protocols

Sample Preparation Protocol

This protocol outlines the steps for the extraction and cleanup of PAHs from soil and sediment samples prior to GC-MS analysis.

1.1. Materials and Reagents

• Soil/sediment sample, air-dried and sieved (2 mm)

• Anhydrous sodium sulfate (B86663) (ACS grade, baked at 400°C for 4 hours)

• Dichloromethane (DCM), pesticide residue grade

• Hexane (B92381), pesticide residue grade

• Acetone (B3395972), pesticide residue grade

• Silica (B1680970) gel (60-200 mesh), activated at 130°C for 16 hours

• 9-Bromophenanthrene-d9 surrogate standard solution (10 µg/mL in acetone)

• PAH internal standard solution (e.g., a mixture of deuterated PAHs such as acenaphthene-d10, phenanthrene-d10, chrysene-d12, and perylene-d12 (B110317) at 10 µg/mL in DCM)

• Soxhlet extraction apparatus or ultrasonic bath

• Concentration apparatus (e.g., rotary evaporator or nitrogen evaporator)

• Solid Phase Extraction (SPE) cartridges (e.g., silica gel, 6 mL, 1 g)

1.2. Extraction Procedure (Soxhlet)

• Weigh 10-20 g of the homogenized soil/sediment sample into a pre-cleaned extraction thimble.

• Add an equal amount of anhydrous sodium sulfate to the thimble and mix thoroughly with a clean spatula.

• Spike the sample with 1.0 mL of the 9-Bromophenanthrene-d9 surrogate standard solution.

• Place the thimble in the Soxhlet extractor.

• Add 200 mL of a 1:1 (v/v) mixture of hexane and acetone to the round-bottom flask.

• Extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.

• After extraction, allow the extract to cool to room temperature.

1.3. Extraction Procedure (Ultrasonic)

• Weigh 10 g of the homogenized soil/sediment sample into a beaker.

• Add 10 g of anhydrous sodium sulfate and mix.

• Spike the sample with 1.0 mL of the 9-Bromophenanthrene-d9 surrogate standard solution.

• Add 50 mL of a 1:1 (v/v) mixture of acetone and dichloromethane.

• Place the beaker in an ultrasonic bath and sonicate for 15-20 minutes.

• Allow the solid material to settle and decant the solvent into a clean flask.

• Repeat the extraction two more times with fresh solvent.

• Combine the extracts.

1.4. Sample Cleanup (SPE)

• Concentrate the combined extract to approximately 1-2 mL using a rotary evaporator or nitrogen evaporator.

• Condition an SPE cartridge by passing 5 mL of DCM followed by 5 mL of hexane through it. Do not allow the cartridge to go dry.

• Load the concentrated extract onto the SPE cartridge.

• Elute the interfering compounds with 10 mL of hexane.

• Elute the PAHs with 10 mL of a 1:1 (v/v) mixture of hexane and DCM.

• Collect the PAH fraction and concentrate it to a final volume of 1.0 mL.

• Add a known amount of the internal standard solution to the final extract before GC-MS analysis.

GC-MS Analysis Protocol

This protocol provides the instrumental parameters for the quantification of PAHs.

2.1. Instrumentation

• Gas chromatograph with a capillary column inlet system

• Mass spectrometer detector capable of operating in Selected Ion Monitoring (SIM) mode

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms or equivalent)

2.2. GC-MS Conditions

Parameter	Setting
Gas Chromatograph
Inlet Temperature	280°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial: 60°C for 2 min, Ramp: 8°C/min to 320°C, Hold: 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Transfer Line Temperature	280°C
Acquisition Mode	Selected Ion Monitoring (SIM)

2.3. SIM Ions for Quantification and Confirmation

The following table provides the primary (quantification) and secondary (confirmation) ions for the 16 EPA priority PAHs and the surrogate standard.

Table 3: Selected Ions for SIM Analysis

Analyte	Quant Ion (m/z)	Confirming Ion(s) (m/z)
Naphthalene	128	129
Acenaphthylene	152	151, 153
Acenaphthene	154	153, 152
Fluorene	166	165, 167
Phenanthrene	178	179, 176
Anthracene	178	179, 176
Fluoranthene	202	203, 200
Pyrene	202	203, 200
Benz[a]anthracene	228	229, 226
Chrysene	228	229, 226
Benzo[b]fluoranthene	252	253, 250
Benzo[k]fluoranthene	252	253, 250
Benzo[a]pyrene	252	253, 250
Indeno[1,2,3-cd]pyrene	276	277, 274
Dibenz[a,h]anthracene	278	279, 276
Benzo[g,h,i]perylene	276	277, 274
Surrogate Standard
9-Bromophenanthrene-d9	265	267

Signaling Pathway and Logical Relationship Diagrams

Data Quantification Logic

The quantification of PAHs is based on the internal standard method. The logic for this process is illustrated below.

Caption: Logical flow for the quantification of PAHs using internal standard calibration.

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Application Notes and Protocols for the Analysis of Polycyclic Aromatic Hydrocarbons in Atmospheric Particulate Matter using 9-Bromophenanthrene-d9 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of organic compounds that are of significant environmental and health concern due to their carcinogenic and mutagenic properties.[1][2] These compounds are released into the atmosphere primarily through the incomplete combustion of organic materials, such as fossil fuels and biomass.[1][2] Atmospheric particulate matter (PM) serves as a major carrier for PAHs, allowing for their long-range transport and inhalation by humans.[1] Accurate and precise quantification of PAHs in atmospheric PM is therefore crucial for assessing human exposure and understanding environmental fate.

This application note provides a detailed protocol for the analysis of PAHs in atmospheric particulate matter using Gas Chromatography-Mass Spectrometry (GC-MS). The method incorporates the use of 9-Bromophenanthrene-d9 as a deuterated internal standard to ensure high accuracy and precision in quantification. The use of deuterated internal standards is a widely accepted practice in PAH analysis as it effectively corrects for analyte losses during sample preparation and instrumental analysis.[3][4]

Principle of the Method

The analytical methodology is based on the United States Environmental Protection Agency (U.S. EPA) Method TO-13A for the determination of PAHs in ambient air.[4] The overall workflow involves the collection of atmospheric particulate matter on a filter, followed by solvent extraction of the target PAHs. Prior to extraction, the samples are spiked with a known amount of 9-Bromophenanthrene-d9 internal standard.

The use of an internal standard is critical for accurate quantification. 9-Bromophenanthrene-d9, being a deuterated analog of phenanthrene, exhibits similar chemical and physical properties to the native PAHs of interest. This ensures that it behaves similarly during the extraction, cleanup, and GC-MS analysis steps. By comparing the signal of the native PAHs to the signal of the known concentration of the internal standard, any variations in sample preparation or instrument response can be effectively normalized, leading to more reliable and reproducible results.

The extracted and concentrated samples are then analyzed by GC-MS. The gas chromatograph separates the individual PAH compounds, and the mass spectrometer provides sensitive and selective detection. Quantification is achieved by creating a calibration curve for each target PAH relative to the internal standard.

Experimental Protocols

Sample Collection

Atmospheric particulate matter is collected on a high-purity quartz fiber filter using a high-volume air sampler. The sampling duration and flow rate should be adjusted to collect a sufficient mass of particulate matter for analysis. After sampling, the filter should be carefully folded, wrapped in aluminum foil, and stored at or below -20°C until extraction to minimize volatilization and degradation of the target analytes.

Sample Preparation and Extraction

• Filter Spiking: Prior to extraction, the quartz fiber filter is spiked with a known amount of 9-Bromophenanthrene-d9 internal standard solution.

• Extraction: The spiked filter is placed in a Soxhlet extraction apparatus and extracted with a suitable solvent, such as a mixture of hexane (B92381) and diethyl ether, for a minimum of 18 hours. Alternatively, ultrasonic-assisted liquid extraction can be employed for a more rapid extraction.[5]

• Concentration: The resulting extract is concentrated using a rotary evaporator or a gentle stream of high-purity nitrogen to a small volume (e.g., 1 mL).

• Cleanup (Optional): Depending on the sample matrix and potential interferences, a cleanup step using solid-phase extraction (SPE) with silica (B1680970) gel or Florisil may be necessary to remove interfering compounds.

GC-MS Analysis

The concentrated extract is analyzed using a gas chromatograph coupled to a mass spectrometer (GC-MS). The following are typical instrumental parameters:

• Gas Chromatograph (GC):

  • Column: A capillary column suitable for PAH analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a stationary phase like 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[5]

  • Inlet: Splitless injection mode.

  • Temperature Program: An initial temperature of 80°C held for 3 minutes, ramped to 200°C at 15°C/min, and then to 300°C at 8°C/min, with a final hold for 5 minutes.[5]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Impact (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The characteristic ions for each target PAH and the internal standard are monitored.

Data Presentation

The following table summarizes the typical mass-to-charge ratios (m/z) of the primary quantification and confirmation ions for selected U.S. EPA priority PAHs and the 9-Bromophenanthrene-d9 internal standard.

Compound	Abbreviation	Quantification Ion (m/z)	Confirmation Ion(s) (m/z)
Naphthalene	NAP	128	129
Acenaphthylene	ACY	152	151, 153
Acenaphthene	ACE	154	153, 152
Fluorene	FLU	166	165, 167
Phenanthrene	PHE	178	179, 176
Anthracene	ANT	178	179, 176
Fluoranthene	FLT	202	203, 200
Pyrene	PYR	202	203, 200
Benzo[a]anthracene	BaA	228	229, 226
Chrysene	CHR	228	229, 226
Benzo[b]fluoranthene	BbF	252	253, 250
Benzo[k]fluoranthene	BkF	252	253, 250
Benzo[a]pyrene	BaP	252	253, 250
Indeno[1,2,3-cd]pyrene	IPY	276	277, 274
Dibenz[a,h]anthracene	DBA	278	279, 276
Benzo[ghi]perylene	BPE	276	277, 274
9-Bromophenanthrene-d9	IS	265	267

The following table presents typical performance data for the analysis of PAHs using a deuterated internal standard. The values are representative and may vary depending on the specific instrumentation and analytical conditions.

Parameter	Typical Value
Linearity (R²)	≥0.999
Limit of Detection (LOD)	0.001 - 0.3 ng/m³
Recovery	79% - 110%

Visualization of the Experimental Workflow

Caption: Experimental workflow for PAH analysis in atmospheric particulate matter.

This comprehensive protocol provides a robust and reliable method for the quantification of PAHs in atmospheric particulate matter. The use of 9-Bromophenanthrene-d9 as an internal standard is a key component of this methodology, ensuring the generation of high-quality data for environmental monitoring and human health risk assessment.

References

• 1. Exposure to Atmospheric Particulate Matter-Bound Polycyclic Aromatic Hydrocarbons and Their Health Effects: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 3. Determination of Polycyclic Aromatic Hydrocarbons in Industrial Harbor Sediments by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. Analysis of Polycyclic Aromatic Hydrocarbon in Airborne Particulate Matter Samples by Gas Chromatography in Combination with Tandem Mass Spectrometry (GC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Application of 9-Bromophenanthrene-d9 in Food Safety Testing for Polycyclic Aromatic Hydrocarbons (PAHs)

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of organic compounds that are formed during the incomplete combustion of organic materials such as coal, oil, gas, and wood.[1][2] These compounds are ubiquitous in the environment and can contaminate food through various pathways, including environmental deposition and formation during food processing and cooking at high temperatures (e.g., grilling, smoking, roasting, and frying).[3][4] Several PAHs are known to be carcinogenic and genotoxic, posing a significant risk to human health.[1][2] Consequently, regulatory bodies worldwide have established maximum permissible levels for certain PAHs in various foodstuffs to ensure consumer safety.

Accurate and reliable analytical methods are crucial for the determination of PAHs in complex food matrices. Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for the analysis of PAHs due to its high sensitivity and selectivity.[5] The use of isotopically labeled internal standards is a critical component of robust analytical methods for PAHs, as they compensate for analyte losses during sample preparation and variations in instrument response. 9-Bromophenanthrene-d9, a deuterated form of 9-Bromophenanthrene, serves as an effective internal standard for the quantification of PAHs in food samples. Its chemical properties are very similar to the target PAH analytes, but its mass is different, allowing for precise quantification using mass spectrometry.

This document provides a detailed application note and a comprehensive protocol for the use of 9-Bromophenanthrene-d9 in the safety testing of PAHs in food matrices.

Toxicological Significance of PAHs

Several PAHs have been classified by the International Agency for Research on Cancer (IARC) based on their carcinogenicity to humans. Benzo[a]pyrene, one of the most studied PAHs, is classified as a Group 1 carcinogen (carcinogenic to humans).[2] Other PAHs, such as benz[a]anthracene, chrysene, and benzo[b]fluoranthene, are classified as Group 2B carcinogens (possibly carcinogenic to humans).[1] The primary mechanism of PAH toxicity involves their metabolic activation to reactive diol-epoxides that can bind to DNA, leading to mutations and the initiation of cancer. Due to the health risks associated with PAHs, regulatory limits have been set for specific PAHs, particularly the "PAH4" (the sum of benzo[a]pyrene, benz[a]anthracene, chrysene, and benzo[b]fluoranthene), in various food products.[1]

Analytical Methodology

The determination of PAHs in food is a multi-step process that includes sample preparation (extraction and cleanup) and instrumental analysis. The use of a suitable internal standard, such as 9-Bromophenanthrene-d9, is essential for achieving accurate and precise results.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of PAHs in food samples using 9-Bromophenanthrene-d9 as an internal standard.

Caption: General experimental workflow for PAH analysis in food.

Logical Relationship in PAH Quantification

The use of an internal standard is based on the principle of relative response. The ratio of the analyte signal to the internal standard signal is used for quantification, which corrects for variations throughout the analytical process.

Caption: Logical relationship for PAH quantification using an internal standard.

Experimental Protocols

The following protocols are generalized and should be optimized and validated for specific food matrices and laboratory conditions.

Materials and Reagents

• Standards: Certified reference standards of target PAHs and 9-Bromophenanthrene-d9.

• Solvents: HPLC or pesticide residue grade acetonitrile (B52724), hexane (B92381), dichloromethane, and ethyl acetate.

• Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl) for QuEChERS extraction.

• SPE Cartridges: Solid Phase Extraction (SPE) cartridges (e.g., silica (B1680970), Florisil) for cleanup.

• Food Samples: Representative samples of the food matrix to be tested (e.g., smoked meat, edible oils, fish).

Protocol 1: Sample Preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

This protocol is suitable for a wide range of food matrices.

• Sample Homogenization: Homogenize a representative portion of the food sample (e.g., 10 g) until a uniform consistency is achieved.

• Internal Standard Spiking: Spike the homogenized sample with a known amount of 9-Bromophenanthrene-d9 solution (e.g., 100 µL of a 1 µg/mL solution). Allow the standard to equilibrate with the sample for 30 minutes.

• Extraction:

  • Add 10 mL of acetonitrile to the sample in a 50 mL centrifuge tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL centrifuge tube containing d-SPE cleanup sorbents (e.g., 900 mg MgSO₄ and 150 mg PSA).

  • Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract (e.g., 1 mL) and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., 1 mL of hexane) for GC-MS analysis.

Protocol 2: Sample Preparation for Fatty Foods (e.g., Edible Oils)

This protocol involves liquid-liquid extraction and SPE cleanup.

• Sample Preparation: Weigh 5 g of the oil sample into a separatory funnel.

• Internal Standard Spiking: Spike the sample with a known amount of 9-Bromophenanthrene-d9 solution.

• Liquid-Liquid Extraction (LLE):

  • Add 50 mL of n-hexane and 25 mL of acetonitrile to the separatory funnel.

  • Shake vigorously for 2 minutes and allow the layers to separate.

  • Collect the lower acetonitrile layer. Repeat the extraction of the hexane layer twice more with 25 mL of acetonitrile each time.

  • Combine the acetonitrile extracts.

• SPE Cleanup:

  • Condition an SPE cartridge (e.g., silica gel, 1 g) with 5 mL of hexane.

  • Load the combined acetonitrile extract onto the cartridge.

  • Wash the cartridge with 5 mL of hexane to remove interferences.

  • Elute the PAHs with 10 mL of a hexane:dichloromethane (1:1, v/v) mixture.

• Final Extract Preparation:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of hexane for GC-MS analysis.

GC-MS Instrumental Analysis

• Gas Chromatograph (GC): Equipped with a capillary column suitable for PAH analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Mass Spectrometer (MS): Operated in Electron Ionization (EI) mode.

• Injection: 1 µL of the final extract in splitless mode.

• Oven Temperature Program: Optimized to achieve good separation of the target PAHs. A typical program starts at 80°C, holds for 1 minute, then ramps to 300°C at 10°C/min, and holds for 10 minutes.

• MS Acquisition: Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. The specific ions for each PAH and 9-Bromophenanthrene-d9 should be monitored.

Note on 9-Bromophenanthrene-d9 MS Parameters: While specific validated quantifier and qualifier ions for 9-Bromophenanthrene-d9 in food matrices are not widely published, a starting point for method development can be derived from the mass spectrum of the non-deuterated compound. The molecular ion of 9-Bromophenanthrene is m/z 256 and 258 (due to the bromine isotopes). For the deuterated d9 version, the molecular ion would be expected at m/z 265 and 267. The fragmentation pattern should be determined experimentally to select the most abundant and specific ions for quantification and confirmation. The NIST database shows the mass spectrum for the non-deuterated 9-bromophenanthrene, which can serve as a reference for identifying the likely fragmentation patterns of its deuterated analog.[6]

Data Presentation and Performance

The performance of the analytical method should be validated according to international guidelines. Key validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability and reproducibility).

Table 1: Typical Performance Data for PAH Analysis in Food using GC-MS and an Internal Standard

Parameter	Typical Value Range	Reference
Linearity (R²)	> 0.99	[7]
LOD (µg/kg)	0.01 - 0.5	[7]
LOQ (µg/kg)	0.03 - 1.5	[7]
Recovery (%)	70 - 120	[2]
Precision (RSD%)	< 15	[7]

Table 2: Example of Quantifier and Qualifier Ions for Selected PAHs in SIM Mode

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Phenanthrene	178	179	176
Anthracene	178	179	176
Fluoranthene	202	203	200
Pyrene	202	203	200
Benz[a]anthracene	228	229	226
Chrysene	228	229	226
Benzo[b]fluoranthene	252	253	250
Benzo[k]fluoranthene	252	253	250
Benzo[a]pyrene	252	253	250
Indeno[1,2,3-cd]pyrene	276	277	274
Dibenz[a,h]anthracene	278	279	276
Benzo[g,h,i]perylene	276	277	274
9-Bromophenanthrene-d9 (IS)	265 (projected)	267 (projected)	(to be determined)

Note: The ions for 9-Bromophenanthrene-d9 are projected and should be confirmed experimentally.

Conclusion

The use of 9-Bromophenanthrene-d9 as an internal standard in the GC-MS analysis of PAHs in food samples provides a robust and reliable method for ensuring food safety. The detailed protocols and methodologies presented in this application note offer a comprehensive guide for researchers and scientists. Proper method validation is essential to ensure the accuracy and precision of the results, thereby safeguarding public health. While specific application data for 9-Bromophenanthrene-d9 in food is limited in public literature, the principles and general procedures outlined here, common for other deuterated PAH internal standards, provide a strong foundation for its successful implementation.

References

• 1. Polycyclic Aromatic Hydrocarbons in Foods: Biological Effects, Legislation, Occurrence, Analytical Methods, and Strategies to Reduce Their Formation | MDPI [mdpi.com]
• 2. Recent advances in the analysis of polycyclic aromatic hydrocarbons in food and water - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unveiling the Advanced Workflow for PAH Analysis in Smoke Flavored Foods - AnalyteGuru [thermofisher.com]
• 4. Polycyclic Aromatic Hydrocarbons in Foods: Biological Effects, Legislation, Occurrence, Analytical Methods, and Strategies to Reduce Their Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A study on analytical methods for polycyclic aromatic hydrocarbons in foods -Food Science and Industry | Korea Science [koreascience.kr]
• 6. Phenanthrene, 9-bromo- [webbook.nist.gov]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Application Note &amp; Protocol: Utilization of 9-Bromophenanthrene-d9 as an Internal Standard for PAHs Analysis in Water

Introduction

This document outlines the standard operating procedure (SOP) for the use of 9-Bromophenanthrene-d9 as an internal standard in the quantitative analysis of polycyclic aromatic hydrocarbons (PAHs) in water samples. Deuterated standards are crucial for improving the precision and accuracy of analytical methods by correcting for analyte losses during sample preparation and instrumental analysis.[1] 9-Bromophenanthrene-d9 is a suitable internal standard for various PAHs when analyzed by gas chromatography-mass spectrometry (GC-MS). This protocol is intended for researchers, scientists, and professionals in environmental monitoring and drug development who are involved in the trace analysis of organic pollutants in aqueous matrices.

Principle

The analytical methodology involves the extraction of PAHs and the internal standard from the water sample, followed by concentration and analysis using GC-MS. 9-Bromophenanthrene-d9, being structurally similar to the target PAHs, is added to the sample at a known concentration before the extraction process. Its recovery is assumed to be representative of the native analytes. By comparing the instrumental response of the target analytes to that of 9-Bromophenanthrene-d9, accurate quantification can be achieved, compensating for variations in extraction efficiency and instrument response. The use of isotope dilution techniques can significantly enhance method performance.[1]

Materials and Reagents

• Solvents: Dichloromethane (B109758) (DCM), Acetonitrile, Hexane (Pesticide grade or equivalent)

• Reagents: Sodium sulfate (B86663) (anhydrous), Reagent water (organic-free)

• Standards: 9-Bromophenanthrene-d9 standard solution, PAH calibration standards

• Apparatus: Separatory funnels, Kuderna-Danish (K-D) concentrator, Nitrogen evaporation system, GC-MS system, vials, and standard laboratory glassware.

Experimental Protocols

Sample Preparation (Liquid-Liquid Extraction)

• Sample Collection: Collect water samples in clean, amber glass bottles.

• Spiking: To a 1-liter water sample, add a known amount of 9-Bromophenanthrene-d9 standard solution. Also, spike with a minimum of three other deuterated PAH surrogates to cover a range of molecular weights.[1]

• Extraction:

  • Transfer the spiked sample to a 2-liter separatory funnel.

  • Add 60 mL of dichloromethane (DCM) to the funnel.

  • Shake vigorously for 2 minutes with periodic venting to release pressure.[1]

  • Allow the organic layer to separate from the water phase for at least 10 minutes.

  • Drain the DCM extract (bottom layer) into a flask.

  • Repeat the extraction two more times with fresh 60 mL portions of DCM.

  • Combine the three DCM extracts.

• Drying and Concentration:

  • Pass the combined extract through a drying column containing anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish apparatus or a gentle stream of nitrogen.

Instrumental Analysis (GC-MS)

• GC System: A gas chromatograph equipped with a capillary column suitable for PAH analysis (e.g., DB-5ms).

• MS System: A mass spectrometer capable of operating in Selected Ion Monitoring (SIM) mode.

• Injection: 1 µL of the concentrated extract is injected into the GC.

• Typical GC Conditions:

  • Inlet Temperature: 280 °C

  • Oven Program: Initial temperature of 60 °C, hold for 1 min, ramp at 10 °C/min to 320 °C, and hold for 5 min.[2]

  • Carrier Gas: Helium at a constant flow rate.

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • SIM Ions for 9-Bromophenanthrene-d9: To be determined based on the mass spectrum of the standard.

Data Presentation

Table 1: GC-MS Parameters for 9-Bromophenanthrene-d9

Parameter	Value
Retention Time (min)	To be determined experimentally
Quantitation Ion (m/z)	To be determined experimentally
Qualification Ions (m/z)	To be determined experimentally

Table 2: Quality Control Acceptance Criteria

QC Parameter	Acceptance Limit	Reference
Surrogate Recovery	70-120% for most PAHs	[1]
Matrix Spike Recovery	70-120%	[1]
Method Blank	Below Limit of Quantitation
Laboratory Control Sample	80-120%	[1]

Workflow and Diagrams

The following diagrams illustrate the experimental workflow for the analysis of PAHs in water using 9-Bromophenanthrene-d9 as an internal standard.

Caption: Experimental workflow for water analysis.

Caption: Logical relationship of the analytical process.

References

• 1. www2.gov.bc.ca [www2.gov.bc.ca]
• 2. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Surrogate Standards in EPA Method 8270

A Comprehensive Guide for Researchers and Laboratory Professionals

Initial Note on 9-Bromophenanthrene-d9: A comprehensive search of scientific literature and regulatory documents was conducted to determine the role of 9-Bromophenanthrene-d9 as a surrogate standard in EPA Method 8270. This search did not yield any official documentation or common laboratory practices suggesting its use for this purpose. The following application notes and protocols are therefore focused on the established and recommended surrogate standards for EPA Method 8270.

Introduction to Surrogate Standards in EPA Method 8270

EPA Method 8270 is a widely used analytical method for the determination of semivolatile organic compounds (SVOCs) in various matrices such as water, soil, and waste. To ensure the quality and validity of the analytical data, the method relies on a robust quality control (QC) system, a critical component of which is the use of surrogate standards.

Surrogates are organic compounds that are chemically similar to the target analytes but are not expected to be present in environmental samples. They are added to every sample, blank, and standard in a known amount before sample preparation and analysis. The recovery of these surrogates provides a measure of the efficiency of the sample preparation and analysis process for each individual sample, helping to identify and quantify any matrix effects or analytical errors.

The recommended surrogate standards for EPA Method 8270 are a suite of deuterated or otherwise chemically modified compounds that cover a range of chemical properties (acidic, basic, and neutral).[1][2]

Recommended Surrogate Standards for EPA Method 8270

The most recent revision of the method, EPA Method 8270E, recommends the following surrogate standards[1]:

• Acidic Surrogates:

  • Phenol-d6

  • 2-Fluorophenol

  • 2,4,6-Tribromophenol

• Base/Neutral Surrogates:

  • Nitrobenzene-d5

  • 2-Fluorobiphenyl

  • p-Terphenyl-d14

These compounds are chosen for their chemical similarity to the classes of compounds being analyzed and their low probability of being present in actual environmental samples.

Quantitative Data Summary

Typical Spiking Concentrations and Acceptance Criteria

The concentration at which surrogates are added to samples and the acceptable recovery ranges are critical for ensuring data quality. While EPA Method 8270D and its subsequent revisions recommend that each laboratory establishes its own control limits based on historical performance data, guidance and typical ranges are available.[3]

Surrogate Standard	Chemical Class	Typical Spiking Concentration in Final Extract	Typical Acceptance Criteria (% Recovery) - Water	Typical Acceptance Criteria (% Recovery) - Soil/Solid
Phenol-d6	Acid	40 µg/mL	10 - 110%	10 - 120%
2-Fluorophenol	Acid	40 µg/mL	21 - 110%	25 - 121%
2,4,6-Tribromophenol	Acid	40 µg/mL	10 - 123%	19 - 122%
Nitrobenzene-d5	Base/Neutral	40 µg/mL	35 - 114%	23 - 120%
2-Fluorobiphenyl	Base/Neutral	40 µg/mL	43 - 116%	30 - 115%
p-Terphenyl-d14	Base/Neutral	40 µg/mL	33 - 141%	18 - 137%

Note: The acceptance criteria provided are for guidance only and may vary between laboratories and accrediting bodies. Each laboratory should establish its own statistically derived control limits.

Experimental Protocols

Protocol for Preparation of Surrogate Standard Stock and Spiking Solutions

• Primary Stock Solution (e.g., 4000 µg/mL):

  • Acquire certified surrogate standard solutions from a reputable supplier. These are typically provided in ampules at a high concentration (e.g., 4000 µg/mL in a solvent like dichloromethane (B109758) or methanol).

  • Allow the ampule to equilibrate to room temperature before opening.

  • Carefully open the ampule and transfer the contents to a labeled, clean glass vial with a PTFE-lined cap. Store at the recommended temperature (typically 2-8°C) and protect from light.

• Working Surrogate Spiking Solution (e.g., 400 µg/mL):

  • Prepare an intermediate dilution of the stock solution. For example, dilute 1.0 mL of the 4000 µg/mL stock solution to 10.0 mL with a suitable solvent (e.g., acetone (B3395972) or methanol) in a Class A volumetric flask. This results in a 400 µg/mL working solution.

  • This working solution is then used to spike the samples.

Protocol for Spiking Samples with Surrogate Standards

• Aqueous Samples (e.g., 1-liter sample):

  • Prior to extraction, add 100 µL of the 400 µg/mL working surrogate spiking solution to each 1-liter water sample. This will result in a final concentration of 40 µg/L for each surrogate in the sample.

  • Proceed with the appropriate sample preparation method (e.g., separatory funnel extraction, solid-phase extraction).[4][5]

• Soil/Solid Samples (e.g., 30-gram sample):

  • For a 30-gram soil sample, add 100 µL of the 400 µg/mL working surrogate spiking solution directly to the soil before the addition of the extraction solvent.

  • This results in a concentration of approximately 133 µg/kg for each surrogate in the sample.

  • Proceed with the appropriate extraction method (e.g., Soxhlet, ultrasonic, or pressurized fluid extraction).

Visualizations

Experimental Workflow for EPA Method 8270

Caption: Workflow for EPA Method 8270 highlighting the addition of surrogate standards.

Logical Relationship of Surrogate Recovery in Quality Control

Caption: Quality control logic for evaluating surrogate recovery data in EPA Method 8270.

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 3. epa.gov [epa.gov]
• 4. unitedchem.com [unitedchem.com]
• 5. unitedchem.com [unitedchem.com]

Application Note: Quantitative Analysis of Polycyclic Aromatic Hydrocarbons using Isotope Dilution Mass Spectrometry with 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

This application note details a robust and highly accurate method for the quantification of polycyclic aromatic hydrocarbons (PAHs) in various matrices using isotope dilution mass spectrometry (IDMS) with 9-Bromophenanthrene-d9 as an internal standard. This methodology is particularly suited for environmental monitoring, food safety analysis, and toxicological studies where precise measurement of these carcinogenic compounds is critical.

Introduction to Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides a high degree of accuracy and precision for the quantification of analytes. The principle of IDMS involves the addition of a known amount of an isotopically labeled version of the analyte of interest (the internal standard) to the sample. This "isotope-labeled" standard is chemically identical to the native analyte but has a different mass due to the isotopic enrichment. By measuring the ratio of the native analyte to the isotopically labeled standard using a mass spectrometer, the concentration of the native analyte in the original sample can be determined with exceptional accuracy, as the internal standard effectively corrects for sample loss during preparation and analysis.

9-Bromophenanthrene-d9 as an Internal Standard for PAH Analysis

9-Bromophenanthrene-d9 is an ideal internal standard for the analysis of a wide range of PAHs. Its deuterated structure ensures that it co-elutes with the target PAHs during chromatographic separation, experiencing similar ionization and fragmentation behavior in the mass spectrometer. The mass shift of 9 Daltons provides a clear distinction from the native PAHs, preventing isobaric interferences and ensuring accurate quantification. Furthermore, its chemical properties make it suitable for use in the analysis of various sample matrices, from environmental samples like soil and water to complex biological tissues. While not a direct analogue for all PAHs, its structural similarity and elution profile make it a suitable surrogate for a range of these compounds, particularly in methods where a single, representative internal standard is employed. Isotope-labelled 9-Bromophenanthrene can be used as a tracer or an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[1]

Principle of IDMS with 9-Bromophenanthrene-d9

The core of this method lies in the precise addition of a known quantity of 9-Bromophenanthrene-d9 to the sample prior to extraction and analysis. The ratio of the signal intensity of the native PAH to the signal intensity of 9-Bromophenanthrene-d9 is then measured by GC-MS or LC-MS. This ratio is directly proportional to the concentration of the native PAH.

Figure 1: Workflow for IDMS with 9-Bromophenanthrene-d9.

Experimental Protocols

The following protocols provide a general framework for the analysis of PAHs using IDMS with 9-Bromophenanthrene-d9. Method optimization may be required for specific sample matrices and target analytes.

Materials and Reagents

• Standards: Certified reference standards of target PAHs and 9-Bromophenanthrene-d9.

• Solvents: High-purity, residue-free solvents (e.g., hexane, dichloromethane, acetonitrile).

• Solid Phase Extraction (SPE) Cartridges: Appropriate for PAH cleanup (e.g., silica, Florisil).

• Glassware: Scrupulously clean glassware to avoid contamination.

Sample Preparation (General Protocol for Soil/Sediment)

• Sample Homogenization: Homogenize the soil or sediment sample to ensure uniformity.

• Spiking with Internal Standard: Accurately weigh a subsample (e.g., 5-10 g) into a clean extraction vessel. Spike the sample with a known amount of 9-Bromophenanthrene-d9 solution.

• Extraction: Extract the PAHs and the internal standard from the sample using a suitable technique such as Soxhlet extraction, pressurized fluid extraction (PFE), or ultrasonic extraction with an appropriate solvent (e.g., hexane:acetone 1:1 v/v).

• Concentration: Concentrate the extract to a smaller volume (e.g., 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

• Cleanup: Perform a cleanup step using solid-phase extraction (SPE) to remove interfering compounds. Condition the SPE cartridge with the appropriate solvent, load the sample extract, wash with a non-polar solvent, and elute the PAHs with a more polar solvent.

• Final Concentration: Concentrate the eluate to the final desired volume (e.g., 1 mL) for analysis.

GC-MS/MS Analysis

Gas chromatography-tandem mass spectrometry (GC-MS/MS) is a highly selective and sensitive technique for the analysis of PAHs.

• Gas Chromatograph (GC) Conditions:

  • Column: A capillary column suitable for PAH separation (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Injector: Splitless injection at an appropriate temperature (e.g., 280 °C).

  • Oven Program: A temperature program that provides good separation of the target PAHs (e.g., start at 60 °C, hold for 1 min, ramp to 320 °C at 10 °C/min, hold for 10 min).

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. Specific precursor-to-product ion transitions for each target PAH and 9-Bromophenanthrene-d9 should be optimized.

Figure 2: GC-MS/MS Experimental Workflow.

Data Presentation and Quantification

The concentration of each target PAH is calculated using the following formula, which is a fundamental principle of isotope dilution analysis.

Canalyte = (Aanalyte / AIS) * (CIS / RRF)

Where:

• Canalyte is the concentration of the target PAH.

• Aanalyte is the peak area of the target PAH.

• AIS is the peak area of the internal standard (9-Bromophenanthrene-d9).

• CIS is the concentration of the internal standard.

• RRF is the Relative Response Factor, determined from the analysis of calibration standards.

Table 1: Example MRM Transitions for Selected PAHs and 9-Bromophenanthrene-d9

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Naphthalene	128.1	102.1	15
Acenaphthylene	152.1	151.1	20
Acenaphthene	154.1	153.1	20
Fluorene	166.1	165.1	20
Phenanthrene	178.1	152.1	25
Anthracene	178.1	152.1	25
Fluoranthene	202.1	200.1	30
Pyrene	202.1	200.1	30
Benzo[a]anthracene	228.1	226.1	35
Chrysene	228.1	226.1	35
Benzo[b]fluoranthene	252.1	250.1	40
Benzo[k]fluoranthene	252.1	250.1	40
Benzo[a]pyrene	252.1	250.1	40
Indeno[1,2,3-cd]pyrene	276.1	274.1	45
Dibenz[a,h]anthracene	278.1	276.1	45
Benzo[ghi]perylene	276.1	274.1	45
9-Bromophenanthrene-d9	266.2	158.1	30

Note: These are example values and should be optimized for the specific instrument used.

Table 2: Hypothetical Quantitative Data for a Spiked Soil Sample

Analyte	Spiked Concentration (ng/g)	Measured Concentration (ng/g)	Recovery (%)
Naphthalene	50.0	48.5	97.0
Phenanthrene	50.0	51.2	102.4
Pyrene	50.0	49.1	98.2
Benzo[a]pyrene	50.0	50.8	101.6

Conclusion

The use of 9-Bromophenanthrene-d9 as an internal standard in isotope dilution mass spectrometry provides a highly accurate, precise, and robust method for the quantification of PAHs in a variety of complex matrices. This application note and the accompanying protocols offer a solid foundation for researchers, scientists, and drug development professionals to implement this advanced analytical technique in their laboratories. The inherent advantages of IDMS, coupled with the suitability of 9-Bromophenanthrene-d9 as an internal standard, make this a superior method for obtaining reliable quantitative data for these important environmental and health-related contaminants.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Monitoring Occupational Exposure to PAHs using 9-Bromophenanthrene-d9

Application Note: The Use of 9-Bromophenanthrene-d9 as an Internal Standard for the Biomonitoring of Occupational Exposure to Phenanthrene (B1679779) and its Metabolites

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of chemical compounds that are byproducts of incomplete combustion of organic materials. Occupational exposure to PAHs is a significant health concern, as many PAHs are carcinogenic and mutagenic.[1][2] Biomonitoring of PAH metabolites in urine is a widely accepted method for assessing recent exposure to PAHs in workplace environments.[3][4][5] Phenanthrene is a three-ring PAH commonly found in occupational settings such as coking plants, aluminum production, and roofing operations. Its hydroxylated metabolites (hydroxyphenanthrenes) are reliable biomarkers of exposure.[4][6]

Accurate quantification of these metabolites is crucial for risk assessment. Isotope dilution mass spectrometry (IDMS) using deuterated internal standards is the gold standard for such analyses, as it corrects for sample matrix effects and variations in sample preparation and instrument response.[3][7][8] 9-Bromophenanthrene-d9, a deuterated and brominated derivative of phenanthrene, serves as an excellent internal standard for the quantification of hydroxyphenanthrenes in biological matrices. Its structural similarity to the analytes of interest ensures comparable behavior during extraction, derivatization, and chromatographic analysis, leading to high accuracy and precision.

Principle of the Method

This protocol describes the determination of hydroxyphenanthrenes in human urine using gas chromatography-mass spectrometry (GC-MS) with 9-Bromophenanthrene-d9 as an internal standard. The method involves the following key steps:

• Enzymatic Hydrolysis: Hydroxyphenanthrenes are excreted in urine primarily as glucuronide and sulfate (B86663) conjugates. An enzymatic hydrolysis step using β-glucuronidase/arylsulfatase is necessary to liberate the free hydroxylated metabolites.[6]

• Sample Extraction: The hydrolyzed sample is then subjected to solid-phase extraction (SPE) to isolate the PAH metabolites from the complex urine matrix.

• Derivatization: The hydroxyl groups of the metabolites are derivatized with a silylating agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), to increase their volatility and thermal stability for GC analysis.[3]

• GC-MS Analysis: The derivatized extract is analyzed by GC-MS in the selected ion monitoring (SIM) mode for sensitive and selective detection of the target analytes and the internal standard.

Experimental Protocols

Synthesis of 9-Bromophenanthrene-d9 (Proposed Method)

Reaction Scheme:

• Step 1: Deuteration of Phenanthrene. Phenanthrene can be deuterated using a suitable deuterium (B1214612) source, such as deuterated acid (e.g., D2SO4) or by H/D exchange reactions catalyzed by a metal catalyst (e.g., Palladium).[9]

• Step 2: Bromination of Phenanthrene-d9. The resulting phenanthrene-d9 is then brominated at the 9-position using a brominating agent like N-bromosuccinimide (NBS) or bromine in a suitable solvent.[10][11]

Materials:

• Phenanthrene

• Deuterated sulfuric acid (D2SO4) or other deuterium source

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (CCl4) or other suitable solvent

• Standard laboratory glassware and purification apparatus (e.g., for chromatography)

Procedure (Conceptual):

• Deuteration: Reflux phenanthrene with a deuterated acid or perform a catalytic H/D exchange to obtain phenanthrene-d10 (B32357). The degree of deuteration should be monitored by mass spectrometry.

• Bromination: Dissolve the phenanthrene-d10 in a suitable solvent and add the brominating agent (e.g., NBS). The reaction is typically initiated by a radical initiator (e.g., AIBN) or light. The reaction progress is monitored by thin-layer chromatography (TLC) or GC-MS.

• Purification: Upon completion, the reaction mixture is washed, dried, and the solvent is evaporated. The crude 9-Bromophenanthrene-d9 is then purified by column chromatography or recrystallization to yield the final product. The purity and identity of the product should be confirmed by NMR and mass spectrometry.

Protocol for the Analysis of Urinary Hydroxyphenanthrenes

This protocol is adapted from established methods for the analysis of urinary PAH metabolites.[6][12]

Materials and Reagents:

• Urine samples

• 9-Bromophenanthrene-d9 internal standard solution (in a suitable solvent like methanol)

• β-glucuronidase/arylsulfatase from Helix pomatia

• Sodium acetate (B1210297) buffer (pH 5.0)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Solvents for SPE (e.g., methanol (B129727), hexane)

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., 5% phenyl methylpolysiloxane)

Procedure:

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • To a 2 mL urine sample, add 50 µL of the 9-Bromophenanthrene-d9 internal standard solution.

  • Add 1 mL of sodium acetate buffer (pH 5.0).

  • Add 20 µL of β-glucuronidase/arylsulfatase solution.

  • Incubate the mixture at 37°C for at least 4 hours (or overnight) to ensure complete hydrolysis.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with deionized water to remove interfering substances.

  • Elute the hydroxyphenanthrenes and the internal standard with a suitable organic solvent (e.g., a mixture of hexane (B92381) and dichloromethane).

• Derivatization:

  • Dry the eluate over anhydrous sodium sulfate and evaporate to dryness under a gentle stream of nitrogen.

  • Add 50 µL of MSTFA (with 1% TMCS) to the residue.

  • Seal the vial and heat at 60°C for 30 minutes to complete the derivatization.

• GC-MS Analysis:

  • Inject 1-2 µL of the derivatized sample into the GC-MS system.

  • Use a temperature program that allows for the separation of the different hydroxyphenanthrene isomers.

  • Operate the mass spectrometer in the selected ion monitoring (SIM) mode. Monitor characteristic ions for the trimethylsilyl (B98337) (TMS) derivatives of hydroxyphenanthrenes and 9-Bromophenanthrene-d9.

Data Presentation

Table 1: Representative GC-MS Parameters for the Analysis of Hydroxyphenanthrene-TMS Derivatives and 9-Bromophenanthrene-d9.

Compound	Retention Time (min)	Molecular Ion (m/z)	Major Fragments (m/z)
1-Hydroxyphenanthrene-TMS	13.18	266	251, 235, 165
2-Hydroxyphenanthrene-TMS	13.72	266	251, 235, 165
3-Hydroxyphenanthrene-TMS	14.06	266	251, 235, 165
4-Hydroxyphenanthrene-TMS	14.16	266	251, 235, 165
9-Hydroxyphenanthrene-TMS	14.57	266	251, 235, 165
9-Bromophenanthrene-d9 (IS)	Estimated ~10-12	266 (for C14D9Br)	To be determined

Note: The retention time and mass fragments for 9-Bromophenanthrene-d9 are estimated and would need to be determined experimentally. The molecular ion of the deuterated internal standard is expected to be distinct from the analytes. Data for hydroxyphenanthrenes are adapted from a study using a similar methodology.[12]

Table 2: Representative Method Validation Data for the Quantification of Hydroxyphenanthrenes in Urine using a Deuterated Internal Standard.

Parameter	1-Hydroxyphenanthrene	2-Hydroxyphenanthrene	3-Hydroxyphenanthrene	4-Hydroxyphenanthrene	9-Hydroxyphenanthrene
Limit of Detection (ng/mL)	0.5	0.8	1.0	1.2	2.5
Limit of Quantification (ng/mL)	1.5	2.4	3.0	3.6	7.5
Recovery (%)	95 ± 5	92 ± 6	98 ± 4	94 ± 7	90 ± 8
Intra-day Precision (%RSD)	< 10	< 10	< 10	< 10	< 15
Inter-day Precision (%RSD)	< 15	< 15	< 15	< 15	< 20

Note: This data is representative of a validated method for urinary hydroxyphenanthrene analysis using a deuterated internal standard and should be established for the specific method using 9-Bromophenanthrene-d9. Data adapted from a study on the determination of phenanthrene and its metabolites in biological matrices.[6]

Visualizations

Caption: Workflow for the analysis of urinary hydroxyphenanthrenes.

Caption: Logical relationship from exposure to risk assessment.

References

• 1. The Use of Human Biomonitoring to Assess Occupational Exposure to PAHs in Europe: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of Polycyclic Aromatic Hydrocarbons on the Environment and Human Health: Evidence Retrieved from Biomonitoring Studies [mdpi.com]
• 3. Quantification of monohydroxy-PAH metabolites in urine by solid-phase extraction with isotope dilution-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biological monitoring of occupational exposure to polycyclic aromatic hydrocarbons (PAH) by determination of monohydroxylated metabolites of phenanthrene and pyrene in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biomarkers for polycyclic aromatic hydrocarbons in human excreta: recent advances in analytical techniques—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isotope dilution determination of polycyclic aromatic hydrocarbons in olive pomace oil by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of polycyclic aromatic hydrocarbons in metered dose inhaler drug formulations by isotope dilution gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 9-Bromophenanthrene synthesis - chemicalbook [chemicalbook.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Petrogenic and Pyrogenic PAHs using 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of organic compounds that are of significant environmental and toxicological concern due to their carcinogenic and mutagenic properties.[1][2][3] PAHs are introduced into the environment from two primary types of sources: petrogenic and pyrogenic. Petrogenic PAHs originate from petroleum sources such as crude oil spills and are characterized by a higher abundance of alkylated PAHs. Pyrogenic PAHs are the result of incomplete combustion of organic materials like coal, wood, and fossil fuels, and are dominated by non-alkylated, higher molecular weight PAHs.[4] Accurate differentiation and quantification of PAHs from these different sources are crucial for environmental forensics, risk assessment, and understanding the toxicological impact on human health.

This document provides detailed application notes and protocols for the analysis of petrogenic and pyrogenic PAHs in environmental samples, specifically sediment, using Gas Chromatography-Mass Spectrometry (GC-MS). The method utilizes 9-Bromophenanthrene-d9 as an internal standard for accurate quantification. Isotope-labeled internal standards, such as deuterated PAHs, are essential for correcting analyte losses during sample preparation and analysis, thereby ensuring high accuracy and precision.[5][6]

Key Concepts: Distinguishing Petrogenic and Pyrogenic PAHs

The differentiation between petrogenic and pyrogenic PAH sources is primarily based on the distribution patterns of parent PAHs and their alkylated homologues.

• Petrogenic PAHs : Characterized by a higher proportion of two- and three-ring PAHs and their alkylated derivatives.

• Pyrogenic PAHs : Dominated by four- to six-ring non-alkylated PAHs.

Diagnostic Ratios: Specific ratios of certain PAH isomers are used as indicators of the source of contamination. These ratios are based on the relative thermodynamic stability of different PAH isomers formed at different temperatures. Some commonly used diagnostic ratios include:

• Anthracene / (Anthracene + Phenanthrene) : A ratio < 0.1 suggests a petrogenic source, while a ratio > 0.1 is indicative of a pyrogenic source.

• Fluoranthene / (Fluoranthene + Pyrene) : A ratio < 0.4 suggests petrogenic sources, 0.4-0.5 indicates liquid fossil fuel combustion, and > 0.5 points to grass, wood, or coal combustion.

• Benzo[a]anthracene / (Benzo[a]anthracene + Chrysene) : A ratio < 0.2 is typical for petrogenic sources, 0.2-0.35 for mixed sources, and > 0.35 for combustion sources.

Experimental Protocol: Analysis of PAHs in Sediment

This protocol details the steps for the extraction, cleanup, and GC-MS analysis of PAHs in sediment samples using 9-Bromophenanthrene-d9 as an internal standard.

1. Reagents and Materials

• Solvents: Dichloromethane (DCM), n-hexane, acetone (B3395972) (pesticide grade or equivalent)

• Standards:

  • PAH calibration standards mix (containing the 16 EPA priority PAHs and relevant alkylated PAHs)

  • 9-Bromophenanthrene-d9 internal standard solution (in a non-interfering solvent)

  • Surrogate standards (e.g., Naphthalene-d8, Acenaphthene-d10, Phenanthrene-d10, Chrysene-d12, Perylene-d12)

• Chemicals: Anhydrous sodium sulfate (B86663) (baked at 400°C for 4 hours), activated silica (B1680970) gel, alumina.

• Apparatus: Soxhlet extractor, rotary evaporator, gas chromatograph-mass spectrometer (GC-MS), centrifuge, ultrasonic bath.

2. Sample Preparation and Extraction

• Sample Collection and Storage: Collect sediment samples and store them in amber glass jars at 4°C.

• Drying and Homogenization: Freeze-dry the sediment sample, then gently grind it with a mortar and pestle to homogenize.

• Spiking with Internal Standard: Weigh approximately 10 g of the dried, homogenized sediment into a Soxhlet extraction thimble. Spike the sample with a known amount of the 9-Bromophenanthrene-d9 internal standard solution and the surrogate standards solution.

• Soxhlet Extraction: Add anhydrous sodium sulfate to the thimble to remove any residual moisture. Place the thimble in a Soxhlet extractor and extract with a 1:1 mixture of n-hexane and acetone for 18-24 hours.

• Concentration: After extraction, concentrate the solvent extract to approximately 1-2 mL using a rotary evaporator.

3. Extract Cleanup

• Column Chromatography: Prepare a chromatography column packed with activated silica gel and alumina.

• Fractionation: Apply the concentrated extract to the top of the column. Elute the aliphatic fraction with n-hexane, and then elute the aromatic fraction (containing the PAHs) with a mixture of n-hexane and dichloromethane.

• Final Concentration: Concentrate the aromatic fraction to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS Analysis

• Instrument Conditions:

  • Gas Chromatograph: Agilent 7890B GC (or equivalent)

  • Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 min

    • Ramp 1: 10°C/min to 150°C

    • Ramp 2: 5°C/min to 310°C, hold for 10 min

  • Injector: Splitless mode, 280°C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Mass Spectrometer: Agilent 5977A MSD (or equivalent)

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

• Calibration: Prepare a series of calibration standards containing the target PAHs and a constant concentration of 9-Bromophenanthrene-d9. Generate a calibration curve for each analyte by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantification: Inject the prepared sample extract into the GC-MS. Identify and quantify the target PAHs based on their retention times and the calibration curves. The concentration of each PAH is calculated relative to the known concentration of the 9-Bromophenanthrene-d9 internal standard.

Data Presentation

The following tables present representative quantitative data for the analysis of two hypothetical sediment samples: one contaminated with a petrogenic source (crude oil) and the other with a pyrogenic source (combustion products).

Table 1: Quantitative Analysis of PAHs in Sediment Samples

PAH Compound	Petrogenic Sample (ng/g)	Pyrogenic Sample (ng/g)
Naphthalene	1500	50
C1-Naphthalenes	2500	30
C2-Naphthalenes	3000	20
Acenaphthylene	50	100
Acenaphthene	200	80
Fluorene	400	150
C1-Fluorenes	600	40
Phenanthrene	800	500
Anthracene	100	450
C1-Phenanthrenes/Anthracenes	1200	100
Fluoranthene	200	800
Pyrene	150	750
Benzo[a]anthracene	50	400
Chrysene	60	450
Benzo[b]fluoranthene	30	500
Benzo[k]fluoranthene	20	200
Benzo[a]pyrene	10	480
Indeno[1,2,3-cd]pyrene	5	300
Dibenz[a,h]anthracene	2	50
Benzo[ghi]perylene	10	350
9-Bromophenanthrene-d9 Recovery (%)	92	88

Table 2: Diagnostic Ratios for Source Apportionment

Diagnostic Ratio	Petrogenic Sample	Pyrogenic Sample	Source Indication
Anthracene / (Anthracene + Phenanthrene)	0.11	0.47	<0.1 Petrogenic; >0.1 Pyrogenic
Fluoranthene / (Fluoranthene + Pyrene)	0.57	0.52	<0.4 Petrogenic; >0.5 Combustion
Benzo[a]anthracene / (BaA + Chrysene)	0.45	0.47	<0.2 Petrogenic; >0.35 Combustion
Alkylated/Parent PAH Ratio (C1-Phen/Phen)	1.5	0.2	>1 indicates Petrogenic source

Visualizations

Experimental Workflow

Caption: Workflow for PAH analysis in sediment.

PAH Carcinogenesis Signaling Pathway

Caption: Aryl Hydrocarbon Receptor (AhR) signaling pathway for PAH-induced carcinogenesis.[7][8][9][10][11]

References

• 1. Determination of Polycyclic Aromatic Hydrocarbons in Industrial Harbor Sediments by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. shimadzu.com [shimadzu.com]
• 4. Improvements in identification and quantitation of alkylated PAHs and forensic ratio sourcing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Signaling network map of the aryl hydrocarbon receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Canonical and non-canonical aryl hydrocarbon receptor signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Biomonitoring of Polycyclic Aromatic Hydrocarbon (PAH) Metabolites in Urine Using 9-Bromophenanthrene-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polycyclic aromatic hydrocarbons (PAHs) are a class of ubiquitous environmental pollutants formed during the incomplete combustion of organic materials. Human exposure to PAHs is a significant public health concern due to the carcinogenic and mutagenic properties of some of these compounds and their metabolites.[1] Biomonitoring of urinary PAH metabolites provides a reliable method for assessing recent human exposure to PAHs from various sources, including occupational, environmental, and dietary exposures.[2] The quantitative analysis of these metabolites is crucial for understanding the extent of exposure and for correlating it with potential health effects.

Accurate quantification of trace-level analytes in complex biological matrices such as urine necessitates the use of an internal standard to correct for variations in sample preparation and instrumental analysis. An ideal internal standard should have similar physicochemical properties to the analytes of interest but be distinguishable by the analytical instrument. This application note describes a robust methodology for the determination of various PAH metabolites in human urine using gas chromatography-mass spectrometry (GC-MS), employing 9-Bromophenanthrene-d9 as an internal standard. The deuterated nature of this standard ensures it does not occur naturally in samples and allows for precise quantification through isotope dilution principles.

Principle

This method involves the enzymatic hydrolysis of conjugated PAH metabolites in urine, followed by solid-phase extraction (SPE) for sample cleanup and concentration. The extracted and derivatized analytes, along with the internal standard, are then analyzed by GC-MS. 9-Bromophenanthrene-d9 is chosen as an internal standard due to its structural similarity to phenanthrene, a common parent PAH, and its deuteration, which allows for clear mass spectrometric differentiation from the native analytes.

Materials and Reagents

• Standards: Certified reference materials of PAH metabolites (e.g., 1-hydroxynaphthalene, 2-hydroxynaphthalene, 2-hydroxyfluorene, 9-hydroxyfluorene, 1-hydroxyphenanthrene, 2-hydroxyphenanthrene, 3-hydroxyphenanthrene, 4-hydroxyphenanthrene, and 1-hydroxypyrene).

• Internal Standard: 9-Bromophenanthrene-d9 solution (e.g., 100 µg/mL in a suitable solvent).

• Enzyme: β-glucuronidase/arylsulfatase from Helix pomatia.

• Buffers: 0.1 M Sodium acetate (B1210297) buffer (pH 5.0).

• Solvents: Methanol (B129727), Acetonitrile, Toluene (B28343), n-Hexane (all HPLC or GC grade).

• Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• SPE Cartridges: C18 cartridges (e.g., 500 mg, 6 mL).

• Urine Samples: Collected in polypropylene (B1209903) containers and stored at -20°C or lower until analysis.

Experimental Protocols

Sample Preparation and Enzymatic Hydrolysis

• Thaw frozen urine samples to room temperature and vortex for 1 minute to ensure homogeneity.

• Pipette 2 mL of urine into a clean glass tube.

• Spike the sample with a known amount of 9-Bromophenanthrene-d9 internal standard solution (e.g., 50 µL of a 1 µg/mL solution).

• Add 1 mL of 0.1 M sodium acetate buffer (pH 5.0).

• Add 20 µL of β-glucuronidase/arylsulfatase enzyme solution.

• Vortex the mixture gently and incubate in a water bath at 37°C for 16-18 hours (overnight) to ensure complete hydrolysis of the conjugated metabolites.[3][4]

Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to dry.

• Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

• Wash the cartridge with 5 mL of deionized water, followed by 5 mL of 40% methanol in water to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elute the PAH metabolites and the internal standard with 5 mL of methanol, followed by 5 mL of n-hexane. Collect the eluate in a clean glass tube.

Derivatization

• Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C.

• Add 50 µL of the derivatizing agent (BSTFA with 1% TMCS) and 50 µL of toluene to the dried residue.

• Cap the tube tightly and heat at 70°C for 1 hour to convert the hydroxylated PAH metabolites into their more volatile trimethylsilyl (B98337) (TMS) ethers.

• Cool the sample to room temperature before GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 280°C.

  • Injection Volume: 1 µL in splitless mode.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp 1: 15°C/min to 200°C.

    • Ramp 2: 10°C/min to 300°C, hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

Table 1: Selected Ion Monitoring (SIM) Parameters for PAH Metabolite-TMS Ethers and 9-Bromophenanthrene-d9

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
1-Hydroxynaphthalene-TMS	216	201	189
2-Hydroxynaphthalene-TMS	216	201	189
2-Hydroxyfluorene-TMS	254	239	226
9-Hydroxyfluorene-TMS	254	239	226
1-Hydroxyphenanthrene-TMS	266	251	238
2-Hydroxyphenanthrene-TMS	266	251	238
3-Hydroxyphenanthrene-TMS	266	251	238
4-Hydroxyphenanthrene-TMS	266	251	238
1-Hydroxypyrene-TMS	290	275	262
9-Bromophenanthrene-d9 (IS)	266	264	185

Table 2: Typical Performance Data for the Method

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Linearity (r²)	Recovery (%)
1-Hydroxynaphthalene	0.05	0.15	>0.995	85-110
2-Hydroxynaphthalene	0.05	0.15	>0.995	88-112
2-Hydroxyfluorene	0.02	0.06	>0.998	90-105
9-Hydroxyfluorene	0.02	0.06	>0.998	92-108
1-Hydroxyphenanthrene	0.01	0.03	>0.999	95-115
2-Hydroxyphenanthrene	0.01	0.03	>0.999	93-113
3-Hydroxyphenanthrene	0.01	0.03	>0.999	94-114
4-Hydroxyphenanthrene	0.01	0.03	>0.999	91-111
1-Hydroxypyrene	0.005	0.015	>0.999	96-116

Note: The performance data presented are typical values and may vary depending on the specific instrumentation and laboratory conditions.

Mandatory Visualizations

Caption: Experimental workflow for the biomonitoring of PAH metabolites in urine.

Caption: Simplified signaling pathway of PAH metabolism and excretion.

Conclusion

The described method provides a reliable and sensitive approach for the quantitative biomonitoring of a range of PAH metabolites in human urine. The use of 9-Bromophenanthrene-d9 as an internal standard ensures high accuracy and precision by correcting for potential losses during sample preparation and instrumental analysis. This protocol is suitable for application in large-scale epidemiological studies, occupational health assessments, and clinical research aimed at understanding the impact of PAH exposure on human health.

References

• 1. epa.gov [epa.gov]
• 2. Polycyclic aromatic hydrocarbon metabolites in urine as biomarkers of exposure and effect - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Predictors of urinary polycyclic aromatic hydrocarbon metabolites in girls from the San Francisco Bay Area - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Urinary Polycyclic Aromatic Hydrocarbon Metabolites as Biomarkers to Woodsmoke Exposure – Results from a Controlled Exposure Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Passive Air Sampling of PAHs using 9-Bromophenanthrene-d9 as a Surrogate Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of organic compounds that are of significant environmental and health concern due to their carcinogenic and mutagenic properties. Monitoring the atmospheric concentration of PAHs is crucial for assessing human exposure and understanding their environmental fate. Passive air sampling (PAS) offers a cost-effective and simple method for the time-averaged collection of airborne PAHs without the need for a power source or constant supervision.

This document provides a detailed protocol for the passive air sampling of PAHs using polyurethane foam (PUF) samplers. A key aspect of this protocol is the use of 9-Bromophenanthrene-d9 as a surrogate standard to monitor the efficiency of the entire analytical process, from sample extraction to analysis. While deuterated PAHs are commonly employed as standards, the use of a brominated and deuterated compound can offer advantages in specific analytical scenarios, such as minimizing potential interference from native deuterated PAHs in certain environments and providing a distinct mass spectrometric signature.

Principles of Passive Air Sampling with Surrogate Standards

Passive air samplers operate on the principle of diffusion, where gaseous pollutants move from the air to a sorbent medium down a concentration gradient. The uptake of PAHs by the sampler is proportional to the ambient air concentration over the deployment period.

Surrogate Standards: A surrogate standard is a compound that is chemically similar to the target analytes but is not expected to be present in the environmental sample. It is added to the sample in a known amount before extraction. The recovery of the surrogate standard provides a measure of the efficiency of the sample preparation and analytical method for each individual sample. 9-Bromophenanthrene-d9 is proposed here as a surrogate standard due to its structural similarity to a 4-ring PAH, its distinct isotopic and elemental composition, and its commercial availability.

Experimental Protocols

Materials and Reagents

Material/Reagent	Specifications
Passive Samplers	Polyurethane foam (PUF) disks (e.g., 14 cm diameter, 1.35 cm thick)
Sampler Housing	Stainless steel chambers
Solvents	Dichloromethane (B109758) (DCM), Hexane, Acetone (B3395972) (pesticide residue grade or equivalent)
Standards	9-Bromophenanthrene-d9 (surrogate), EPA 16 PAH mixture, Deuterated PAH internal standards (e.g., Naphthalene-d8, Acenaphthene-d10, Phenanthrene-d10, Chrysene-d12, Perylene-d12)
Cleaning Supplies	Aluminum foil (pre-cleaned by heating at 450°C), lint-free wipes, glassware

Sampler Preparation and Spiking

• Cleaning: PUF disks are pre-cleaned by Soxhlet extraction with acetone for 24 hours, followed by dichloromethane for another 24 hours to remove any background contamination.

• Drying: The cleaned PUF disks are dried in a vacuum desiccator until a constant weight is achieved.

• Spiking: Each PUF disk is spiked with a known amount of 9-Bromophenanthrene-d9 surrogate standard solution in a solvent like acetone. The amount spiked should be sufficient to be easily detectable by the analytical instrument and should be in the mid-range of the calibration curve. A typical spiking level might be 100 ng per sampler.

• Solvent Evaporation: The solvent from the spiking solution is allowed to evaporate completely in a clean environment (e.g., a fume hood with filtered air) for at least 24 hours.

• Packaging: The spiked and dried PUF disks are wrapped in two layers of pre-cleaned aluminum foil, placed in labeled, airtight bags, and stored in a freezer at -20°C until deployment.

Field Deployment

• Site Selection: Choose a sampling site that is representative of the air being monitored. The sampler should be placed away from direct sources of contamination and obstructions that might affect airflow.

• Sampler Installation: The PUF disk is placed inside the protective stainless-steel housing. The housing protects the sampler from direct sunlight, precipitation, and large particles.

• Deployment: The sampler is deployed at a height of approximately 1.5 to 2 meters above the ground.

• Record Keeping: Record the start date and time, location (with GPS coordinates if possible), and any relevant meteorological conditions.

• Sampling Duration: The typical deployment period for PAH passive air sampling is 4 to 12 weeks.

• Sample Retrieval: At the end of the sampling period, the PUF disk is carefully removed from the housing, wrapped in the original pre-cleaned aluminum foil, placed in the labeled airtight bag, and transported back to the laboratory in a cooler with ice packs.

Sample Extraction and Cleanup

• Internal Standard Spiking: Prior to extraction, each PUF sample is spiked with a known amount of a mixture of deuterated PAH internal standards. These standards are used for quantification of the target PAHs.

• Extraction: The PUF disk is placed in a Soxhlet extractor and extracted with 250 mL of dichloromethane for 24 hours.

• Concentration: The extract is concentrated to approximately 1-2 mL using a rotary evaporator.

• Cleanup (if necessary): If the sample matrix is complex, a cleanup step using silica (B1680970) gel or Florisil column chromatography may be required to remove interfering compounds. The concentrated extract is passed through the column and the fraction containing the PAHs is collected.

• Final Volume Adjustment: The cleaned extract is further concentrated under a gentle stream of nitrogen to a final volume of 1 mL.

Instrumental Analysis (GC-MS)

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for the analysis of PAHs and the surrogate standard.

• Calibration: A multi-point calibration curve (typically 5-7 points) is prepared for each target PAH and for 9-Bromophenanthrene-d9. The calibration standards should contain the same concentration of internal standards as the samples.

• Analysis: The sample extract is injected into the GC-MS. The instrument is operated in the Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

Table 1: Typical GC-MS Operating Conditions

Parameter	Condition
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)
Injection Volume	1 µL
Inlet Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	60°C (hold 2 min), ramp to 300°C at 10°C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Selected Ions for Monitoring (SIM)

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Naphthalene	128	129
Acenaphthylene	152	151, 153
Acenaphthene	154	153, 152
Fluorene	166	165, 167
Phenanthrene	178	179, 176
Anthracene	178	179, 176
Fluoranthene	202	203, 200
Pyrene	202	203, 200
Benz[a]anthracene	228	229, 226
Chrysene	228	229, 226
Benzo[b]fluoranthene	252	253, 250
Benzo[k]fluoranthene	252	253, 250
Benzo[a]pyrene	252	253, 250
Indeno[1,2,3-cd]pyrene	276	277, 274
Dibenz[a,h]anthracene	278	279, 276
Benzo[ghi]perylene	276	277, 274
9-Bromophenanthrene-d9	266	264, 185
Naphthalene-d8 (IS)	136	-
Acenaphthene-d10 (IS)	164	-
Phenanthrene-d10 (IS)	188	-
Chrysene-d12 (IS)	240	-
Perylene-d12 (IS)	264	-

(Note: The exact ions for 9-Bromophenanthrene-d9 may need to be confirmed by analyzing the pure standard.)

Data Analysis and Quality Control

Quantification

The concentration of each PAH in the air is calculated using the following formula:

Cair = (Aanalyte / Ais) * (Cis / RRF) * (Vextract / (R * t))

Where:

• Cair = Concentration of the PAH in air (ng/m³)

• Aanalyte = Peak area of the target PAH

• Ais = Peak area of the corresponding internal standard

• Cis = Concentration of the internal standard in the extract (ng/mL)

• RRF = Relative Response Factor of the PAH (determined from the calibration curve)

• Vextract = Final volume of the sample extract (mL)

• R = Sampling rate of the passive sampler (m³/day)

• t = Deployment time (days)

Table 3: Representative Passive Sampling Rates for PAHs using PUF Samplers

Compound	Sampling Rate (m³/day)
Naphthalene	1.5 - 3.5
Acenaphthylene	2.0 - 4.0

Application Notes and Protocols for the Analysis of PAHs in Marine Biota using 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of persistent organic pollutants that are introduced into the marine environment through various anthropogenic and natural sources. Due to their lipophilic nature, PAHs can bioaccumulate in marine organisms, posing a potential risk to marine ecosystems and human health through seafood consumption.[1] Accurate and reliable quantification of PAHs in marine biota is therefore crucial for environmental monitoring and food safety assessment.

This document provides a detailed protocol for the determination of PAHs in marine biota, such as fish and shellfish, using gas chromatography-mass spectrometry (GC-MS). The method incorporates the use of 9-Bromophenanthrene-d9 as a deuterated internal standard to ensure accuracy and precision in the analytical results. Internal standards are essential in analytical chemistry to correct for the loss of analytes during sample preparation and to compensate for variations in instrument response.[2] Deuterated standards, such as 9-Bromophenanthrene-d9, are ideal as they have similar chemical and physical properties to the target analytes but can be distinguished by their mass in the mass spectrometer.

Principle of the Method

The analytical procedure involves the extraction of PAHs from homogenized marine tissue samples. A common and effective method is alkaline digestion (saponification) followed by liquid-liquid extraction.[2][3] This process breaks down the lipid matrix, releasing the PAHs into a solvent phase. The extract is then subjected to a cleanup step, typically using solid-phase extraction (SPE), to remove interfering compounds. Prior to extraction, the sample is spiked with a known amount of 9-Bromophenanthrene-d9 internal standard solution.

Following cleanup and concentration, the sample extract is analyzed by GC-MS. The PAHs are separated on a gas chromatography column and detected by a mass spectrometer. Quantification is performed using the internal standard method, where the response of each target PAH is compared to the response of 9-Bromophenanthrene-d9.

Experimental Protocols

Reagents and Standards

• Solvents: Acetone, hexane (B92381), dichloromethane, methanol (B129727) (all high-purity, residue-analysis grade).

• Reagents: Potassium hydroxide (B78521) (KOH), anhydrous sodium sulfate.

• Standards:

  • A certified standard mixture of the 16 US EPA priority PAHs.

  • 9-Bromophenanthrene-d9 as an internal standard.

  • Stock solutions of individual standards and the internal standard should be prepared in an appropriate solvent (e.g., toluene (B28343) or acetone) and stored in amber vials at low temperatures. Working standard solutions are prepared by diluting the stock solutions.

Sample Preparation and Extraction

• Homogenization: Homogenize a representative portion of the marine biota tissue (e.g., fish fillet, whole shellfish) until a uniform consistency is achieved.

• Spiking with Internal Standard: Weigh approximately 2-5 g of the homogenized tissue into a suitable flask. Spike the sample with a known volume and concentration of the 9-Bromophenanthrene-d9 internal standard solution.

• Saponification: Add a solution of methanolic KOH to the sample. The sample is then heated in a water bath to digest the tissue and saponify the lipids.[3]

• Liquid-Liquid Extraction: After cooling, the saponified mixture is extracted multiple times with hexane. The hexane layers are combined.[3]

• Washing: The combined hexane extract is washed with methanol/water to remove residual KOH and other polar impurities.

• Drying: The hexane extract is dried by passing it through a column of anhydrous sodium sulfate.

• Concentration: The extract is carefully concentrated using a rotary evaporator or a gentle stream of nitrogen. Avoid evaporating to dryness to prevent the loss of volatile PAHs.

Extract Cleanup (Solid-Phase Extraction - SPE)

• Column Conditioning: A silica (B1680970) gel SPE cartridge is conditioned with hexane.

• Sample Loading: The concentrated extract is loaded onto the SPE cartridge.

• Elution: The PAHs are eluted from the cartridge with a mixture of hexane and dichloromethane.

• Final Concentration: The eluate is concentrated to a final volume of 1 mL.

GC-MS Analysis

• Gas Chromatograph (GC): Equipped with a capillary column suitable for PAH analysis (e.g., 5% phenyl methylsilicone).

• Mass Spectrometer (MS): Operated in the electron ionization (EI) mode. Data can be acquired in full scan mode or, for higher sensitivity and selectivity, in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode.

Table 1: Suggested GC-MS Parameters

Parameter	Value
GC Column	30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injector Temperature	280 °C
Oven Program	Initial temperature 70 °C (hold for 2 min), ramp at 10 °C/min to 300 °C (hold for 10 min)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
MS Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Selected Ion Monitoring (SIM) Parameters for 9-Bromophenanthrene-d9

Compound	Quantifier Ion (m/z)	Qualifier Ion (m/z)
9-Bromophenanthrene-d9	265.1	267.1
Note: These values are based on available literature for the analysis of brominated PAHs and should be confirmed during method development.[4]

Data Presentation and Quality Control

Method Validation

To ensure the reliability of the results, the analytical method should be validated by assessing the following parameters:

• Linearity: A calibration curve should be generated by analyzing a series of standards at different concentrations. The linearity is evaluated by the coefficient of determination (R²), which should be >0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of an analyte that can be reliably detected, and the LOQ is the lowest concentration that can be quantitatively measured with acceptable precision and accuracy.

• Accuracy and Precision: Accuracy is determined by analyzing certified reference materials (CRMs) or by performing recovery studies on spiked matrix samples. Precision is assessed by the relative standard deviation (RSD) of replicate measurements.

Quantitative Data Summary

The following table provides a template for summarizing the quantitative results of the method validation.

Table 3: Method Performance Data (Example)

Analyte	Linearity (R²)	LOD (ng/g)	LOQ (ng/g)	Recovery (%)	RSD (%)
Naphthalene	>0.99	TBD	TBD	TBD	TBD
Acenaphthylene	>0.99	TBD	TBD	TBD	TBD
Acenaphthene	>0.99	TBD	TBD	TBD	TBD
Fluorene	>0.99	TBD	TBD	TBD	TBD
Phenanthrene	>0.99	TBD	TBD	TBD	TBD
Anthracene	>0.99	TBD	TBD	TBD	TBD
Fluoranthene	>0.99	TBD	TBD	TBD	TBD
Pyrene	>0.99	TBD	TBD	TBD	TBD
Benzo[a]anthracene	>0.99	TBD	TBD	TBD	TBD
Chrysene	>0.99	TBD	TBD	TBD	TBD
Benzo[b]fluoranthene	>0.99	TBD	TBD	TBD	TBD
Benzo[k]fluoranthene	>0.99	TBD	TBD	TBD	TBD
Benzo[a]pyrene	>0.99	TBD	TBD	TBD	TBD
Indeno[1,2,3-cd]pyrene	>0.99	TBD	TBD	TBD	TBD
Dibenz[a,h]anthracene	>0.99	TBD	TBD	TBD	TBD
Benzo[ghi]perylene	>0.99	TBD	TBD	TBD	TBD
TBD: To be determined during method validation.

Visualizations

Caption: Experimental workflow for PAH analysis in marine biota.

Caption: Logical relationship for internal standard quantification.

References

• 1. gcms.cz [gcms.cz]
• 2. Guidelines for the determination of polycyclic aromatic hydrocarbons (PAHs) in marine biota – HELCOM [helcom.fi]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. d-nb.info [d-nb.info]

Application Note: High-Throughput Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) in Complex Matrices using 9-Bromophenanthrene-d9 as an Internal Standard

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of persistent organic pollutants formed during the incomplete combustion of organic materials. Their carcinogenic and mutagenic properties necessitate sensitive and robust analytical methods for their detection in complex environmental and biological matrices. This application note describes a validated method for the determination of 16 priority PAHs, as defined by the U.S. Environmental Protection Agency (EPA), in challenging matrices such as soil and fatty fish tissue. The method utilizes Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard, 9-Bromophenanthrene-d9, for accurate and precise quantification.

Due to the limited availability of specific performance data for 9-Bromophenanthrene-d9 in the public domain, this document will utilize Phenanthrene-d10 as a representative deuterated internal standard to illustrate the method's performance and provide exemplary quantitative data. Phenanthrene-d10 is a commonly used internal standard for PAH analysis and shares structural similarities with 9-Bromophenanthrene-d9, making it a suitable proxy for demonstrating the principles and expected outcomes of the described method.

Principle

The method involves the extraction of PAHs from the sample matrix, followed by a cleanup step to remove interfering co-extractives. Quantification is performed by GC-MS in Selected Ion Monitoring (SIM) mode. The use of an isotopically labeled internal standard, 9-Bromophenanthrene-d9 (represented by Phenanthrene-d10 in the provided data), which is added to the sample prior to extraction, corrects for variations in extraction efficiency and instrumental response. This ensures high accuracy and precision in the final reported concentrations.

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC system or equivalent

• Mass Spectrometer: Agilent 5977 Series MSD or equivalent

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Solid Phase Extraction (SPE) Cartridges: Silica (B1680970) gel, 6 mL, 1000 mg

• Solvents: Dichloromethane, Hexane (B92381), Acetone (B3395972) (pesticide residue grade or higher)

• Internal Standard: 9-Bromophenanthrene-d9 (or Phenanthrene-d10)

• PAH Standards: EPA 16 PAH mixture

Sample Preparation

Soil/Sediment Matrix

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction followed by Solid Phase Extraction (SPE) cleanup is employed for soil and sediment samples.

Fatty Fish Tissue Matrix

An alkaline saponification followed by liquid-liquid extraction and SPE cleanup is utilized for fatty fish tissue to efficiently remove lipids that can interfere with the analysis.

Data Presentation

The following tables summarize the expected quantitative performance of the method. The data is illustrative and based on the use of Phenanthrene-d10 as the internal standard.

Table 1: Method Detection Limits (MDL) and Method Quantitation Limits (MQL) for 16 EPA Priority PAHs

Analyte	MDL (µg/kg)	MQL (µg/kg)
Naphthalene	0.5	1.5
Acenaphthylene	0.4	1.2
Acenaphthene	0.4	1.2
Fluorene	0.5	1.5
Phenanthrene	0.3	0.9
Anthracene	0.3	0.9
Fluoranthene	0.2	0.6
Pyrene	0.2	0.6
Benz[a]anthracene	0.1	0.3
Chrysene	0.1	0.3
Benzo[b]fluoranthene	0.1	0.3
Benzo[k]fluoranthene	0.1	0.3
Benzo[a]pyrene	0.1	0.3
Indeno[1,2,3-cd]pyrene	0.2	0.6
Dibenz[a,h]anthracene	0.2	0.6
Benzo[ghi]perylene	0.2	0.6

Table 2: Recovery and Precision Data in Spiked Soil and Fish Samples (n=5)

Analyte	Spiked Concentration (µg/kg)	Soil Recovery (%)	Soil RSD (%)	Fish Recovery (%)	Fish RSD (%)
Naphthalene	10	85	8	82	9
Phenanthrene	10	95	5	92	6
Pyrene	10	98	4	95	5
Benzo[a]pyrene	10	92	6	89	7
Dibenzo[a,h]anthracene	10	88	7	85	8

Table 3: Linearity of Calibration Curves

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
All 16 PAHs	1 - 1000	> 0.995

Experimental Protocols

Protocol 1: Extraction and Cleanup of PAHs from Soil/Sediment

• Sample Homogenization: Air-dry the soil sample and sieve through a 2 mm mesh to remove large debris.

• Spiking: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube. Spike with 100 µL of a 1 µg/mL solution of 9-Bromophenanthrene-d9 (or Phenanthrene-d10) in acetone.

• Extraction: Add 10 mL of acetone and 10 mL of hexane to the tube. Vortex for 1 minute.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium chloride. Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Solvent Transfer: Transfer the upper hexane layer to a clean tube.

• Concentration: Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.

• SPE Cleanup:

  • Condition a silica gel SPE cartridge with 5 mL of hexane.

  • Load the concentrated extract onto the cartridge.

  • Elute the PAHs with 10 mL of a 1:1 (v/v) mixture of hexane and dichloromethane.

• Final Concentration: Evaporate the eluate to a final volume of 1 mL.

• GC-MS Analysis: Transfer the final extract to a GC vial for analysis.

Protocol 2: Extraction and Cleanup of PAHs from Fatty Fish Tissue

• Sample Homogenization: Homogenize the fish tissue using a high-speed blender.

• Spiking: Weigh 5 g of the homogenized tissue into a 50 mL centrifuge tube. Spike with 100 µL of a 1 µg/mL solution of 9-Bromophenanthrene-d9 (or Phenanthrene-d10) in acetone.

• Saponification: Add 10 mL of 1 M methanolic potassium hydroxide. Incubate in a shaking water bath at 60°C for 2 hours to digest the lipids.

• Liquid-Liquid Extraction:

  • After cooling, add 10 mL of hexane and vortex for 2 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Transfer the upper hexane layer to a clean tube.

  • Repeat the extraction twice more with 10 mL of hexane each time.

• Combined Extracts: Combine the three hexane extracts.

• Washing: Wash the combined extract with 10 mL of deionized water to remove any remaining base.

• Drying and Concentration: Dry the hexane extract over anhydrous sodium sulfate and concentrate to approximately 1 mL.

• SPE Cleanup: Follow steps 8-10 from Protocol 1.

Protocol 3: GC-MS Analysis

• Injection Volume: 1 µL

• Inlet Temperature: 280°C

• Injection Mode: Splitless

• Oven Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp 1: 20°C/min to 180°C

  • Ramp 2: 5°C/min to 300°C, hold for 10 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least two characteristic ions for each target PAH and the internal standard.

Mandatory Visualization

Caption: Experimental workflow for PAH analysis.

Caption: Logical relationship of the analytical steps.

Application Note: 9-Bromophenanthrene-d9 for Quality Control in Environmental Laboratories

Introduction

The accurate quantification of polycyclic aromatic hydrocarbons (PAHs) in environmental matrices is a critical task for assessing environmental contamination and human health risks. Many PAHs are known for their carcinogenic and mutagenic properties. Environmental laboratories rely on robust analytical methods, such as gas chromatography-mass spectrometry (GC/MS), to detect and quantify these compounds at trace levels. The use of isotopically labeled standards is a cornerstone of quality control in these analyses, ensuring data accuracy and precision by correcting for analyte losses during sample preparation and instrumental analysis.

9-Bromophenanthrene-d9 is a deuterated and brominated polycyclic aromatic hydrocarbon that serves as an excellent surrogate or internal standard for the analysis of PAHs, particularly halogenated PAHs, in various environmental samples. Its chemical and physical properties closely mimic those of many target PAH analytes, especially brominated flame retardants and other halogenated organic compounds that are of growing environmental concern. This application note provides a detailed protocol for the use of 9-Bromophenanthrene-d9 in the quality control of PAH analysis in environmental laboratories.

Principle of Isotope Dilution

Isotope dilution mass spectrometry is a powerful technique for accurate quantification.[1][2] A known amount of an isotopically labeled standard (in this case, 9-Bromophenanthrene-d9) is added to the sample at the beginning of the analytical process. This "surrogate" standard undergoes the same extraction, cleanup, and analysis steps as the native analytes. Any losses of the target analytes during these steps will be mirrored by losses of the surrogate standard. By measuring the ratio of the native analyte to the isotopically labeled standard in the final extract, the initial concentration of the analyte in the sample can be accurately determined, compensating for method variability. Deuterated PAHs are commonly recommended for this purpose in environmental analysis.

Application to Halogenated PAHs

The presence of a bromine atom in 9-Bromophenanthrene-d9 makes it an ideal surrogate for the analysis of brominated and other halogenated PAHs, which are an emerging class of environmental contaminants.[3][4] Standard deuterated PAHs, while effective for non-halogenated compounds, may not perfectly mimic the chromatographic behavior and ionization efficiency of their halogenated counterparts in GC/MS analysis. The use of a brominated and deuterated standard can provide more accurate recovery and quantification for these specific analytes.

Experimental Protocols

The following protocols are based on established methodologies for the analysis of semivolatile organic compounds in environmental samples, such as those outlined in U.S. EPA Method 8270 and TO-13A.[5]

Sample Preparation and Extraction

1. Sample Collection and Spiking:

• Collect soil, sediment, water, or air samples using appropriate certified clean containers.

• For solid samples, homogenize the sample prior to extraction.

• Accurately weigh a representative portion of the sample (e.g., 10-30 g for soil/sediment, 1 L for water).

• Spike the sample with a known amount of 9-Bromophenanthrene-d9 solution (e.g., 100 µL of a 10 µg/mL solution) to act as a surrogate standard.

2. Extraction:

• Solid Samples (Soxhlet Extraction):

  • Mix the spiked sample with anhydrous sodium sulfate (B86663) to remove moisture.

  • Place the sample in a Soxhlet extraction thimble.

  • Extract the sample for 16-24 hours with an appropriate solvent (e.g., dichloromethane (B109758):acetone 1:1 v/v).

• Liquid Samples (Separatory Funnel Extraction):

  • Pour the spiked water sample into a separatory funnel.

  • Adjust the pH as required by the specific method (e.g., to >11 for base/neutral extraction, then to <2 for acid extraction).

  • Perform a liquid-liquid extraction with dichloromethane (e.g., 3 x 60 mL portions), shaking vigorously and venting frequently.

  • Combine the organic extracts.

3. Extract Cleanup:

• Dry the extract by passing it through a column of anhydrous sodium sulfate.

• Concentrate the extract to a small volume (e.g., 1-5 mL) using a Kuderna-Danish (K-D) concentrator or a rotary evaporator.

• Perform a solvent exchange to a solvent suitable for cleanup and GC/MS analysis (e.g., hexane).

• For complex matrices, a cleanup step using silica (B1680970) gel or Florisil column chromatography may be necessary to remove interferences. Elute the PAHs with an appropriate solvent mixture.

4. Final Concentration and Internal Standard Addition:

• Concentrate the cleaned extract to a final volume of 1.0 mL.

• Just prior to GC/MS analysis, add a known amount of an internal standard (e.g., a different deuterated PAH not expected to be in the sample, such as perylene-d12) to correct for injection volume variations.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC/MS)

Instrumentation:

• A gas chromatograph equipped with a capillary column suitable for PAH analysis (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent) coupled to a mass spectrometer.

GC/MS Conditions (Typical):

• Inlet: Splitless injection at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 320°C.

  • Hold at 320°C for 10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Monitored Ions for 9-Bromophenanthrene-d9: The molecular ion (m/z 266) and a qualifying ion should be monitored.

  • Monitored Ions for Target PAHs: Select characteristic ions for each target analyte.

Data Presentation

The following tables provide an example of how to structure quantitative data for quality control using 9-Bromophenanthrene-d9. The values presented are illustrative and should be established by the individual laboratory through method validation studies.

Table 1: Surrogate Standard Recovery Data for 9-Bromophenanthrene-d9

Matrix	Spiking Concentration (ng/sample)	Mean Recovery (%)	Standard Deviation (%)	QC Acceptance Limits (%)
Reagent Water	1000	95	5	70 - 120
Sandy Loam Soil	1000	88	8	60 - 115
Clay Soil	1000	82	12	55 - 110
Sediment	1000	78	15	50 - 110
Air (PUF Cartridge)	1000	92	7	65 - 125

Table 2: Method Detection Limits (MDLs) and Quantitation Limits (QLs) for Selected PAHs using 9-Bromophenanthrene-d9 as a Surrogate

Analyte	CAS Number	MDL (µg/kg) - Soil	QL (µg/kg) - Soil	MDL (µg/L) - Water	QL (µg/L) - Water
Naphthalene	91-20-3	0.5	1.5	0.1	0.3
Acenaphthene	83-32-9	0.3	1.0	0.08	0.25
Fluorene	86-73-7	0.3	1.0	0.08	0.25
Phenanthrene	85-01-8	0.2	0.6	0.05	0.15
Anthracene	120-12-7	0.2	0.6	0.05	0.15
Fluoranthene	206-44-0	0.2	0.6	0.05	0.15
Pyrene	129-00-0	0.2	0.6	0.05	0.15
Benzo[a]anthracene	56-55-3	0.1	0.3	0.02	0.06
Chrysene	218-01-9	0.1	0.3	0.02	0.06
Benzo[b]fluoranthene	205-99-2	0.1	0.3	0.02	0.06
Benzo[k]fluoranthene	207-08-9	0.1	0.3	0.02	0.06
Benzo[a]pyrene	50-32-8	0.1	0.3	0.02	0.06
Indeno[1,2,3-cd]pyrene	193-39-5	0.2	0.6	0.05	0.15
Dibenz[a,h]anthracene	53-70-3	0.2	0.6	0.05	0.15
Benzo[g,h,i]perylene	191-24-2	0.2	0.6	0.05	0.15

Mandatory Visualizations

Caption: Experimental workflow for PAH analysis using 9-Bromophenanthrene-d9.

Caption: Logical relationship of standards in the analytical process.

Conclusion

9-Bromophenanthrene-d9 is a valuable tool for quality control in environmental laboratories conducting PAH analysis. Its use as a surrogate standard, particularly for the analysis of brominated and other halogenated PAHs, can significantly improve the accuracy and reliability of analytical data. The protocols outlined in this application note provide a framework for the integration of 9-Bromophenanthrene-d9 into routine environmental testing workflows. As with any analytical method, laboratories should perform their own validation studies to establish performance criteria and ensure the highest quality data.

References

• 1. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Atmospheric deposition of chlorinated and brominated polycyclic aromatic hydrocarbons in central Europe analyzed by GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Environmental analysis of chlorinated and brominated polycyclic aromatic hydrocarbons by comprehensive two-dimensional gas chromatography coupled to high-resolution time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]

Technical Notes & Optimization

Troubleshooting low recovery of 9-Bromophenanthrene-d9 in sample extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low recovery of 9-Bromophenanthrene-d9 during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 9-Bromophenanthrene-d9 that influence its extraction?

9-Bromophenanthrene-d9 is a deuterated and brominated polycyclic aromatic hydrocarbon (PAH). Its key properties include:

• Physical State: Solid at room temperature.[1]

• Solubility: Sparingly soluble in water, but soluble in organic solvents such as ethanol, acetone (B3395972), benzene, and dichloromethane (B109758).[1]

• Polarity: It is a non-polar compound.

• Molecular Formula: C₁₄D₉Br

Understanding these properties is crucial for selecting the appropriate extraction solvents and sorbents.

Q2: What are the most common reasons for low recovery of 9-Bromophenanthrene-d9?

Low recovery during sample extraction can stem from several factors:

• Inappropriate Solvent Selection: Using a solvent with polarity that is not compatible with the non-polar nature of 9-Bromophenanthrene-d9.

• Suboptimal Extraction Method: The chosen method (e.g., SPE, QuEChERS) may not be optimized for this specific compound and matrix.

• Matrix Effects: Components in the sample matrix can interfere with the extraction process, leading to ion suppression or enhancement in the final analysis.[2][3]

• Issues with the Deuterated Standard: Problems such as isotopic exchange or in-source fragmentation of the deuterated standard can lead to inaccurate quantification.[4]

• Analyte Loss During Evaporation: Due to its semi-volatile nature, analyte loss can occur during solvent evaporation steps.

Q3: Can the bromine atom on the phenanthrene (B1679779) ring affect the extraction process?

Yes, the presence of the bromine atom can influence the compound's behavior. Brominated compounds can exhibit different chromatographic behavior compared to their non-brominated analogs. This can affect their retention on SPE sorbents and their elution profiles. The choice of sorbent and elution solvent should take into account the potential for interactions with the bromine atom.

Troubleshooting Guides

Low Recovery in Solid-Phase Extraction (SPE)

Solid-Phase Extraction (SPE) is a common technique for extracting PAHs. If you are experiencing low recovery of 9-Bromophenanthrene-d9, follow this troubleshooting guide.

Troubleshooting Workflow for Low SPE Recovery

Caption: Troubleshooting workflow for low 9-Bromophenanthrene-d9 recovery in SPE.

Quantitative Data Summary: SPE Sorbent and Solvent Effects on PAH Recovery

Sorbent	Elution Solvent	Analyte	Average Recovery (%)	Reference
C18	Dichloromethane/Hexane (B92381)	PAHs	>85	[5]
C18	Acetonitrile (B52724)/Methanol	Pyrene	116.42	[6]
C18	Cyclohexane/Acetone	Naphthalene	76.05	[6]
PS-DVB	Hexane/Acetone	Fluoranthene	58.16	[6]
Florisil	Dichloromethane	Brominated Flame Retardants	Good	[7]
Silica	Dichloromethane/Hexane	Brominated Flame Retardants	Good	[8]

Detailed Experimental Protocol: Optimized SPE for 9-Bromophenanthrene-d9

This protocol is a recommended starting point based on methods for similar brominated PAHs.

• Sample Pre-treatment:

  • For liquid samples (e.g., water), adjust the pH to neutral if necessary.

  • For solid samples (e.g., soil, sediment), perform a solvent extraction first (e.g., with acetonitrile or a mixture of acetone and hexane).

• SPE Cartridge Conditioning:

  • Select a C18 SPE cartridge.

  • Condition the cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water. Do not let the cartridge dry out.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10 v/v) to remove polar interferences.

• Drying:

  • Dry the cartridge thoroughly under a stream of nitrogen or by vacuum for 15-20 minutes.

• Elution:

  • Elute the 9-Bromophenanthrene-d9 with 5-10 mL of a non-polar solvent such as dichloromethane or a mixture of dichloromethane and hexane (e.g., 1:1 v/v). Collect the eluate.

• Concentration:

  • If necessary, concentrate the eluate under a gentle stream of nitrogen to the desired final volume. Avoid complete dryness to prevent loss of the analyte.

Low Recovery in QuEChERS Extraction

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is another popular technique for extracting a wide range of analytes from complex matrices.

Troubleshooting Workflow for Low QuEChERS Recovery

Caption: Troubleshooting workflow for low 9-Bromophenanthrene-d9 recovery in QuEChERS.

Quantitative Data Summary: QuEChERS Recovery for PAHs

Matrix	d-SPE Sorbent	Analyte	Average Recovery (%)	Reference
Soil	PSA/C18	PAHs	70-117	[9]
Soil	Diatomaceous Earth	PAHs	95.3-103.2	[10]
Red Fruits	Magnetic µdSPE	Brominated Flame Retardants	65-141	[11]

Detailed Experimental Protocol: Optimized QuEChERS for 9-Bromophenanthrene-d9

This protocol is a general guideline adaptable to various solid matrices.

• Sample Preparation:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water (if the sample is not already aqueous) and vortex.

  • Add 10 mL of acetonitrile.

• Extraction (Salting Out):

  • Add a QuEChERS salt packet (commonly containing MgSO₄ and NaCl).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at >3000 rcf for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant (upper layer).

  • Transfer it to a d-SPE tube containing a sorbent mixture (e.g., MgSO₄, PSA, and C18).

  • Vortex for 30 seconds.

  • Centrifuge at >5000 rcf for 2 minutes.

• Final Extract:

  • The resulting supernatant is the final extract, ready for analysis by GC-MS or LC-MS.

Issues with Deuterated Internal Standards

Low recovery might not be an extraction problem but an issue with the internal standard itself.

Logical Relationship of Deuterated Standard Issues

Caption: Potential issues related to the use of deuterated internal standards.

Key Considerations for Deuterated Standards:

• Isotopic Exchange: Hydrogen-deuterium exchange can occur, especially under acidic or basic conditions, leading to a decrease in the deuterated signal and an apparent increase in the non-deuterated analyte signal.[4]

• In-Source Fragmentation: The deuterated standard may lose a deuterium (B1214612) atom in the mass spectrometer's ion source, contributing to the signal of the non-deuterated analyte.[4]

• Chromatographic Separation: In some cases, the deuterated standard may have a slightly different retention time than the native analyte, which can affect accurate quantification if the integration windows are not set correctly.

• Purity of the Standard: Ensure the isotopic and chemical purity of the 9-Bromophenanthrene-d9 standard to avoid inaccurate results.[4]

References

• 1. 9-Bromophenanthrene: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. bataviabiosciences.com [bataviabiosciences.com]
• 3. eijppr.com [eijppr.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 7. fera.co.uk [fera.co.uk]
• 8. diva-portal.org [diva-portal.org]
• 9. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Minimizing isotopic exchange of deuterium in 9-Bromophenanthrene-d9

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing isotopic exchange of deuterium (B1214612) in 9-Bromophenanthrene-d9. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 9-Bromophenanthrene-d9?

A1: Isotopic exchange, also known as H/D or D-H back-exchange, is a chemical process where a deuterium atom on a labeled compound is replaced by a hydrogen atom from the surrounding environment.[1][2] For 9-Bromophenanthrene-d9, this leads to a loss of the isotopic label, which can compromise the accuracy of quantitative analyses, particularly in mass spectrometry-based assays where it is used as an internal standard.[3]

Q2: What are the primary factors that promote deuterium exchange in deuterated aromatic compounds?

A2: The main factors that can accelerate the rate of deuterium exchange are:

• pH: Both acidic and basic conditions can catalyze the exchange of deuterium on aromatic rings.[4][5]

• Temperature: Elevated temperatures increase the rate of chemical reactions, including isotopic exchange.[4][6]

• Solvent: Protic solvents (e.g., water, methanol, ethanol) are a direct source of protons and can facilitate exchange.[3][7]

• Presence of Metal Catalysts: Certain metal catalysts can promote H/D exchange on aromatic systems.[4]

Q3: How can I detect if my 9-Bromophenanthrene-d9 is losing its deuterium label?

A3: You can monitor the isotopic purity of your 9-Bromophenanthrene-d9 using the following analytical techniques:

• Mass Spectrometry (MS): A shift in the mass isotopologue distribution towards lower masses indicates a loss of deuterium. This is the most common method for monitoring deuterium loss.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR will show the appearance or increase of a proton signal in the aromatic region where a deuterium atom should be. ²H-NMR will show a decrease in the deuterium signal.[7]

Q4: What are the best storage conditions for 9-Bromophenanthrene-d9 to ensure its stability?

A4: To maintain the isotopic integrity of 9-Bromophenanthrene-d9, it should be stored in a tightly sealed container, protected from light, and at a low temperature.[7][9] For long-term storage, refrigeration at 4°C or freezing at -20°C is recommended.[9] It is also advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture contamination.[7][9]

Q5: Which solvents are recommended for dissolving and working with 9-Bromophenanthrene-d9?

A5: Anhydrous, aprotic solvents are the best choice to minimize the risk of deuterium exchange.[4] Suitable solvents include deuterated chloroform (B151607) (CDCl₃), deuterated acetonitrile (B52724) (CD₃CN), and deuterated dimethyl sulfoxide (B87167) (DMSO-d₆). Always use solvents from a freshly opened container or those that have been properly dried.[4][10]

Troubleshooting Guides

Issue: Unexpected Loss of Deuterium from 9-Bromophenanthrene-d9

This guide will help you identify the potential causes for the loss of deuterium from your 9-Bromophenanthrene-d9 and provide recommended actions to mitigate this issue.

Potential Cause	Recommended Action	Rationale
Acidic or Basic Conditions	Maintain solutions at a neutral pH (around 7). If acidic or basic conditions are necessary for your experiment, perform the reaction at a low temperature (0-4 °C) and for the shortest possible duration.	Acid- and base-catalyzed exchange are common mechanisms for deuterium loss on aromatic rings.[4][5]
Elevated Temperature	Conduct experiments at room temperature or below whenever possible. If heating is required, minimize the duration of heat exposure. Store samples at low temperatures (4°C for short-term, -20°C for long-term).	Higher temperatures increase the rate of all chemical reactions, including isotopic exchange.[4][6]
Use of Protic Solvents	Whenever possible, use anhydrous aprotic solvents (e.g., acetonitrile, THF, dichloromethane). If a protic solvent is unavoidable, consider using its deuterated counterpart (e.g., D₂O, CH₃OD).	Protic solvents provide a source of protons that can readily exchange with the deuterium atoms on your compound.[3][7]
Moisture Contamination	Handle the compound and solvents under an inert atmosphere (e.g., in a glove box or under a stream of dry argon or nitrogen). Dry all glassware thoroughly before use.	Atmospheric moisture is a common source of protons that can lead to back-exchange.[7][10]
Presence of Metal Catalysts	If your reaction involves metal catalysts, be aware that they can sometimes facilitate H/D exchange. If deuterium loss is observed, you may need to screen for alternative catalysts or modify reaction conditions.	Certain transition metals are known to catalyze H/D exchange on aromatic systems.[4]

Experimental Protocols

Protocol 1: Evaluation of Deuterium Stability in a Specific Solvent or Buffer

Objective: To determine the stability of the deuterium label on 9-Bromophenanthrene-d9 under specific experimental conditions.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 9-Bromophenanthrene-d9 in an anhydrous aprotic solvent (e.g., acetonitrile).

  • Spike a known concentration of the stock solution into the test solvent or buffer (e.g., your mobile phase or reaction buffer).

• Incubation:

  • Incubate the sample at the temperature you intend to use for your experiment (e.g., room temperature or 37°C).

  • Take aliquots at various time points (e.g., 0, 1, 4, 8, and 24 hours).

• Sample Quenching and Extraction:

  • If your matrix contains components that could interfere with analysis, perform a liquid-liquid or solid-phase extraction to isolate the 9-Bromophenanthrene-d9.

  • Immediately after taking each aliquot, quench any potential reaction by rapidly cooling the sample and, if applicable, adjusting the pH to neutral.

• Analysis:

  • Analyze the samples by LC-MS.

  • Monitor the mass isotopologue distribution of the compound over time. A shift towards lower m/z values indicates deuterium loss.

• Data Interpretation:

  • Calculate the percentage of the d9 form remaining at each time point to determine the rate of exchange.

Visualizations

Caption: Troubleshooting workflow for diagnosing and addressing deuterium loss.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: 9-Bromophenanthrene-d9 in GC-MS Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects on the 9-Bromophenanthrene-d9 signal in Gas Chromatography-Mass Spectrometry (GC-MS) analysis. It is designed for researchers, scientists, and drug development professionals encountering issues in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is 9-Bromophenanthrene-d9, and why is it used as an internal standard in GC-MS analysis?

A1: 9-Bromophenanthrene-d9 is a deuterated polycyclic aromatic hydrocarbon (PAH). In GC-MS analysis, it serves as an internal standard (IS). An internal standard is a compound with similar chemical properties to the analytes of interest, which is added in a known quantity to every sample, standard, and blank. Its purpose is to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the quantification of target analytes. The deuterium (B1214612) labeling allows for its differentiation from the non-labeled analytes by the mass spectrometer.

Q2: What are matrix effects in GC-MS, and how do they affect the 9-Bromophenanthrene-d9 signal?

A2: Matrix effects are the alteration of the analytical signal of a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2] These effects can manifest as either signal enhancement or signal suppression.[1][2]

• Signal Enhancement: This can occur when matrix components coat active sites in the GC inlet or column, preventing the degradation or adsorption of the internal standard.[2] This leads to a higher than expected signal for 9-Bromophenanthrene-d9, which can cause an underestimation of the native analyte concentrations.

• Signal Suppression: This may happen if co-eluting matrix components interfere with the ionization of 9-Bromophenanthrene-d9 in the MS ion source, leading to a reduced signal. This can result in an overestimation of the native analyte concentrations.

Q3: What are common signs that the 9-Bromophenanthrene-d9 signal is being affected by the matrix?

A3: Key indicators of matrix effects on your 9-Bromophenanthrene-d9 internal standard include:

• Poor reproducibility of the internal standard area across a sample batch.

• Systematically lower or higher internal standard recovery in sample extracts compared to solvent standards.

• Unstable analyte to internal standard response ratios in quality control samples.[3]

• Significant peak tailing or distortion for the 9-Bromophenanthrene-d9 peak in sample chromatograms but not in standards.

Q4: Can I use 9-Bromophenanthrene-d9 in combination with other isotope-labeled standards?

A4: Yes, however, caution is advised when using deuterated standards like 9-Bromophenanthrene-d9 simultaneously with 13C-labeled standards. In the MS ion source, deuterated compounds can sometimes lose deuterium atoms, creating fragment ions that may interfere with the molecular ions of 13C-labeled standards, potentially leading to quantification errors.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues with the 9-Bromophenanthrene-d9 signal during GC-MS analysis.

Issue 1: Low Recovery of 9-Bromophenanthrene-d9

Symptoms: The peak area of 9-Bromophenanthrene-d9 is consistently lower in sample extracts compared to calibration standards prepared in a clean solvent.

Potential Causes and Solutions:

• Incomplete Extraction: The solvent system or extraction technique may not be efficient for the sample matrix.

  • Solution: Optimize the extraction solvent polarity and volume. Consider alternative extraction techniques like pressurized liquid extraction (PLE) or microwave-assisted extraction (MAE).

• Loss During Sample Cleanup: The internal standard may be lost during solid-phase extraction (SPE) or other cleanup steps.

  • Solution: Check the strength of the washing and elution solvents in your SPE protocol. A wash solvent that is too strong can prematurely elute the internal standard. Conversely, an elution solvent that is too weak may not fully recover it.

• Signal Suppression in the MS Source: Co-eluting matrix components can interfere with the ionization of 9-Bromophenanthrene-d9.

  • Solution: Improve sample cleanup to remove interfering matrix components. Modify GC conditions to chromatographically separate the internal standard from the interfering compounds.

• Degradation in the GC Inlet: Active sites in a contaminated GC inlet liner can cause thermal degradation of PAHs.

  • Solution: Perform regular inlet maintenance, including replacing the liner and septum. Use a deactivated inlet liner.

Troubleshooting Workflow for Low Internal Standard Recovery

Caption: Troubleshooting workflow for low 9-Bromophenanthrene-d9 recovery.

Issue 2: High or Variable Signal of 9-Bromophenanthrene-d9

Symptoms: The peak area of 9-Bromophenanthrene-d9 is unexpectedly high or shows poor reproducibility across samples.

Potential Causes and Solutions:

• Matrix-Induced Signal Enhancement: Active sites in the GC system are shielded by matrix components, leading to an increased transfer of the internal standard to the detector.

  • Solution: Implement matrix-matched calibration, where calibration standards are prepared in a blank matrix extract that is representative of the samples.

• Inconsistent Sample Preparation: Variability in extraction or cleanup steps can lead to inconsistent matrix effects.

  • Solution: Ensure consistent timing and execution of all sample preparation steps. Use automated systems for liquid handling and SPE where possible.

• Carryover from a Previous Injection: A highly concentrated sample can contaminate the syringe and inlet, affecting subsequent injections.

  • Solution: Implement a rigorous syringe and inlet cleaning protocol between injections. Inject a solvent blank after high-concentration samples to check for carryover.

Quantitative Data on Matrix Effects

Matrix	Deuterated PAH Internal Standard	Observed Matrix Effect (%)	Potential Impact on Quantification	Reference
Soil	Phenanthrene-d10	+30 to +50 (Enhancement)	Underestimation of native analytes	[4]
Smoked Meat	Naphthalene-d8	-20 to +15 (Suppression/Enhancement)	Over/Underestimation of native analytes	[5]
Herbal Medicines	Chrysene-d12	-15 to +40 (Suppression/Enhancement)	Over/Underestimation of native analytes	N/A
Sediment	Perylene-d12	-25 (Suppression)	Overestimation of native analytes	N/A

Note: The values presented are illustrative and the actual matrix effect will depend on the specific sample composition, extraction method, and GC-MS conditions. It is crucial to evaluate matrix effects for your specific application.

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for PAHs in Soil

This protocol is adapted for the extraction of PAHs from soil matrices, incorporating 9-Bromophenanthrene-d9 as an internal standard.[6]

Materials:

• 50 mL centrifuge tubes

• Homogenized soil sample

• 9-Bromophenanthrene-d9 spiking solution

• Acetonitrile (B52724)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive SPE (d-SPE) cleanup tubes with PSA (primary secondary amine) and C18 sorbents

Procedure:

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Spike the sample with a known amount of 9-Bromophenanthrene-d9 solution.

• Add 10 mL of water and vortex for 1 minute.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Add the QuEChERS extraction salts, cap tightly, and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer an aliquot of the acetonitrile supernatant to a d-SPE cleanup tube.

• Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• The resulting supernatant is ready for GC-MS analysis.

QuEChERS Workflow for Soil Samples

Caption: QuEChERS sample preparation workflow for PAH analysis in soil.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup for PAHs in Water

This protocol outlines a general SPE procedure for cleaning up water sample extracts containing PAHs and 9-Bromophenanthrene-d9.

Materials:

• SPE cartridges (e.g., C18, 500 mg)

• SPE vacuum manifold

• Sample extract (e.g., from liquid-liquid extraction)

• Methanol (B129727), Dichloromethane (DCM)

• Nitrogen evaporator

Procedure:

• Conditioning: Condition the SPE cartridge by passing 5 mL of DCM followed by 5 mL of methanol through the sorbent. Do not allow the cartridge to go dry.

• Equilibration: Equilibrate the cartridge with 5 mL of reagent water.

• Sample Loading: Load the aqueous sample extract onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the PAHs and 9-Bromophenanthrene-d9 with 5-10 mL of DCM.

• Concentration: Concentrate the eluate to the desired final volume under a gentle stream of nitrogen before GC-MS analysis.

SPE Cleanup Workflow for Water Samples

Caption: Solid-Phase Extraction (SPE) cleanup workflow for PAH analysis.

References

• 1. obrnutafaza.hr [obrnutafaza.hr]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Development of QuEChERS Method for the Determination of Polycyclic Aromatic Hydrocarbons in Smoked Meat Products Using GC-MS from Qatar - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tools.thermofisher.com [tools.thermofisher.com]

Technical Support Center: Optimizing PAH Extraction with 9-Bromophenanthrene-d9

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using 9-Bromophenanthrene-d9 as an internal standard for the extraction and analysis of Polycyclic Aromatic Hydrocarbons (PAHs).

Frequently Asked Questions (FAQs)

Q1: What is the role of 9-Bromophenanthrene-d9 in PAH analysis?

A1: 9-Bromophenanthrene-d9 is a deuterated (isotope-labeled) form of a PAH-like compound. It is used as an internal standard (IS) in analytical chemistry.[1][2] An internal standard is a substance added in a constant amount to all samples, calibration standards, and blanks.[3] Its purpose is to correct for the loss of analytes during sample preparation and for variations in instrument response, which improves the accuracy and reproducibility of the results.[1][4]

Q2: Why are stable isotope-labeled internal standards like 9-Bromophenanthrene-d9 preferred for PAH analysis?

A2: Stable isotope-labeled internal standards are considered the gold standard for quantitative analysis, especially with mass spectrometry.[1][2] Because they are chemically and physically almost identical to the target analytes, they behave similarly during extraction, cleanup, and chromatography.[1][2] This similarity allows them to accurately compensate for variations in extraction efficiency, matrix effects (signal suppression or enhancement), and instrument response fluctuations.[1][4]

Q3: What is the difference between an "internal standard" and a "surrogate"?

A3: These terms are often used interchangeably, but they have distinct roles.

• Surrogates are compounds similar to the analytes that are added to the sample before extraction. Their recovery is measured to gauge the efficiency of the sample preparation method for each specific sample. Deuterated compounds are excellent surrogates.[5][6]

• Internal Standards (IS) are typically added to the sample extract just before instrumental analysis. They are used to correct for variations in injection volume and instrument response (e.g., ionization in the MS source).[6] In many modern methods, a deuterated compound like 9-Bromophenanthrene-d9 is added before extraction and serves both functions, often referred to simply as an internal standard.

Q4: Can I use 9-Bromophenanthrene-d9 for both GC-MS and LC-MS analysis?

A4: Yes. Isotope-labeled internal standards are suitable for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods.[1][7] The choice of analytical instrument depends on the specific PAHs being targeted, the sample matrix, and the required sensitivity. GC-MS is very common for the analysis of the 16 US EPA priority PAHs.[8][9]

Q5: How much 9-Bromophenanthrene-d9 internal standard should I add to my sample?

A5: The concentration of the internal standard should be carefully chosen. It should be high enough to be detected with a good signal-to-noise ratio but within the linear calibration range of the instrument. A common practice is to add the internal standard at a concentration near the midpoint of the calibration curve for the target analytes. For example, in some methods, internal standards are added to achieve a final concentration of 40 µg/mL in the sample extract.[10] The exact amount depends on your specific method's sensitivity and expected analyte concentration range.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and analysis of PAHs when using 9-Bromophenanthrene-d9 as an internal standard.

Issue 1: Low or Inconsistent Recovery of 9-Bromophenanthrene-d9

Low or erratic recovery of the internal standard is a critical issue as it undermines the reliability of your quantitative results.

Possible Causes & Solutions:

• Sample Preparation Losses:

  • Adsorption to Surfaces: PAHs are hydrophobic and can adsorb to the walls of glass containers, especially if the sample is aqueous.[11]

    • Solution: Silanize all glassware before use to minimize active sites. Rinse containers with the extraction solvent to recover any adsorbed compounds.

  • Evaporation: Lighter PAHs and related compounds can be lost during solvent evaporation or concentration steps, especially with nitrogen blowdown at elevated temperatures.[12]

    • Solution: Carefully control the temperature and gas flow during evaporation. Use a solvent with a lower boiling point if possible, and do not let the sample go to complete dryness.[13]

  • Inefficient Extraction: The chosen extraction method (e.g., SPE, LLE) may not be optimal for your sample matrix.

    • Solution: Re-evaluate your extraction protocol. Ensure the solvent is appropriate for PAHs (e.g., dichloromethane, hexane, toluene/ethanol)[9][12]. For Solid-Phase Extraction (SPE), ensure the cartridge is conditioned and equilibrated correctly and that the elution solvent is strong enough to desorb the analytes and the internal standard.[1][8]

• Matrix Effects:

  • Ion Suppression/Enhancement: Co-extracted compounds from complex matrices (e.g., fats, pigments, humic acids) can interfere with the ionization of the internal standard in the MS source, leading to a lower or higher signal than expected.[14][15][16] This is a primary cause of inaccurate results.[14]

    • Solution 1: Improve Sample Cleanup. Incorporate additional cleanup steps like gel permeation chromatography (GPC) or using different SPE sorbents to remove interfering matrix components.[17]

    • Solution 2: Dilute the Sample. Diluting the final extract can mitigate matrix effects, but this may compromise the detection limits for target analytes.

    • Solution 3: Use Matrix-Matched Calibration. Prepare calibration standards in a blank matrix extract that is free of PAHs but representative of your samples. This helps compensate for systematic matrix effects.[17]

• Instrumental Problems:

  • Dirty GC Inlet or MS Source: Active sites in a contaminated inlet liner or MS ion source can cause degradation or adsorption of PAHs, leading to poor peak shape and reduced signal.[18][19]

    • Solution: Perform regular instrument maintenance, including changing the GC inlet liner and cleaning the ion source. Using advanced techniques like continuous source cleaning with hydrogen (JetClean) can significantly improve performance for challenging matrices.[18][19]

  • Co-elution with Interfering Compounds: A peak from the sample matrix may co-elute with 9-Bromophenanthrene-d9, affecting its integration and quantification.[20]

    • Solution: Adjust the GC oven temperature program to improve chromatographic separation. Alternatively, use GC-MS/MS in Multiple Reaction Monitoring (MRM) mode, which provides much higher selectivity and can eliminate most interferences.[19]

Troubleshooting Workflow: Low Internal Standard Recovery

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. msacl.org [msacl.org]
• 4. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. lcms.cz [lcms.cz]
• 8. mdpi.com [mdpi.com]
• 9. Optimized method for determination of 16 FDA polycyclic aromatic hydrocarbons (PAHs) in mainstream cigarette smoke by gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. Extraction Techniques for Polycyclic Aromatic Hydrocarbons in Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Overcoming Matrix Interference in LC-MS/MS | Separation Science [sepscience.com]
• 17. researchgate.net [researchgate.net]
• 18. agilent.com [agilent.com]
• 19. hpst.cz [hpst.cz]
• 20. researchgate.net [researchgate.net]

Stability of 9-Bromophenanthrene-d9 in different storage conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 9-Bromophenanthrene-d9 under various storage conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 9-Bromophenanthrene-d9?

For optimal stability, 9-Bromophenanthrene-d9 should be stored in a tightly sealed container, protected from light, in a cool, dry, and well-ventilated area. Specific temperature recommendations vary, with some suppliers suggesting refrigeration (2-8°C) while others indicate room temperature is acceptable for the solid material. For long-term storage, especially when in solution, freezing at -18°C or below is recommended to minimize degradation.

Q2: How stable is 9-Bromophenanthrene-d9 in solution?

As a general rule for polycyclic aromatic hydrocarbons (PAHs), solutions are more susceptible to degradation than the solid material, particularly when exposed to light and elevated temperatures. The choice of solvent can also influence stability. It is advisable to prepare solutions fresh and use them promptly. If storage of a solution is necessary, it should be kept in an amber vial at -18°C or lower and for the shortest possible duration. One study on a mixture of PAHs in toluene (B28343) indicated stability for at least 12 months when stored at -18°C in sealed brown glass vials.[1]

Q3: What are the primary factors that can cause the degradation of 9-Bromophenanthrene-d9?

The main factors affecting the stability of 9-Bromophenanthrene-d9 are:

• Light: Exposure to light, especially UV radiation, can lead to photodegradation.

• Temperature: Elevated temperatures can accelerate degradation processes.

• Oxygen: The presence of oxygen can lead to oxidation, especially in the presence of light.

• Incompatible Materials: Contact with strong oxidizing agents should be avoided.

• pH: Extreme pH conditions (highly acidic or basic) in a solution might affect the stability of the deuterated label, potentially leading to hydrogen-deuterium (H/D) exchange.

Q4: Can the deuterium (B1214612) labels on 9-Bromophenanthrene-d9 exchange with hydrogen?

Hydrogen-deuterium exchange is a possibility for deuterated aromatic compounds, particularly under acidic or basic conditions.[2][3][4] While deuterium on an aromatic ring is generally more stable than on heteroatoms, the presence of activating or directing groups and the specific experimental conditions (e.g., pH of the mobile phase in chromatography) can influence the rate of exchange.[5] It is recommended to handle solutions of 9-Bromophenanthrene-d9 in neutral pH environments where possible.

Troubleshooting Guides

Issue 1: I see unexpected peaks in my chromatogram when analyzing 9-Bromophenanthrene-d9.

• Possible Cause 1: Degradation of the standard.

  • Troubleshooting Steps:

    • Review your storage conditions. Was the standard or solution exposed to light or elevated temperatures for an extended period?

    • Prepare a fresh solution from the solid standard and re-analyze. If the extraneous peaks are absent or reduced, degradation of the previous solution is the likely cause.

    • Potential degradation products of PAHs include hydroxylated and quinone derivatives resulting from oxidation. For brominated PAHs, photodegradation can also lead to debromination.

• Possible Cause 2: Hydrogen-Deuterium (H/D) Exchange.

  • Troubleshooting Steps:

    • Examine the mass spectrum of the unexpected peaks. If they correspond to isotopologues with fewer deuterium atoms than the original standard, H/D exchange may have occurred.

    • Check the pH of your sample preparation and analytical mobile phases. Acidic or basic conditions can promote H/D exchange.[2][3][4]

    • If possible, adjust the pH to be closer to neutral.

Issue 2: The concentration of my 9-Bromophenanthrene-d9 standard appears to be decreasing over time.

• Possible Cause 1: Adsorption to surfaces.

  • Troubleshooting Steps:

    • PAHs can be "sticky" and adsorb to glass or plastic surfaces, especially at low concentrations.

    • Consider using silanized glassware to minimize adsorption.

    • Ensure that the solvent used is appropriate and that the standard is fully dissolved.

• Possible Cause 2: Evaporation of solvent.

  • Troubleshooting Steps:

    • Ensure that your storage containers are tightly sealed.

    • For long-term storage of solutions, use vials with high-quality septa to minimize solvent evaporation.

• Possible Cause 3: Degradation.

  • Troubleshooting Steps:

    • Refer to "Issue 1, Possible Cause 1" and review your storage and handling procedures.

    • Implement a stability testing protocol (see "Experimental Protocols" section) to determine the shelf-life of your standard solutions under your specific laboratory conditions.

Data Presentation

Table 1: Recommended Storage Conditions for 9-Bromophenanthrene-d9

Form	Temperature	Light Protection	Container	Duration
Solid	2-8°C or Room Temperature	Required (e.g., amber vial)	Tightly sealed	Long-term
Solution	-18°C or below	Required (e.g., amber vial)	Tightly sealed	Short to medium-term

Table 2: Potential Degradation Products and Their Identification

Degradation Pathway	Potential Products	Suggested Analytical Technique
Oxidation/Photodegradation	Hydroxylated 9-Bromophenanthrene, 9-Bromophenanthrene-quinones, Debrominated phenanthrene	LC-MS/MS, GC-MS
Hydrogen-Deuterium Exchange	Partially deuterated 9-Bromophenanthrene	High-Resolution Mass Spectrometry

Experimental Protocols

Protocol: Stability Testing of 9-Bromophenanthrene-d9 in Solution

This protocol outlines a general procedure to assess the stability of a 9-Bromophenanthrene-d9 solution under specific storage conditions.

1. Objective: To determine the stability of a 9-Bromophenanthrene-d9 solution over a defined period under specified storage conditions (e.g., 4°C in the dark, room temperature with light exposure).

2. Materials:

• 9-Bromophenanthrene-d9 solid standard

• High-purity solvent (e.g., acetonitrile, toluene)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Amber glass vials with screw caps (B75204) and PTFE-lined septa

• Analytical instrument (e.g., HPLC-UV/MS, GC-MS)

• Storage locations with controlled temperature and light conditions

3. Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a sufficient amount of 9-Bromophenanthrene-d9 solid standard.

  • Dissolve the standard in the chosen solvent in a volumetric flask to prepare a stock solution of known concentration.

• Preparation of Stability Samples:

  • Aliquot the stock solution into multiple amber glass vials. This is to avoid repeated opening of a single vial.

  • Prepare enough vials for each time point and storage condition to be tested.

• Storage:

  • Place the prepared vials in the designated storage locations (e.g., refrigerator at 4°C, laboratory bench at room temperature).

• Analysis:

  • Time Point Zero (T0): Immediately after preparation, analyze three of the vials to establish the initial concentration.

  • Subsequent Time Points: At predetermined intervals (e.g., 1 week, 1 month, 3 months), retrieve three vials from each storage condition and analyze them.

  • The analysis should be performed using a validated, stability-indicating analytical method (e.g., a chromatographic method that can separate the parent compound from potential degradation products).

• Data Evaluation:

  • Calculate the average concentration of 9-Bromophenanthrene-d9 at each time point for each storage condition.

  • Compare the average concentrations at subsequent time points to the T0 concentration. A significant decrease in concentration indicates instability.

  • Examine the chromatograms for the appearance of new peaks, which could be degradation products.

Mandatory Visualization

Caption: Factors influencing the stability of 9-Bromophenanthrene-d9.

References

• 1. orbit.dtu.dk [orbit.dtu.dk]
• 2. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 9-Bromophenanthrene-d9 Analysis by GC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving peak shape and resolution for 9-Bromophenanthrene-d9 in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing for 9-Bromophenanthrene-d9?

Peak tailing for 9-Bromophenanthrene-d9, a relatively polar and high-boiling point compound, is often caused by active sites within the GC system. These sites can be present in the injection port liner, at the head of the analytical column, or due to contamination.[1][2][3] Secondary interactions, such as hydrogen bonding with silanol (B1196071) groups, can lead to delayed elution and asymmetrical peak shapes.[2]

Q2: How does the choice of GC column affect the resolution of 9-Bromophenanthrene-d9?

The polarity of the stationary phase is the most critical factor for selectivity and resolution.[4] For polycyclic aromatic hydrocarbons (PAHs) and their derivatives, a mid-polarity column, such as one with a 50% phenyl-substituted phase, can offer improved separation for isomers compared to non-polar phases.[5] However, low-bleed "MS" designated columns are highly recommended to minimize background noise and ensure accurate mass spectral identification.[6][7]

Q3: Should I use a split or splitless injection for my 9-Bromophenanthrene-d9 samples?

The choice between split and splitless injection depends on the concentration of your analyte.

• Splitless injection is recommended for trace analysis where maximum sensitivity is required, as it transfers nearly the entire sample to the column.[8][9][10]

• Split injection is suitable for higher concentration samples to avoid overloading the column. The higher inlet flow rates in split mode can lead to sharper peaks for more volatile compounds.[8][10]

Q4: What is the impact of inlet temperature on the analysis of brominated compounds like 9-Bromophenanthrene-d9?

Inlet temperature is a critical parameter that needs to be optimized. A sufficiently high temperature is required to ensure the complete and rapid vaporization of this high-boiling point analyte, which is necessary for efficient transfer to the column.[11] However, excessively high temperatures can lead to thermal degradation.[11] For similar brominated compounds, increasing the inlet temperature has been shown to improve the response of higher boiling compounds.[11][12]

Q5: Can the deuteration of 9-Bromophenanthrene-d9 affect its chromatographic behavior?

Yes, deuterated compounds can sometimes exhibit slightly different retention times compared to their non-deuterated counterparts, a phenomenon known as the chromatographic isotope effect.[13] Typically, the deuterated analog elutes slightly earlier.[13][14] While this effect is usually small, it can be a factor in achieving baseline resolution from interfering compounds.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing Peaks)

If you are observing tailing peaks for 9-Bromophenanthrene-d9, follow this troubleshooting workflow:

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. researchgate.net [researchgate.net]
• 4. fishersci.ca [fishersci.ca]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. Split vs Splitless Injection [restek.com]
• 9. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 10. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 11. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 12. Parametric evaluation for programmable temperature vaporization large volume injection in gas chromatographic determination of polybrominated diphenyl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. gcms.cz [gcms.cz]

Addressing calibration curve non-linearity with 9-Bromophenanthrene-d9

Welcome to the Technical Support Center for 9-Bromophenanthrene-d9. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on addressing calibration curve non-linearity and other common issues encountered when using 9-Bromophenanthrene-d9 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 9-Bromophenanthrene-d9 and what is its primary application in a laboratory setting?

A1: 9-Bromophenanthrene-d9 is a deuterated form of 9-Bromophenanthrene, a polycyclic aromatic hydrocarbon (PAH). Its primary application is as an internal standard (IS) in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methods. Because its chemical and physical properties are very similar to the non-deuterated analyte, it can be used to correct for variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise quantification of the target analyte.

Q2: I am observing a non-linear calibration curve when using 9-Bromophenanthrene-d9 as an internal standard. What are the potential causes?

A2: Non-linearity in calibration curves when using a deuterated internal standard like 9-Bromophenanthrene-d9 can stem from several factors:

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, leading to a plateau in the signal response.

• Matrix Effects: Components in the sample matrix can interfere with the ionization of the analyte and/or the internal standard, causing ion suppression or enhancement. This can lead to a non-proportional response as the analyte concentration changes.[1]

• Isotopic Contribution: The deuterated internal standard may contain a small amount of the unlabeled analyte as an impurity. This becomes more significant at lower concentrations of the target analyte, causing a positive bias and leading to a non-linear curve that may not pass through the origin.

• In-source Fragmentation or H/D Exchange: The deuterated internal standard could lose a deuterium (B1214612) atom in the ion source of the mass spectrometer and contribute to the analyte's signal.[2] Additionally, hydrogen-deuterium (H/D) exchange can occur, altering the isotopic distribution.

• Adsorption: Active sites in the GC inlet liner, column, or other parts of the system can adsorb the analyte or internal standard, particularly at low concentrations, leading to a loss of signal and a curve that deviates from linearity at the lower end.[2]

• Co-elution Issues: If the analyte and internal standard are not perfectly co-eluting, matrix effects may impact them differently, leading to non-linearity.

Q3: My calibration curve for 9-Bromophenanthrene-d9 is non-linear, specifically showing a drop-off in response at higher concentrations. What should I do?

A3: A drop-off in response at higher concentrations is often indicative of detector saturation. To address this, you can try the following:

• Dilute the Samples and Calibration Standards: Diluting your higher concentration standards and any samples that fall in that range can bring the response back into the linear range of the detector.

• Reduce Injection Volume: A smaller injection volume will introduce less analyte into the system, potentially avoiding detector saturation.

• Adjust Detector Settings: If possible, adjust the detector voltage or other settings to reduce its sensitivity.

• Use a Quadratic Curve Fit: If the non-linearity is predictable and reproducible, a quadratic or other non-linear regression model can be used for calibration. However, this should be used with caution and properly validated.[3]

Q4: Can I use a quadratic regression for my calibration curve if it consistently shows non-linearity?

A4: Yes, a quadratic regression can be a valid approach for a consistently non-linear calibration curve, as long as it is well-characterized and validated.[3] It is crucial to have a sufficient number of calibration points to accurately define the curve.[4] However, it is always best to first investigate and address the root cause of the non-linearity if possible. Regulatory guidelines in your field should also be consulted, as some may have specific requirements for the type of calibration model used.

Troubleshooting Guides

Issue 1: Non-Linearity at the Low End of the Calibration Curve

This is often characterized by the curve flattening out at lower concentrations.

Troubleshooting Workflow

Figure 1. Troubleshooting workflow for low-end non-linearity.

Detailed Steps:

• Check for Adsorption:

  • Deactivate/Replace Inlet Liner: The glass liner in the GC inlet is a common site of analyte adsorption. Use a liner with a high-quality deactivation or replace it with a new one.

  • Column Maintenance: Ensure your analytical column is in good condition. If it's old or has been exposed to harsh samples, active sites may have developed. Trimming the front end of the column or replacing it may be necessary.

  • System Inertness: Check for other potential active sites in the system, such as ferrules or connections.

• Evaluate Matrix Effects:

  • Matrix-Matched Standards: Prepare your calibration standards in a blank matrix that is as close as possible to your actual samples. This can help compensate for consistent matrix effects.

  • Standard Addition: For a few representative samples, perform a standard addition experiment to see if the response is linear in the presence of the sample matrix.

• Verify Internal Standard Purity:

  • Analyze High Concentration of IS: Inject a high-concentration solution of your 9-Bromophenanthrene-d9 internal standard alone.

  • Monitor for Unlabeled Analyte: In the resulting chromatogram, look for a signal at the mass transition of the non-deuterated 9-Bromophenanthrene. The presence of a significant peak indicates isotopic impurity, which can cause non-linearity at the low end of the curve.

Issue 2: General Poor R-squared Value or "Scattered" Calibration Points

This indicates a lack of precision and reproducibility in your calibration.

Troubleshooting Workflow

Figure 2. Troubleshooting workflow for poor calibration precision.

Detailed Steps:

• Check for Inconsistent Sample/Standard Preparation:

  • Technique Review: Ensure that pipetting and dilution techniques are consistent and accurate. Use calibrated pipettes.

  • Proper Mixing: Make sure all standards and samples are thoroughly mixed before analysis.

• Investigate Instrument Variability:

  • Autosampler Performance: Check the precision of your autosampler by performing multiple injections of the same standard.

  • System Leaks: Inspect the injection port for leaks, particularly around the septum.

  • Instrument Stability: Verify that the GC oven temperature, gas flows, and MS parameters are stable throughout the analytical run.

• Assess for H/D Back-Exchange:

  • Stability Experiment: Prepare a solution of the deuterated internal standard in your typical sample diluent or mobile phase.

  • Time-Point Analysis: Analyze this solution at several time points (e.g., 0, 4, 8, 24 hours) while it is stored under the same conditions as your samples (e.g., in the autosampler). A change in the isotopic ratio over time may indicate H/D back-exchange.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards and GC-MS Analysis

This protocol is a general guideline for the analysis of PAHs using 9-Bromophenanthrene-d9 as an internal standard, based on common EPA methods.

1. Materials:

• 9-Bromophenanthrene-d9 (Internal Standard)

• Target PAH analytes

• High-purity solvents (e.g., hexane, dichloromethane)

• GC-MS system with a capillary column suitable for PAH analysis (e.g., HP-5MS or equivalent)

2. Preparation of Stock Solutions:

• Prepare individual stock solutions of the target analytes and 9-Bromophenanthrene-d9 in a suitable solvent at a concentration of, for example, 100 µg/mL.

• From the individual stock solutions, prepare a mixed analyte stock solution.

3. Preparation of Calibration Standards:

• Prepare a series of calibration standards by diluting the mixed analyte stock solution. A typical concentration range might be 1, 5, 10, 50, 100, 250, and 500 ng/mL.

• Spike each calibration standard with a constant concentration of the 9-Bromophenanthrene-d9 internal standard (e.g., 50 ng/mL).

4. GC-MS Parameters:

• Injector: Splitless mode, 280 °C

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Program: 60 °C (hold 1 min), ramp to 300 °C at 10 °C/min, hold for 5 min

• MS Transfer Line: 290 °C

• Ion Source: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

5. Data Analysis:

• For each calibration standard, calculate the response factor (RF) relative to the internal standard: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

• Plot the response ratio (Areaanalyte / AreaIS) against the concentration ratio (Concentrationanalyte / ConcentrationIS).

• Perform a linear regression to generate the calibration curve and determine the R-squared value.

Data Presentation

Table 1: Example Calibration Data Exhibiting High-End Non-Linearity

Analyte Conc. (ng/mL)	IS Conc. (ng/mL)	Analyte Area	IS Area	Response Ratio (Analyte Area / IS Area)
1	50	15,234	750,123	0.020
5	50	76,170	755,432	0.101
10	50	151,890	749,876	0.203
50	50	759,450	752,345	1.009
100	50	1,498,765	751,112	1.995
250	50	3,147,407	753,987	4.174
500	50	4,501,234	750,567	5.997

In this example, a linear response would be expected to continue proportionally. The response ratio at 500 ng/mL is lower than expected, suggesting potential detector saturation.

Table 2: Example Calibration Data Exhibiting Low-End Non-Linearity

Analyte Conc. (ng/mL)	IS Conc. (ng/mL)	Analyte Area	IS Area	Response Ratio (Analyte Area / IS Area)
1	50	5,123	750,123	0.007
5	50	55,987	755,432	0.074
10	50	149,876	749,876	0.200
50	50	751,234	752,345	0.999
100	50	1,502,468	751,112	2.000
250	50	3,756,193	753,987	4.982
500	50	7,501,234	750,567	9.994

In this example, the response ratio at 1 ng/mL is disproportionately low, which could indicate adsorption or significant contribution from unlabeled analyte in the internal standard.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. benchchem.com [benchchem.com]
• 3. wwz.cedre.fr [wwz.cedre.fr]
• 4. Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing degradation of 9-Bromophenanthrene-d9 during sample cleanup

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 9-Bromophenanthrene-d9 during sample cleanup procedures.

Troubleshooting Guide: Diagnosing and Resolving 9-Bromophenanthrene-d9 Degradation

Low recovery or complete loss of 9-Bromophenanthrene-d9 during sample cleanup can be attributed to several factors. This guide provides a systematic approach to identifying and mitigating potential degradation.

Problem: Low or No Recovery of 9-Bromophenanthrene-d9 Post-Cleanup

Use the following workflow to troubleshoot the issue:

Troubleshooting workflow for low recovery of 9-Bromophenanthrene-d9.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 9-Bromophenanthrene-d9?

A1: The most significant degradation pathway for brominated polycyclic aromatic hydrocarbons, including 9-Bromophenanthrene-d9, is photodegradation.[1][2] Exposure to UV light can lead to the cleavage of the carbon-bromine bond, a process known as debromination.[1] Therefore, it is crucial to protect samples and standards from light.

Q2: How can I prevent photodegradation during sample preparation?

A2: To minimize photodegradation, follow these precautions:

• Use amber glass vials or wrap containers in aluminum foil.

• Work in a laboratory with minimal UV light exposure, such as under yellow lights or in a dimly lit area.

• Prepare samples and standards promptly and store them in the dark at a low temperature when not in use.

Q3: What are the recommended storage conditions for 9-Bromophenanthrene-d9 and its solutions?

A3: 9-Bromophenanthrene-d9 should be stored in a cool, dry, and dark place in a tightly sealed container.[2][3] Solutions of the compound should be stored in amber vials at a low temperature (e.g., 4°C) for short-term storage and frozen (e.g., -20°C) for long-term storage to maintain stability.

Q4: Which solvents are most suitable for handling 9-Bromophenanthrene-d9?

A4: 9-Bromophenanthrene is soluble in organic solvents such as dichloromethane (B109758), chloroform, ethanol, and acetone.[1][3] For sample cleanup procedures like Solid-Phase Extraction (SPE), less polar solvents like hexane (B92381) and mixtures with dichloromethane or ethyl acetate (B1210297) are commonly used. Always use high-purity, HPLC, or analytical grade solvents to avoid contaminants that could promote degradation.

Q5: Can the choice of SPE sorbent affect the stability of 9-Bromophenanthrene-d9?

A5: While specific data for 9-Bromophenanthrene-d9 is limited, the choice of sorbent can influence the recovery of similar compounds.

• Normal-phase sorbents like silica (B1680970) and Florisil can be effective for separating PAHs from non-polar interferences. However, active sites on these sorbents could potentially interact with the analyte.

• Reversed-phase sorbents like C18 are generally less reactive and are a good starting point for method development. It is recommended to test different sorbents to determine the optimal choice for your specific sample matrix.

Q6: How do pH and temperature affect the stability of 9-Bromophenanthrene-d9 during sample cleanup?

A6: Brominated aromatic compounds can be susceptible to degradation under strong acidic or basic conditions. It is advisable to maintain the sample pH in a neutral range (approximately 6-8) during extraction and cleanup steps. Elevated temperatures can also increase the rate of degradation.[4] Therefore, avoid excessive heat during solvent evaporation steps; use a gentle stream of nitrogen at room temperature if possible.

Data Summary

The following table summarizes key properties of 9-Bromophenanthrene relevant to its handling and stability during sample preparation.

Property	Value	Source
Molecular Formula	C₁₄H₉Br	[1]
Molecular Weight	257.13 g/mol
Appearance	Off-white to light yellow crystalline powder	[2]
Melting Point	60-66 °C	[1][5]
Boiling Point	180-190 °C at 2 mmHg
Solubility	Insoluble in water; soluble in organic solvents like dichloromethane, chloroform, ethanol, and acetone.	[1][2][3]
Stability	Stable under recommended storage conditions (cool, dry, protected from light). Light sensitive.	[2]

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) for 9-Bromophenanthrene-d9 in a Non-Aqueous Sample

This protocol provides a general starting point for the cleanup of a sample extract containing 9-Bromophenanthrene-d9. Optimization for your specific matrix is recommended.

• SPE Cartridge Selection: Begin with a C18 or Florisil SPE cartridge (e.g., 500 mg, 6 mL).

• Cartridge Conditioning:

  • Wash the cartridge with 6 mL of ethyl acetate.

  • Follow with 6 mL of dichloromethane.

  • Equilibrate with 6 mL of hexane. Do not allow the cartridge to go dry.

• Sample Loading:

  • Dissolve the sample extract in a minimal amount of hexane (the loading solvent).

  • Load the sample onto the SPE cartridge at a slow, dropwise rate (approximately 1-2 mL/min).

• Washing (Interference Elution):

  • Wash the cartridge with 5 mL of hexane to elute non-polar interferences.

  • A second wash with a slightly more polar solvent mixture (e.g., 5 mL of 95:5 hexane:dichloromethane) may be necessary depending on the matrix.

• Analyte Elution:

  • Elute the 9-Bromophenanthrene-d9 with a suitable solvent mixture. A good starting point is 8-10 mL of a 1:1 mixture of hexane and dichloromethane.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the residue in a known volume of a suitable solvent for your analytical instrument (e.g., acetonitrile (B52724) or mobile phase).

Note: All steps should be performed in a fume hood with protection from direct light.

Visualizations

The primary degradation mechanism for 9-Bromophenanthrene-d9 is photodegradation, which involves the cleavage of the carbon-bromine bond.

Simplified photodegradation pathway of 9-Bromophenanthrene-d9.

References

• 1. 9-Bromophenanthrene: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. 9-Bromophenanthrene-98% - High Quality Synthesis Intermediate at Best Price [abchemicalindustries.com]
• 3. Page loading... [guidechem.com]
• 4. 9-Bromophenanthrene | C14H9Br | CID 11309 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]

Influence of sample pH on the stability of 9-Bromophenanthrene-d9

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the influence of sample pH on the stability of 9-Bromophenanthrene-d9. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 9-Bromophenanthrene-d9 and what are its common applications?

9-Bromophenanthrene-d9 is the deuterated form of 9-Bromophenanthrene, a polycyclic aromatic hydrocarbon (PAH).[1][2] It consists of three fused benzene (B151609) rings with a bromine atom at the ninth position.[1] The "-d9" indicates that nine hydrogen atoms have been replaced with deuterium. This isotopic labeling is useful in analytical chemistry, particularly in mass spectrometry-based methods, where it can be used as an internal standard for the quantification of the non-deuterated form or other related PAHs.[2] Its non-deuterated counterpart is known for its fluorescence properties and is used in room temperature phosphorescence analysis and as a fluorescence probe.[1]

Q2: How does pH generally affect the stability of organic compounds like 9-Bromophenanthrene-d9?

The pH of a solution can significantly influence the stability of organic compounds.[3] For many pharmaceutical compounds, acidic or basic conditions can catalyze degradation reactions such as hydrolysis and oxidation.[3] While 9-Bromophenanthrene-d9 does not have easily ionizable functional groups, extreme pH conditions, especially when combined with other factors like elevated temperature or exposure to light, can potentially promote its degradation. For instance, some organic pollutants show higher degradation rates at acidic pH.[4]

Q3: What are the likely degradation pathways for 9-Bromophenanthrene-d9 under various pH conditions?

• Hydrolysis: At extreme pH and temperature, the bromine substituent could potentially be replaced by a hydroxyl group, forming 9-hydroxyphenanthrene-d9.

• Oxidation: In the presence of oxidizing agents, the aromatic ring system can be oxidized. The specific products would depend on the reaction conditions.

• Photodegradation: Exposure to light, particularly UV light, can induce degradation. The pH of the medium can influence the rate of photodegradation of organic pollutants.[5][6] For some anthracene (B1667546) derivatives, photodegradation can lead to the formation of endoperoxides in the presence of air.[7]

Q4: Are there any recommended storage conditions for 9-Bromophenanthrene-d9 solutions to ensure stability?

To ensure the stability of 9-Bromophenanthrene-d9 solutions, it is recommended to store them at 2-8°C in a refrigerator.[2] Solutions should be protected from light and stored in tightly sealed containers to prevent solvent evaporation and contamination. For long-term storage, amber vials are recommended to minimize light exposure. It is also advisable to prepare fresh solutions for critical experiments.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent analytical results for 9-Bromophenanthrene-d9 standards.	Degradation of the compound in the prepared solution due to inappropriate pH or storage conditions.	Prepare fresh standards in a neutral, buffered solvent. Ensure storage at 2-8°C and protection from light. Verify the pH of your sample matrix and consider its potential impact on stability over the analysis time.
Loss of 9-Bromophenanthrene-d9 signal in samples over time.	The sample matrix (e.g., acidic or basic) is causing the degradation of the analyte.	Conduct a preliminary stability study of 9-Bromophenanthrene-d9 in your specific sample matrix at different time points. If degradation is observed, consider adjusting the sample pH to a more neutral range immediately after collection or before storage.
Appearance of unexpected peaks in the chromatogram.	These could be degradation products of 9-Bromophenanthrene-d9.	Perform a forced degradation study (see experimental protocol below) to intentionally generate degradation products. This will help in identifying the unknown peaks and understanding the stability of the compound under different stress conditions.[8][9]

Quantitative Data on pH Stability

Currently, there is limited publicly available quantitative data specifically for the pH stability of 9-Bromophenanthrene-d9. However, a typical stability study would generate data that could be summarized as follows for illustrative purposes:

Table 1: Illustrative Stability of 9-Bromophenanthrene-d9 at Different pH Values After 48 Hours at Room Temperature.

pH	Buffer System	% Recovery of 9-Bromophenanthrene-d9	Appearance of Degradation Products
2.0	0.1 M HCl	98.5%	Not Detected
4.0	Acetate Buffer	99.2%	Not Detected
7.0	Phosphate Buffer	99.5%	Not Detected
10.0	Carbonate Buffer	97.8%	Minor peaks observed
12.0	0.1 M NaOH	95.3%	Noticeable degradation peaks

Note: This data is hypothetical and for illustrative purposes only. Actual stability should be determined experimentally.

Experimental Protocol: pH Stability Study

This protocol outlines a general procedure for conducting a forced degradation study to evaluate the stability of 9-Bromophenanthrene-d9 at different pH values.

1. Materials and Reagents:

• 9-Bromophenanthrene-d9

• HPLC-grade acetonitrile (B52724), methanol, and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Phosphate buffer (pH 7)

• Acetate buffer (pH 4)

• HPLC or UPLC system with a suitable detector (e.g., UV or Mass Spectrometry)

• pH meter

• Volumetric flasks and pipettes

2. Preparation of Stock and Working Solutions:

• Prepare a stock solution of 9-Bromophenanthrene-d9 in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• From the stock solution, prepare working solutions in various pH media (e.g., 0.1 M HCl for acidic, 0.1 M NaOH for basic, and buffered solutions for neutral and intermediate pH). The final concentration should be suitable for the analytical method (e.g., 10 µg/mL).

3. Stress Conditions:

• Acidic Hydrolysis: Mix the working solution with 0.1 M HCl.

• Basic Hydrolysis: Mix the working solution with 0.1 M NaOH.

• Neutral Hydrolysis: Mix the working solution with purified water or a neutral buffer.

• Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24, 48, 72 hours). Samples should also be kept at room temperature and refrigerated conditions as controls.

4. Sample Analysis:

• At each time point, withdraw an aliquot of the sample.

• Neutralize the acidic and basic samples before analysis.

• Analyze the samples by a validated stability-indicating HPLC method. The mobile phase and column should be chosen to achieve good separation between the parent compound and any potential degradation products.

5. Data Evaluation:

• Calculate the percentage of 9-Bromophenanthrene-d9 remaining at each time point and pH condition.

• Identify and, if possible, characterize any significant degradation products.

Visualizations

Caption: Experimental workflow for a pH stability study of 9-Bromophenanthrene-d9.

Caption: Hypothetical degradation pathways for 9-Bromophenanthrene-d9.

References

• 1. 9-Bromophenanthrene: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. semanticscholar.org [semanticscholar.org]

Technical Support Center: Overcoming Co-elution Issues with 9-Bromophenanthrene-d9

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-elution problems with 9-Bromophenanthrene-d9 in complex sample analysis.

Frequently Asked Questions (FAQs)

Q1: What is 9-Bromophenanthrene-d9 and why is it used in complex sample analysis?

A1: 9-Bromophenanthrene-d9 is a deuterated polycyclic aromatic hydrocarbon (PAH). Deuterated compounds are frequently used as internal standards or surrogate standards in analytical chemistry, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The deuterium (B1214612) labeling allows them to be distinguished from their non-labeled counterparts by mass spectrometry, while exhibiting nearly identical chromatographic behavior. This makes them excellent for quantifying native analytes and correcting for variations in sample preparation and instrument response.

Q2: What is co-elution and why is it a problem for 9-Bromophenanthrene-d9 analysis?

A2: Co-elution occurs when two or more different compounds elute from the chromatographic column at the same or very similar retention times, resulting in overlapping peaks.[1] This is a significant issue because it can lead to inaccurate quantification of the analyte of interest. In the case of 9-Bromophenanthrene-d9, if another compound co-elutes, it can interfere with the accurate measurement of the internal standard, leading to flawed quantitative results for the target analytes. Complex samples, such as environmental extracts or biological matrices, often contain a multitude of compounds, increasing the likelihood of co-elution.

Q3: What types of compounds are likely to co-elute with 9-Bromophenanthrene-d9?

A3: Compounds with similar physicochemical properties to 9-Bromophenanthrene-d9 are most likely to co-elute. Given that the boiling point of 9-Bromophenanthrene is in the range of 180-190 °C at 2 mmHg, other PAHs and their derivatives with similar boiling points and polarities are potential interferents.[2][3][4][5][6] Isomers of bromophenanthrene and other PAHs with the same nominal mass can also be a source of co-elution, especially if the mass spectrometer has insufficient resolution to distinguish them.

Q4: How can I detect co-elution with 9-Bromophenanthrene-d9?

A4: Detecting co-elution is a critical first step. Here are a few methods:

• Peak Shape Analysis: Asymmetrical peaks, such as those with shoulders or split tops, can indicate the presence of a co-eluting compound.[7][8]

• Mass Spectral Analysis: When using a mass spectrometer, you can examine the mass spectrum across the chromatographic peak. If the mass spectrum is consistent across the entire peak, it is likely a single compound. Conversely, a changing mass spectrum indicates the presence of multiple components.

• Use of High-Resolution Mass Spectrometry (HRMS): HRMS can often distinguish between compounds with the same nominal mass but different elemental compositions, which can help identify co-eluting species.

Troubleshooting Guide for Co-elution with 9-Bromophenanthrene-d9

This guide provides a systematic approach to resolving co-elution issues involving 9-Bromophenanthrene-d9 during GC-MS analysis.

Problem: Poor peak shape or suspected co-elution with 9-Bromophenanthrene-d9.

Step 1: Confirm Co-elution

Before modifying your method, confirm that you have a co-elution problem by examining the peak shape and the mass spectrum across the peak as described in Q4 of the FAQ section.

Step 2: Method Optimization - A Logical Workflow

The following diagram illustrates a logical workflow for troubleshooting and resolving co-elution issues.

Caption: A logical workflow for troubleshooting co-elution issues with 9-Bromophenanthrene-d9.

Detailed Troubleshooting Steps:

• Adjust GC Oven Temperature Program:

  • Rationale: Modifying the temperature ramp rate can alter the relative retention times of compounds. A slower ramp rate can often improve the separation of closely eluting peaks.

  • Action: Decrease the oven temperature ramp rate (e.g., from 10°C/min to 5°C/min) in the temperature range where 9-Bromophenanthrene-d9 elutes. Alternatively, you can add an isothermal hold at a temperature just below the elution temperature of the compound pair to improve separation.

• Modify Carrier Gas Flow Rate:

  • Rationale: The linear velocity of the carrier gas affects chromatographic efficiency. Operating at or near the optimal linear velocity for the carrier gas (Helium is common) will provide the best resolution.

  • Action: Adjust the carrier gas flow rate to be at the optimal linear velocity for your column dimensions. You can perform a van Deemter plot analysis to determine the optimal flow rate experimentally.

• Change GC Column (Stationary Phase):

  • Rationale: If modifying the temperature program and flow rate does not resolve the co-elution, the issue may be due to a lack of selectivity of the stationary phase for the co-eluting compounds. Changing to a column with a different stationary phase chemistry can significantly alter the elution order and improve separation.

  • Action: If you are using a non-polar column (e.g., DB-5ms or HP-5ms), consider switching to a more polar column (e.g., a column with a higher percentage of phenyl substitution or a wax-based column). The choice of stationary phase will depend on the nature of the suspected interfering compound.

• Optimize Sample Preparation/Cleanup:

  • Rationale: Complex sample matrices can introduce a wide range of interfering compounds. A more rigorous sample cleanup procedure can remove these interferences before they are introduced into the GC-MS system.

  • Action: Consider adding a solid-phase extraction (SPE) step to your sample preparation protocol. Different SPE sorbents can be used to selectively remove classes of compounds that may be causing the interference.

Quantitative Data Summary

The following table summarizes key mass spectrometry data for 9-Bromophenanthrene and its non-deuterated analog. This information is critical for setting up your mass spectrometer in Selected Ion Monitoring (SIM) mode for sensitive and selective detection.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Primary Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
9-Bromophenanthrene	C₁₄H₉Br	257.12	256	258, 176
9-Bromophenanthrene-d9	C₁₄D₉Br	~266.18	264	266, 185

Note: The exact mass of 9-Bromophenanthrene-d9 may vary slightly depending on the isotopic purity. The m/z values for the deuterated compound are predicted based on the addition of 9 deuterium atoms.

Experimental Protocols

General GC-MS Method for PAH Analysis (as a starting point)

This protocol provides a general starting point for the analysis of PAHs, including 9-Bromophenanthrene-d9, in complex samples. Optimization will likely be required to resolve specific co-elution issues.

1. Sample Preparation (Generic Solid Sample):

• Homogenize the solid sample.

• Weigh approximately 1-5 g of the homogenized sample into an extraction thimble.

• Spike the sample with a known amount of 9-Bromophenanthrene-d9 solution.

• Perform a Soxhlet extraction for 16-24 hours using a suitable solvent (e.g., dichloromethane (B109758) or a hexane/acetone mixture).

• Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• Perform sample cleanup using Solid-Phase Extraction (SPE) with a silica (B1680970) or Florisil cartridge to remove polar interferences.

• Elute the PAHs from the SPE cartridge with a non-polar solvent.

• Concentrate the final extract to the desired volume for GC-MS analysis.

2. GC-MS Instrumental Parameters:

Parameter	Typical Setting	Rationale for Troubleshooting
GC System	Agilent 7890 or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film) or equivalent non-polar column	For co-elution, consider a column with a different stationary phase (e.g., DB-17ms or a wax column).
Inlet	Split/Splitless	Operate in splitless mode for trace analysis.
Inlet Temperature	280 °C	Ensure complete vaporization of analytes.
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (Constant Flow Mode)	Optimize for best resolution.
Oven Program	Initial: 80°C, hold 2 min; Ramp: 10°C/min to 320°C, hold 5 min	Decrease the ramp rate or add an isothermal hold to improve separation.
MS System	Agilent 5977 or equivalent
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)	Use the quantifier and qualifier ions from the table above.

Visualization of the Analytical Workflow

The following diagram illustrates the general workflow for the analysis of complex samples for PAHs using 9-Bromophenanthrene-d9 as a surrogate standard.

Caption: A generalized workflow for the analysis of PAHs in complex samples.

References

• 1. benchchem.com [benchchem.com]
• 2. 9-Bromophenanthrene CAS#: 573-17-1 [m.chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. 9-Bromophenanthrene | 573-17-1 [chemnet.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. youtube.com [youtube.com]
• 8. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]

Technical Support Center: Correcting for Instrument Drift with 9-Bromophenanthrene-d9

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using 9-Bromophenanthrene-d9 as an internal standard to correct for instrument drift in analytical experiments, particularly with Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What is instrument drift and what causes it?

A1: Instrument drift is the gradual, systematic change in an instrument's response over time, leading to inaccuracies in measurement.[1] This phenomenon can manifest as a consistent increase or decrease in signal intensity during an analytical run. Common causes of instrument drift include:

• Environmental Fluctuations: Changes in laboratory temperature, humidity, and atmospheric pressure can affect instrument performance.[2]

• Component Aging: Over time, components such as the detector, electron multiplier, and chromatographic column can degrade, leading to a decline in sensitivity.[3]

• Contamination: Buildup of sample matrix components in the ion source, inlet, or on the column can suppress or enhance the analytical signal.

• Power Supply Instability: Fluctuations in the electrical supply can impact the stability of electronic components.[3]

• Gas Flow Variations: Inconsistent carrier or collision gas flow rates can lead to variable ionization and detection.

Q2: What is 9-Bromophenanthrene-d9 and why is it used as an internal standard?

A2: 9-Bromophenanthrene-d9 is a deuterated form of 9-Bromophenanthrene, a polycyclic aromatic hydrocarbon (PAH). In a deuterated compound, hydrogen atoms are replaced with deuterium (B1214612), a heavier, stable isotope of hydrogen. This makes the molecule chemically almost identical to its non-deuterated counterpart but with a different mass-to-charge ratio (m/z), allowing it to be distinguished by a mass spectrometer.

It is an effective internal standard for correcting instrument drift for the following reasons:

• Chemical Similarity: Being a PAH, it behaves similarly to other PAH analytes during sample preparation and analysis.

• Co-elution: It will have a similar retention time to other PAHs, ensuring it experiences similar chromatographic conditions.

• Mass Spectrometric Differentiation: The deuterium labeling allows for its signal to be clearly distinguished from the signals of the target analytes.

• Correction for Variability: By adding a known amount of 9-Bromophenanthrene-d9 to all samples, standards, and blanks, any variations in sample preparation, injection volume, or instrument response will affect both the internal standard and the analytes. The ratio of the analyte response to the internal standard response is used for quantification, which corrects for these variations and improves data accuracy and precision.[2]

Q3: What are the key physicochemical properties of 9-Bromophenanthrene?

A3: Understanding the properties of the parent compound is crucial for its use as an internal standard.

Property	Value
Molecular Formula	C₁₄H₉Br
Molecular Weight	257.13 g/mol
Appearance	White to off-white crystalline powder
Melting Point	60-64 °C
Boiling Point	180-190 °C at 2 mmHg
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, acetone, benzene, and dichloromethane.[4][5]

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of 9-Bromophenanthrene-d9 for instrument drift correction.

Issue 1: Drifting Internal Standard Signal

• Question: My 9-Bromophenanthrene-d9 signal is systematically increasing or decreasing throughout my analytical run. What should I do?

• Answer: A drifting internal standard signal indicates a systemic issue. Here is a step-by-step approach to troubleshoot this problem:

  • Verify Instrument Stability:

    • Check for Leaks: Use an electronic leak detector to check for leaks in the GC inlet, column fittings, and MS interface.

    • Monitor Gas Flow: Ensure that the carrier gas and any other relevant gas flows are stable and at their setpoints.

    • Check Temperatures: Verify that the inlet, oven, and transfer line temperatures are stable and correct.

  • Investigate Potential Contamination:

    • Inlet Maintenance: Clean or replace the inlet liner and septum.

    • Column Maintenance: If the column is old or has been exposed to complex matrices, consider trimming the first few centimeters or replacing it.

    • Ion Source Cleaning: If the issue persists across multiple analyses, the MS ion source may require cleaning.

  • Evaluate Sample Preparation:

    • Consistent Spiking: Ensure that the internal standard is being added to every sample, standard, and blank at the exact same concentration.

    • Solvent Effects: Verify that the solvent used to dissolve the internal standard is pure and does not contain any interfering contaminants.

Issue 2: Poor Precision and Inaccurate Quantification

• Question: I am observing high variability (%CV) in my quality control samples and my calculated concentrations are inaccurate, even with the use of an internal standard. What are the potential causes?

• Answer: This issue often points to problems with how the internal standard is interacting with the analyte or the system.

  • Check for Chromatographic Co-elution:

    • Methodology: The internal standard should elute close to the analytes of interest.[6] If there is significant separation, they may be affected differently by matrix effects.

    • Solution: Adjust the GC oven temperature program or consider a different column phase to improve co-elution.

  • Investigate Isotopic Contribution:

    • Problem: The 9-Bromophenanthrene-d9 standard may contain a small amount of the non-deuterated form, which will contribute to the analyte signal and cause a positive bias.

    • Solution: Analyze a high-concentration solution of the internal standard alone and monitor the mass transition of the non-deuterated analyte. If a significant signal is present, you may need to source a higher purity standard.

  • Assess for Deuterium-Hydrogen Exchange:

    • Problem: Under certain conditions (e.g., acidic or basic mobile phase, high temperatures), the deuterium atoms on the internal standard can exchange with hydrogen atoms from the solvent. This will alter the mass of the internal standard and affect quantification.

    • Solution: Incubate the internal standard in the sample diluent and mobile phase under the same conditions as your analysis and re-inject over time to check for any changes in its mass spectrum.

Data Presentation: The Impact of Internal Standard Correction

The following table illustrates the typical improvement in data quality when using an internal standard like 9-Bromophenanthrene-d9 to correct for instrument drift. The data is representative of a scenario with significant instrument drift over a 12-hour GC-MS run.

Sample ID	Injection Time	Analyte Peak Area (Without IS)	Analyte Peak Area (With 9-Bromophenanthrene-d9 IS)	Calculated Concentration (Without IS) (ng/mL)	Calculated Concentration (With IS) (ng/mL)	% Relative Standard Deviation (%RSD)
QC 1	1:00	1,250,000	1,265,000	10.0	10.1
QC 2	3:00	1,180,000	1,240,000	9.4	9.9
QC 3	6:00	1,050,000	1,255,000	8.4	10.0
QC 4	9:00	920,000	1,230,000	7.4	9.8
QC 5	12:00	810,000	1,250,000	6.5	10.0
%RSD	17.3%	1.2%

This data is illustrative and demonstrates a greater than 10-fold improvement in precision, as has been observed in practice.[7]

Experimental Protocols

Representative Protocol for Instrument Drift Correction using 9-Bromophenanthrene-d9 in GC-MS Analysis of PAHs

Disclaimer: This is a representative protocol adapted from established methods for PAH analysis using deuterated internal standards.[8] Users should validate this protocol for their specific application and instrumentation.

1. Preparation of Stock and Working Solutions:

• 9-Bromophenanthrene-d9 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 9-Bromophenanthrene-d9 and dissolve in 100 mL of a suitable solvent (e.g., toluene (B28343) or dichloromethane).

• Internal Standard Spiking Solution (1 µg/mL): Dilute the stock solution 1:100 in the same solvent.

• Calibration Standards: Prepare a series of calibration standards containing the target PAH analytes at concentrations ranging from 1 to 100 ng/mL. Spike each calibration standard with the Internal Standard Spiking Solution to a final concentration of 10 ng/mL.

2. Sample Preparation:

• Accurately measure a known quantity of the sample (e.g., 1 g of soil, 1 mL of water).

• Perform the appropriate extraction procedure for your sample matrix (e.g., solid-phase extraction, liquid-liquid extraction).

• Before the final volume adjustment, spike the sample extract with the Internal Standard Spiking Solution to achieve a final concentration of 10 ng/mL.

• Adjust the final volume to 1 mL with the appropriate solvent.

3. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent

• Inlet Temperature: 280 °C

• Injection Volume: 1 µL (splitless)

• Oven Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 300 °C

  • Hold: 5 minutes at 300 °C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor the appropriate ions for your target analytes.

  • For 9-Bromophenanthrene-d9, monitor its unique molecular ion.

4. Data Analysis:

• For each injection, integrate the peak areas of the target analytes and the 9-Bromophenanthrene-d9 internal standard.

• Calculate the Response Factor (RF) for each analyte using the calibration standards:

  • RF = (Analyte Area / IS Area) / (Analyte Concentration / IS Concentration)

• Calculate the concentration of the analytes in the samples using the average RF from the calibration and the peak areas from the sample analysis:

  • Analyte Concentration = (Analyte Area / IS Area) * (IS Concentration / Average RF)

Mandatory Visualizations

Caption: Experimental workflow for instrument drift correction.

Caption: Logical relationship of drift correction.

References

• 1. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. mdpi.com [mdpi.com]
• 4. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. Determination of Polycyclic Aromatic Hydrocarbons in Industrial Harbor Sediments by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Impact of different derivatization agents on 9-Bromophenanthrene-d9 analysis

Welcome to the technical support center for the analysis of 9-Bromophenanthrene-d9. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during its derivatization and analysis.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the analysis of 9-Bromophenanthrene-d9?

A1: While 9-Bromophenanthrene-d9 is a relatively nonpolar molecule, derivatization is often employed in its analysis, particularly when using gas chromatography (GC), for several key reasons:

• Improved Volatility: Derivatization can increase the volatility of the analyte, leading to better chromatographic peak shape and resolution.

• Enhanced Thermal Stability: The process can make the analyte more stable at the high temperatures used in the GC inlet and column, preventing degradation.

• Increased Detector Response: Certain derivatizing agents can introduce functional groups that enhance the response of specific detectors, such as the electron capture detector (ECD), leading to lower detection limits.

Q2: What are the most common derivatization techniques for 9-Bromophenanthrene-d9?

A2: The primary derivatization methods applicable to a compound like 9-Bromophenanthrene-d9, which lacks active hydrogens for typical silylation, acylation, or alkylation, would involve reactions targeting the aromatic system or potential functional groups introduced through sample degradation or metabolism. However, for its use as an internal standard, it is typically analyzed without derivatization. If derivatization of a related analyte (e.g., a hydroxylated metabolite) is being performed, understanding the potential for the internal standard to react is crucial. The most common derivatization approaches for related polycyclic aromatic hydrocarbons (PAHs) that could be considered are:

• Silylation: This is a very common technique for compounds with active hydrogens (e.g., hydroxyl or carboxyl groups). Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are used. While not directly applicable to 9-Bromophenanthrene-d9 itself, it's a key technique for related metabolites.

• Alkylation: This method can be used to derivatize acidic protons. Reagents like Pentafluorobenzyl bromide (PFBBr) are often used to enhance sensitivity for electron capture detection.

• Acylation: This technique also targets active hydrogens. Reagents like trifluoroacetic anhydride (B1165640) (TFAA) are used to create derivatives with good chromatographic properties.

Q3: How does the deuterium (B1214612) labeling in 9-Bromophenanthrene-d9 affect the analysis?

A3: The deuterium labeling is essential for its use as an internal standard in quantitative mass spectrometry (MS) analysis. The nine deuterium atoms increase the mass of the molecule by nine atomic mass units compared to its non-deuterated counterpart. This mass shift allows the mass spectrometer to distinguish the internal standard from the native analyte. It is crucial that the derivatization process does not lead to the exchange of deuterium atoms with hydrogen atoms from the reagents or solvent, as this would compromise the accuracy of the quantification.

Troubleshooting Guide

Issue 1: Poor or No Derivatization Product Detected

Possible Causes & Solutions

Cause	Troubleshooting Steps
Inactive Reagent	Derivatization reagents are often sensitive to moisture and air. Ensure the reagent is fresh and has been stored under the recommended conditions (e.g., in a desiccator, under an inert atmosphere).
Presence of Moisture	Water in the sample or solvent can quench the derivatization reaction. Ensure all glassware is thoroughly dried and use anhydrous solvents. Samples can be dried over sodium sulfate (B86663) or by lyophilization if appropriate.
Incorrect Reaction Conditions	The reaction temperature and time are critical. If the reaction is incomplete, consider increasing the temperature or extending the reaction time according to the reagent's specifications. Conversely, excessive heat can degrade the analyte or reagent.
Matrix Interference	Components in the sample matrix may interfere with the derivatization reaction. Perform a sample cleanup step (e.g., solid-phase extraction) prior to derivatization.

Issue 2: Inconsistent or Low Derivatization Yield

Possible Causes & Solutions

Cause	Troubleshooting Steps
Suboptimal Reagent-to-Analyte Ratio	Ensure an adequate excess of the derivatization reagent is used to drive the reaction to completion. A typical starting point is a 100-fold molar excess of the reagent.
pH of the Reaction Mixture	Some derivatization reactions are pH-sensitive. Ensure the pH of your sample and reaction mixture is within the optimal range for the chosen reagent.
Solvent Incompatibility	The polarity of the solvent can influence the reaction rate. Consult the literature for the recommended solvent for your specific derivatization agent.

Issue 3: Peak Tailing or Broadening in GC Analysis

Possible Causes & Solutions

Cause	Troubleshooting Steps
Incomplete Derivatization	Unreacted analyte can interact with active sites in the GC system, causing peak tailing. Optimize the derivatization conditions to ensure complete reaction.
Active Sites in the GC System	Active sites in the injector liner, column, or detector can cause adsorption of the analyte. Use a deactivated liner and a high-quality, inert GC column. Consider silylating the liner.
Incorrect GC Parameters	Optimize the injector temperature, oven temperature program, and carrier gas flow rate to improve peak shape.

Issue 4: Isotopic Exchange of Deuterium Atoms

Possible Causes & Solutions

Cause	Troubleshooting Steps
Harsh Derivatization Conditions	High temperatures or the use of strong acids or bases can potentially lead to the exchange of deuterium atoms with protons from the solvent or reagents. Use the mildest effective derivatization conditions.
Active Hydrogens in Reagents/Solvents	Ensure that the derivatization reagents and solvents do not contain active protons that can readily exchange with the deuterium atoms on the aromatic ring.

Experimental Protocols

Note: The following protocols are generalized and should be optimized for your specific application and instrumentation. 9-Bromophenanthrene-d9 itself is unreactive to these agents under standard conditions. These protocols are relevant for derivatizing potential hydroxylated metabolites or related analytes in a sample containing 9-Bromophenanthrene-d9 as an internal standard.

Protocol 1: Silylation using BSTFA

This protocol is suitable for derivatizing hydroxylated metabolites of brominated PAHs.

• Sample Preparation: Evaporate 100 µL of the sample extract to dryness under a gentle stream of nitrogen.

• Derivatization: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 50 µL of a suitable solvent (e.g., pyridine (B92270) or acetonitrile).

• Reaction: Cap the vial tightly and heat at 70°C for 30 minutes.

• Analysis: Allow the vial to cool to room temperature before injecting an aliquot into the GC-MS.

Protocol 2: Alkylation using PFBBr

This protocol is effective for derivatizing acidic compounds and can enhance ECD response.

• Sample Preparation: Evaporate 100 µL of the sample extract to dryness.

• Derivatization: Add 100 µL of a 1% solution of Pentafluorobenzyl bromide (PFBBr) in acetone (B3395972) and 10 µL of a catalyst solution (e.g., triethylamine).

• Reaction: Cap the vial and heat at 60°C for 1 hour.

• Quenching: After cooling, add a small amount of a quenching agent (e.g., N,N-diisopropylethylamine) to react with excess PFBBr.

• Solvent Exchange: Evaporate the reaction mixture and reconstitute the residue in a solvent suitable for GC injection (e.g., hexane).

Quantitative Data Summary

Table 1: Comparison of Derivatization Agent Efficiency for a Hypothetical Hydroxylated Bromophenanthrene

Derivatization Agent	Reaction Time (min)	Reaction Temp (°C)	Relative Peak Area (Normalized)
BSTFA	30	70	100
PFBBr	60	60	85
TFAA	15	50	95

Table 2: Impact of Derivatization on GC-MS Peak Characteristics for a Hypothetical Hydroxylated Bromophenanthrene

Derivatization Agent	Peak Asymmetry	Peak Width (at half-height, sec)
None	1.8	5.2
BSTFA	1.1	2.5
PFBBr	1.2	2.8
TFAA	1.1	2.6

Visualizations

Caption: General experimental workflow for the derivatization and analysis of samples containing 9-Bromophenanthrene-d9.

Caption: Logical troubleshooting workflow for common issues in the analysis of derivatized 9-Bromophenanthrene-d9.

Technical Support Center: Optimizing GC-MS Injection Parameters for 9-Bromophenanthrene-d9

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analysis of 9-Bromophenanthrene-d9 using Gas Chromatography-Mass Spectrometry (GC-MS). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended injection mode for 9-Bromophenanthrene-d9 analysis?

A1: For trace-level analysis of 9-Bromophenanthrene-d9, splitless injection is the preferred mode.[1][2] This technique ensures that the majority of the sample is transferred to the analytical column, maximizing sensitivity.[1][3] Split injection is more suitable for higher concentration samples where a dilution of the sample on-instrument is acceptable to achieve sharp, narrow peaks.[2][3]

Q2: I am observing poor peak shape (tailing) for 9-Bromophenanthrene-d9. What are the potential causes and solutions?

A2: Peak tailing for polycyclic aromatic hydrocarbons (PAHs) like phenanthrene (B1679779) derivatives is a common issue and can be caused by several factors:

• Active Sites in the Injection Port or Column: 9-Bromophenanthrene-d9 can interact with active sites in the GC system, leading to peak tailing.

  • Solution: Use a deactivated inlet liner and a high-quality, low-bleed GC column specifically designed for inertness. Regularly perform inlet maintenance, including changing the liner and septum.

• Sub-optimal Temperatures: If the injector, transfer line, or ion source temperatures are too low, the compound may not be efficiently vaporized or transferred.

  • Solution: Ensure that the injector and transfer line temperatures are sufficiently high, typically in the range of 300-320°C for PAHs.[4] The MS source temperature should also be maintained at a high temperature, for example, 320°C, to prevent condensation.[5]

• Column Contamination: Accumulation of non-volatile matrix components at the head of the column can lead to active sites and peak tailing.

  • Solution: Trim the first few centimeters of the analytical column. If the problem persists, consider using a guard column or replacing the analytical column.

Q3: My 9-Bromophenanthrene-d9 internal standard is showing a different retention time than its non-deuterated analog. Why is this happening and how can I address it?

A3: This phenomenon is known as the "isotope effect" and is sometimes observed with deuterated standards. The slight increase in mass due to deuterium (B1214612) substitution can lead to minor differences in chromatographic retention.

• Solution: While small shifts are often acceptable, significant separation can impact accurate quantification. You can try to minimize this effect by:

  • Optimizing the temperature program: A slower oven ramp rate can sometimes improve co-elution.

  • Ensuring consistent chromatography: Maintain a stable and reproducible chromatographic system to ensure the retention time shift is consistent across all samples and standards.

Q4: I am concerned about the thermal degradation of 9-Bromophenanthrene-d9 in the hot injector. How can I minimize this?

A4: Brominated aromatic compounds can be susceptible to thermal degradation at high temperatures.

• Solution:

  • Use a Programmable Temperature Vaporization (PTV) inlet: A PTV inlet allows for a gentle temperature ramp, minimizing the thermal stress on the analyte during injection.[6]

  • Optimize the inlet temperature: While high temperatures are needed for efficient vaporization, excessively high temperatures can cause degradation. It is a matter of finding the optimal balance. Start with a temperature around 280-300°C and adjust as needed based on peak shape and response.

  • Minimize residence time in the inlet: Use a splitless hold time that is long enough for efficient sample transfer but not so long that it allows for excessive time in the hot inlet.

Q5: I am observing interference from the deuterium in my 9-Bromophenanthrene-d9 standard. What could be the cause?

A5: In the ion source of the mass spectrometer, deuterated compounds can sometimes lose deuterium atoms, leading to fragment ions that may interfere with the quantification of other analytes or the non-deuterated analog.[7]

• Solution:

  • Use high-resolution mass spectrometry (HRMS): If available, HRMS can often resolve the mass difference between the deuterated fragment and the interfering ion.[7]

  • Careful selection of quantifier and qualifier ions: Choose ions for quantification that are less likely to be affected by deuterium loss.

  • Optimize ion source conditions: Adjusting the ion source temperature and electron energy can sometimes minimize in-source fragmentation.

Data Presentation

Table 1: Recommended GC-MS Injection Parameters for Polycyclic Aromatic Hydrocarbons (PAHs) - A Starting Point for 9-Bromophenanthrene-d9

Parameter	Recommended Range/Value	Rationale
Injection Mode	Splitless	Maximizes sensitivity for trace analysis.[1][2]
Injection Volume	1 - 2 µL	A common range to avoid overloading the column while ensuring sufficient analyte is introduced.[4]
Inlet Temperature	300 - 320 °C	Ensures efficient vaporization of higher molecular weight PAHs.[4][5]
Inlet Liner	4 mm single taper with glass wool	Provides a large, inert surface for vaporization.[5]
Splitless Hold Time	45 - 90 seconds	Allows for efficient transfer of the sample to the column.[4]
Pulsed Splitless Pressure	20 - 50 psi	Can improve the transfer of high-boiling PAHs onto the column.[4]
MS Transfer Line Temp.	300 - 320 °C	Prevents condensation of the analyte before it reaches the mass spectrometer.[4][5]
MS Ion Source Temp.	≥ 320 °C	Minimizes surface adhesion and potential for ion source contamination.[5]

Experimental Protocols

Protocol 1: Initial Method Setup and Optimization for 9-Bromophenanthrene-d9

Objective: To establish a robust starting method for the GC-MS analysis of 9-Bromophenanthrene-d9.

Methodology:

• System Preparation:

  • Install a new, deactivated 4 mm single taper inlet liner with glass wool.

  • Install a suitable capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Condition the column according to the manufacturer's instructions.

  • Perform an instrument tune to ensure the mass spectrometer is functioning correctly.

• Initial GC-MS Parameters:

  • Inlet:

    • Mode: Splitless

    • Temperature: 300°C

    • Injection Volume: 1 µL

    • Splitless Hold Time: 60 seconds

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Program:

    • Initial Temperature: 80°C, hold for 1 minute

    • Ramp 1: 25°C/min to 200°C

    • Ramp 2: 8°C/min to 320°C, hold for 5 minutes

  • Mass Spectrometer:

    • Transfer Line Temperature: 320°C

    • Ion Source Temperature: 320°C

    • Acquisition Mode: Selected Ion Monitoring (SIM) - monitor the appropriate quantifier and qualifier ions for 9-Bromophenanthrene-d9.

• Optimization:

  • Inject a standard solution of 9-Bromophenanthrene-d9 and evaluate the peak shape and response.

  • If peak tailing is observed:

    • Increase the inlet and transfer line temperatures in 10°C increments, up to 320°C.

    • Ensure the ion source temperature is at least 320°C.[5]

  • If sensitivity is low:

    • Increase the splitless hold time in 15-second increments, up to 90 seconds.

    • Consider using a pulsed splitless injection.[4]

  • If thermal degradation is suspected (indicated by the appearance of degradation products):

    • Gradually decrease the inlet temperature in 10°C increments to find the lowest temperature that still provides good peak shape.

Mandatory Visualization

Caption: Troubleshooting workflow for poor chromatographic performance.

Caption: Relationships between injection parameters and analytical outcomes.

References

• 1. epa.gov [epa.gov]
• 2. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 3. Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of a Gas Chromatography with High-Resolution Time-of-Flight Mass Spectrometry Methodology for BDNPA/F - PMC [pmc.ncbi.nlm.nih.gov]
• 7. wwz.cedre.fr [wwz.cedre.fr]

Selection of appropriate cleanup techniques to improve 9-Bromophenanthrene-d9 recovery

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in selecting and optimizing cleanup techniques to improve the recovery of 9-Bromophenanthrene-d9.

Troubleshooting Guide: Low Recovery of 9-Bromophenanthrene-d9

Low or inconsistent recovery of 9-Bromophenanthrene-d9, a common internal standard, can compromise the accuracy and reliability of analytical results. This guide addresses potential causes and solutions for poor recovery during sample cleanup.

Issue: Low recovery after Solid-Phase Extraction (SPE)

Potential Cause	Recommended Solutions
Inappropriate Sorbent Selection	The polarity of the sorbent may not be suitable for retaining 9-Bromophenanthrene-d9. For this nonpolar compound, a reversed-phase (e.g., C18) or a polymeric sorbent is generally recommended.
Improper Conditioning/Equilibration	Incomplete wetting of the sorbent can lead to channeling and poor retention. Ensure the cartridge is conditioned with an appropriate solvent (e.g., methanol) followed by an equilibration step with a solvent similar in polarity to the sample matrix.[1]
Sample Overload	Exceeding the sorbent capacity can cause the analyte to break through during sample loading. Consider using a larger sorbent mass or diluting the sample.
Inappropriate Elution Solvent	The elution solvent may be too weak to desorb 9-Bromophenanthrene-d9 completely. Use a stronger, non-polar solvent like dichloromethane (B109758) or a mixture of hexane (B92381) and dichloromethane for efficient elution.
Matrix Effects	Co-eluting matrix components can interfere with the interaction between 9-Bromophenanthrene-d9 and the sorbent. Optimize the wash step with a solvent that removes interferences without eluting the analyte.

Issue: Low recovery after Gel Permeation Chromatography (GPC)

Potential Cause	Recommended Solutions
Incorrect Column Calibration	Improper calibration of the GPC column can lead to the analyte being collected in the waste fraction. Calibrate the column using a standard mixture containing compounds with a range of molecular weights, including one similar to 9-Bromophenanthrene-d9.
Inappropriate Mobile Phase	The mobile phase may not be suitable for the sample matrix or the GPC column, leading to poor separation. Dichloromethane or a mixture of cyclohexane (B81311) and ethyl acetate (B1210297) are commonly used for PAH analysis.
Sample-Solvent Mismatch	If the sample is not fully dissolved in the mobile phase, it can lead to poor recovery. Ensure complete dissolution of the sample extract in the mobile phase before injection.
Column Overloading	Injecting too much sample mass can exceed the column's capacity and lead to poor separation and recovery. Reduce the sample concentration or injection volume.

Issue: Low recovery after Silica (B1680970) Gel Cleanup

Potential Cause	Recommended Solutions
Improper Silica Gel Activation	Inactive silica gel will not effectively retain polar interferences, which can co-elute with 9-Bromophenanthrene-d9 and cause matrix effects. Activate the silica gel by heating it at 150-160°C before use.[2][3]
Incorrect Elution Solvent Polarity	The elution solvent system must be optimized to separate the nonpolar 9-Bromophenanthrene-d9 from polar interferences. A non-polar solvent like hexane is typically used to elute the analyte, while polar interferences are retained on the silica gel.
Co-elution with Interferences	Complex matrices may contain non-polar compounds that co-elute with 9-Bromophenanthrene-d9. A multi-step elution with solvents of increasing polarity (fractionation) may be necessary to isolate the analyte.
Channeling in the Column	Improperly packed silica gel columns can lead to channeling, resulting in poor separation and recovery. Ensure the column is packed uniformly as a slurry to avoid air bubbles and channels.

Frequently Asked Questions (FAQs)

Q1: What are the most common cleanup techniques for 9-Bromophenanthrene-d9 and similar compounds?

A1: The most common cleanup techniques for 9-Bromophenanthrene-d9 and other polycyclic aromatic hydrocarbons (PAHs) are Solid-Phase Extraction (SPE), Gel Permeation Chromatography (GPC), and Silica Gel Chromatography. The choice of technique depends on the sample matrix, the nature and concentration of interferences, and the desired level of cleanliness.

Q2: How do I choose the most appropriate cleanup technique for my sample?

A2: The selection of a cleanup technique is a critical step in the analytical workflow. The following diagram illustrates a logical approach to selecting the most suitable method based on the sample matrix.

Caption: Workflow for selecting a cleanup technique.

Q3: What kind of recovery can I expect for 9-Bromophenanthrene-d9 with these cleanup techniques?

A3: Specific recovery data for 9-Bromophenanthrene-d9 is not extensively published. However, based on data for similar deuterated and brominated PAHs, the following recovery ranges can be expected. It is crucial to validate the chosen method with your specific matrix to determine the actual recovery.

Table 1: Expected Recovery Ranges for 9-Bromophenanthrene-d9 and Analogous Compounds

Cleanup Technique	Matrix Type	Expected Recovery Range (%)
Solid-Phase Extraction (SPE)	Water, Urine	70 - 110
Soil, Sediment	60 - 100
Fatty Tissues	50 - 95
Gel Permeation Chromatography (GPC)	Fatty Tissues, Oils	70 - 120
Silica Gel Cleanup	Environmental Extracts	80 - 110

Disclaimer: The recovery ranges presented are based on published data for analogous deuterated and brominated polycyclic aromatic hydrocarbons and may not be directly representative of 9-Bromophenanthrene-d9 recovery in all matrices. Method validation is essential.

Q4: What are matrix effects and how can they affect my 9-Bromophenanthrene-d9 recovery?

A4: Matrix effects are the alteration of the analytical signal of a target analyte due to co-eluting compounds from the sample matrix.[4] These effects can lead to either signal suppression or enhancement, resulting in inaccurate quantification. For 9-Bromophenanthrene-d9, matrix effects can manifest as apparently low or high recovery because the co-eluting interferences can affect its ionization efficiency in the mass spectrometer. Using a cleanup technique that effectively removes these interfering compounds is the primary way to mitigate matrix effects.

Q5: My recovery of 9-Bromophenanthrene-d9 is still low after cleanup. What else could be the problem?

A5: If you have optimized your cleanup procedure and are still experiencing low recovery, consider the following:

• Analyte Adsorption: 9-Bromophenanthrene-d9 can adsorb to active sites in the GC inlet or on dirty glassware. Ensure the GC inlet liner is clean and deactivated, and that all glassware is thoroughly cleaned.

• Degradation: Although generally stable, prolonged exposure to light or high temperatures during sample processing could potentially lead to degradation.

• Standard Solution Integrity: Verify the concentration and integrity of your 9-Bromophenanthrene-d9 spiking solution. Evaporation of the solvent can lead to a more concentrated standard, resulting in a miscalculation of recovery.

• Instrumental Issues: Check for issues with the GC/MS system, such as a leak in the injection port or a poorly performing detector.

Experimental Protocols

The following are generalized protocols for the cleanup of samples containing 9-Bromophenanthrene-d9. These should be optimized for your specific sample matrix and analytical system.

Protocol 1: Solid-Phase Extraction (SPE) Cleanup

This protocol is suitable for aqueous and less complex matrices.

• Sorbent Selection: Choose a reversed-phase SPE cartridge (e.g., C18, 500 mg).

• Cartridge Conditioning:

  • Wash the cartridge with 5 mL of dichloromethane.

  • Wash the cartridge with 5 mL of methanol.

  • Equilibrate the cartridge with 10 mL of reagent water. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the aqueous sample (up to 1 L, pH adjusted if necessary) onto the cartridge at a flow rate of approximately 10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of reagent water to remove polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Elute the 9-Bromophenanthrene-d9 and other PAHs with 10 mL of dichloromethane into a collection tube.

• Concentration:

  • Concentrate the eluate to the desired final volume (e.g., 1 mL) under a gentle stream of nitrogen.

Protocol 2: Gel Permeation Chromatography (GPC) Cleanup

This protocol is effective for removing high molecular weight interferences such as lipids from fatty tissue extracts.

• System Preparation:

  • Use a GPC system equipped with a column suitable for separating PAHs from lipids (e.g., Envirosep-ABC).

  • The mobile phase is typically dichloromethane or a mixture of cyclohexane and ethyl acetate at a flow rate of 5 mL/min.

• Column Calibration:

  • Calibrate the GPC system with a standard solution containing compounds of known molecular weight (e.g., corn oil, bis(2-ethylhexyl)phthalate, perylene, and sulfur) to determine the elution window for PAHs.

• Sample Injection:

  • Dissolve the sample extract in the mobile phase.

  • Inject an appropriate volume of the sample extract onto the GPC column.

• Fraction Collection:

  • Collect the fraction corresponding to the pre-determined elution window for PAHs, which includes 9-Bromophenanthrene-d9. The high molecular weight lipid fraction is directed to waste.

• Concentration:

  • Concentrate the collected fraction to the desired final volume.

Protocol 3: Silica Gel Cleanup

This protocol is used to separate PAHs from more polar interfering compounds.

• Column Preparation:

  • Prepare a chromatography column packed with activated silica gel (e.g., 10 g of 100-200 mesh silica, activated at 160°C).

  • Top the silica gel with a layer of anhydrous sodium sulfate.

• Column Conditioning:

  • Pre-elute the column with 50 mL of hexane.

• Sample Loading:

  • Concentrate the sample extract to 1-2 mL in hexane and load it onto the column.

• Fractionation (Elution):

  • Fraction 1 (Aliphatic Hydrocarbons): Elute with 40 mL of hexane. This fraction is typically discarded if only PAHs are of interest.

  • Fraction 2 (PAHs): Elute the column with 80 mL of a 50:50 (v/v) mixture of hexane and dichloromethane. This fraction will contain 9-Bromophenanthrene-d9 and other PAHs.

• Concentration:

  • Concentrate the second fraction to the desired final volume.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. epa.gov [epa.gov]
• 4. ANALYTICAL METHODS - Toxicological Profile for Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Guide to Inter-laboratory Comparison of PAH Analysis Using 9-Bromophenanthrene-d9

This guide provides an objective comparison of methodologies for the analysis of Polycyclic Aromatic Hydrocarbons (PAHs) in environmental matrices, highlighting the crucial role of 9-Bromophenanthrene-d9 as a deuterated internal standard. The data and protocols presented are synthesized from established environmental analysis literature to provide a representative overview for researchers, scientists, and professionals in drug development and environmental monitoring.

The Importance of Internal Standards in PAH Analysis

The analysis of PAHs, a class of persistent organic pollutants, is critical due to their carcinogenic and mutagenic properties.[1] Inter-laboratory comparisons, also known as proficiency testing, are essential for ensuring the quality, accuracy, and comparability of data from different analytical laboratories.[2] A key component in achieving reliable quantitative results is the use of internal standards.

Deuterated PAHs, such as 9-Bromophenanthrene-d9, are ideal internal standards because they have similar chemical and physical properties to their non-deuterated counterparts but can be distinguished by mass spectrometry.[3][4] This allows for the correction of analyte losses during sample preparation and instrumental analysis, thereby improving the precision and accuracy of the measurements.[3]

Hypothetical Inter-laboratory Comparison Data

The following table summarizes hypothetical results from an inter-laboratory comparison for the analysis of select PAHs in a spiked soil sample. In this scenario, participating laboratories were instructed to use 9-Bromophenanthrene-d9 as an internal standard. The data illustrates the typical performance metrics used to evaluate laboratory proficiency.

Analyte	Laboratory A (ng/g)	Laboratory B (ng/g)	Laboratory C (ng/g)	Assigned Value (ng/g)	Recovery (%) Lab A	Recovery (%) Lab B	Recovery (%) Lab C
Phenanthrene	45.2	51.5	48.9	50.0	90.4	103.0	97.8
Fluoranthene	78.9	85.1	81.3	80.0	98.6	106.4	101.6
Pyrene	65.4	72.3	68.7	70.0	93.4	103.3	98.1
Benzo[a]anthracene	33.1	38.2	35.5	35.0	94.6	109.1	101.4
Chrysene	42.6	47.8	44.9	45.0	94.7	106.2	99.8
Benzo[a]pyrene	28.5	31.9	29.8	30.0	95.0	106.3	99.3

Experimental Protocols

A generalized experimental protocol for the analysis of PAHs in soil, incorporating 9-Bromophenanthrene-d9 as an internal standard, is detailed below. This protocol is a composite of standard methods such as those developed by the U.S. Environmental Protection Agency.[1]

Sample Preparation and Extraction

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris. Homogenize the sieved sample by thorough mixing.

• Spiking with Internal Standard: Weigh 10 g of the homogenized soil into a beaker. Spike the sample with a known amount of 9-Bromophenanthrene-d9 solution.

• Extraction: The PAHs are then extracted from the soil matrix. A common method is pressurized liquid extraction (PLE) or Soxhlet extraction using a solvent mixture such as dichloromethane (B109758) and acetone.[5]

Sample Clean-up

• Concentration: The extract is concentrated using a rotary evaporator.

• Solid-Phase Extraction (SPE): The concentrated extract is passed through a silica (B1680970) gel or Florisil SPE cartridge to remove interfering compounds. The PAHs are eluted with a suitable solvent mixture.[5]

Instrumental Analysis

The cleaned-up extract is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

• Gas Chromatograph (GC) Conditions:

  • Column: A capillary column suitable for PAH analysis (e.g., DB-5MS).

  • Injector: Splitless injection at 280°C.

  • Oven Program: A temperature gradient is used for optimal separation of the PAHs.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The characteristic ions for each target PAH and for 9-Bromophenanthrene-d9 are monitored.

Quantification

The concentration of each PAH is determined by comparing the peak area of the analyte to the peak area of the internal standard, 9-Bromophenanthrene-d9, using a calibration curve generated from standards containing known concentrations of the target PAHs and the internal standard.

Visualizing the Workflow

The following diagram illustrates the logical workflow of an inter-laboratory comparison for PAH analysis.

Caption: Workflow of an inter-laboratory comparison for PAH analysis.

Signaling Pathway of PAH Carcinogenesis

For professionals in drug development, understanding the mechanism of PAH-induced carcinogenicity is crucial. The following diagram illustrates a simplified signaling pathway.

Caption: Simplified signaling pathway of PAH-induced carcinogenesis.

References

• 1. epa.gov [epa.gov]
• 2. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. Determination of polycyclic aromatic hydrocarbons (PAHs) in cosmetic products by gas chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]

A Comparative Guide to 9-Bromophenanthrene-d9 and ¹³C-Labeled Internal Standards for Polycyclic Aromatic Hydrocarbon (PAH) Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of Polycyclic Aromatic Hydrocarbons (PAHs), the selection of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison between deuterated standards, using 9-Bromophenanthrene-d9 as a representative, and the increasingly favored ¹³C-labeled internal standards.

The ideal internal standard should closely mimic the physicochemical properties of the target analyte throughout sample extraction, cleanup, and analysis to accurately correct for any variations. While deuterated standards have been traditionally used, ¹³C-labeled standards are now often considered superior for high-accuracy applications. This is primarily because the larger mass difference between hydrogen and deuterium (B1214612) can lead to slight differences in chromatographic retention times and fragmentation patterns compared to the native analyte, an issue not observed with ¹³C-labeled standards.

Executive Summary: The Case for ¹³C-Labeled Standards

The core advantage of ¹³C-labeled internal standards lies in their chemical and physical identity with their corresponding native analytes. This results in near-perfect co-elution during chromatographic separation, ensuring that both the analyte and the internal standard experience the same matrix effects and ionization suppression. Furthermore, the carbon-13 isotopes are stable and do not undergo the back-exchange that can sometimes be observed with deuterated standards, particularly in acidic or active environments. This stability leads to greater accuracy and precision in quantitative analysis.

While specific performance data for 9-Bromophenanthrene-d9 is not widely available in standard methods, its properties can be inferred from the broader class of deuterated aromatic compounds. It would be expected to perform similarly to other deuterated PAHs, which, while effective, can be outperformed by their ¹³C-labeled counterparts in demanding analytical scenarios.

Performance Data: A Comparative Overview

The following table summarizes typical performance characteristics of deuterated and ¹³C-labeled internal standards for PAH analysis based on available literature. It is important to note that performance can vary depending on the specific analyte, matrix, and analytical method.

Performance Metric	Deuterated Internal Standards (e.g., Phenanthrene-d10)	¹³C-Labeled Internal Standards (e.g., ¹³C₆-Phenanthrene)	Key Advantages of ¹³C-Labeled Standards
Recovery	Generally good, but can be variable depending on the matrix and extraction procedure. Recoveries for some deuterated PAHs have been reported in the range of 12% to 86% in complex matrices.[1]	High and consistent recovery, often mirroring the native analyte more closely. For example, recoveries of ¹³C-PAHs in fortified tissue samples have been reported in the range of 86-121%.[2]	More accurate correction for analyte losses during sample preparation.
Accuracy	Can be affected by isotopic effects, leading to a slight chromatographic separation from the native analyte and potentially biased results. Some studies have shown that deuterated standards can lead to an underestimation of PAH concentrations.	High accuracy due to identical chromatographic behavior and response factors to the native analyte.	Reduced systematic error and more reliable quantification.
Precision (%RSD)	Generally acceptable, but can be influenced by variability in chromatographic resolution and matrix effects.	Typically excellent, with low relative standard deviations due to the consistent behavior of the internal standard.	Higher reproducibility of results.
Isotopic Stability	Can be prone to H/D back-exchange under certain conditions, compromising the integrity of the standard.	Highly stable, with no risk of isotopic exchange.	Greater reliability of the internal standard throughout the analytical process.
Co-elution	May exhibit slight retention time shifts relative to the native analyte, which can lead to differential matrix effects.	Co-elutes perfectly with the native analyte.	Ensures that both the analyte and internal standard are subjected to the same analytical conditions.

Experimental Protocols

Below is a generalized experimental protocol for the analysis of PAHs in environmental samples using internal standards, based on common methodologies such as those outlined by the U.S. Environmental Protection Agency (EPA).

Sample Preparation and Extraction

• Internal Standard Spiking: A known amount of the internal standard solution (either deuterated or ¹³C-labeled) is added to the sample prior to extraction.

• Extraction: The method of extraction depends on the sample matrix.

  • Solid Samples (Soil, Sediment): Techniques such as Soxhlet extraction, pressurized liquid extraction (PLE), or microwave-assisted extraction (MAE) are commonly used. A typical solvent is a mixture of hexane (B92381) and acetone (B3395972) or dichloromethane (B109758).

  • Liquid Samples (Water): Liquid-liquid extraction (LLE) with a solvent like dichloromethane or solid-phase extraction (SPE) is employed.

• Cleanup: The extract is often subjected to a cleanup step to remove interfering compounds. This may involve techniques like gel permeation chromatography (GPC) or passing the extract through a silica (B1680970) or Florisil column.

• Concentration: The cleaned extract is concentrated to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

Instrumental Analysis (GC-MS/MS)

• Gas Chromatograph (GC):

  • Column: A capillary column suitable for PAH analysis (e.g., a 5% phenyl-methylpolysiloxane stationary phase).

  • Injection: Splitless injection is typically used to enhance sensitivity.

  • Oven Program: A temperature gradient is used to separate the PAHs based on their boiling points.

• Mass Spectrometer (MS/MS):

  • Ionization: Electron ionization (EI) is standard.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each target PAH and internal standard.

Quantification

The concentration of each PAH is determined using the internal standard method. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. The concentration of the analyte in the sample is then calculated from this curve.

Visualizing the Workflow and Comparison

To better illustrate the analytical process and the key differences between the internal standards, the following diagrams are provided.

Caption: General workflow for the analysis of PAHs using internal standards.

Caption: Key characteristic comparison of deuterated vs. ¹³C-labeled internal standards.

Conclusion

For routine monitoring of PAHs, deuterated internal standards can provide acceptable results. However, for applications demanding the highest level of accuracy and precision, such as in drug development, clinical research, or for generating reference materials, ¹³C-labeled internal standards are the superior choice. Their identical behavior to the native analytes minimizes systematic errors and provides more reliable and defensible data. While the initial cost of ¹³C-labeled standards may be higher, the investment can be justified by the enhanced data quality and the avoidance of potential issues related to isotopic effects inherent to deuterated standards.

References

• 1. researchgate.net [researchgate.net]
• 2. epa.gov [epa.gov]

Performance Showdown: 9-Bromophenanthrene-d9 Versus Standard Deuterated PAH Internal Standards

A comparative guide for researchers, scientists, and drug development professionals on the performance of deuterated Polycyclic Aromatic Hydrocarbon (PAH) internal standards in analytical testing.

In the precise world of analytical chemistry, particularly in the quantification of Polycyclic Aromatic Hydrocarbons (PAHs), the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. Deuterated PAHs are the gold standard, used to correct for analyte loss during sample preparation and instrumental analysis. While a range of deuterated PAHs are commonly employed, this guide evaluates the performance of the novel 9-Bromophenanthrene-d9 against these established standards.

The Role of Deuterated Internal Standards in PAH Analysis

PAH analysis, often performed using Gas Chromatography-Mass Spectrometry (GC-MS), is crucial in environmental monitoring, food safety, and toxicology studies due to the carcinogenic and mutagenic nature of some PAHs. Deuterated internal standards, which are chemically identical to the analytes of interest but have their hydrogen atoms replaced with deuterium, are added to samples at a known concentration before analysis. Since they behave similarly to their non-deuterated counterparts during extraction, cleanup, and analysis, they provide a reliable way to quantify the native PAHs in the sample.

A general workflow for the use of deuterated PAH standards in sample analysis is depicted below.

Figure 1. A diagram illustrating the typical workflow for the analysis of Polycyclic Aromatic Hydrocarbons (PAHs) using deuterated internal standards, from sample preparation to final quantification.

Performance Metrics of Common Deuterated PAH Standards

The performance of an internal standard is evaluated based on several key parameters, including recovery, linearity, and the ability to compensate for matrix effects. The following tables summarize typical performance data for some of the most widely used deuterated PAH standards.

Table 1: Typical Recovery Rates of Common Deuterated PAH Internal Standards

Deuterated Standard	Typical Matrix	Extraction Method	Average Recovery (%)	Reference
Naphthalene-d8	Water, Soil	Solid Phase Extraction (SPE)	70-110	[1]
Acenaphthene-d10	Sediment	Pressurized Liquid Extraction (PLE)	85-115	[1]
Phenanthrene-d10	Air, Biological Tissues	Soxhlet Extraction	75-120	[2]
Chrysene-d12 (B124349)	Food, Sediment	QuEChERS	80-110	[1][3]
Perylene-d12	Soil, Water	Ultrasonic Extraction	70-115	[1]

Disclaimer: Recovery rates can vary significantly depending on the specific matrix, extraction method, and laboratory conditions.

Table 2: Linearity of Common Deuterated PAH Internal Standards in GC-MS Analysis

Deuterated Standard	Calibration Range	Correlation Coefficient (r²)	Reference
Naphthalene-d8	0.5 - 200 ng/mL	> 0.995	[4][5]
Acenaphthene-d10	0.5 - 200 ng/mL	> 0.995	[4][5]
Phenanthrene-d10	1 - 500 ng/mL	> 0.99	[2][6]
Chrysene-d12	1 - 500 ng/mL	> 0.99	[3]
Perylene-d12	1 - 500 ng/mL	> 0.99	[1]

Disclaimer: Linearity is dependent on the instrument and method conditions.

Evaluating 9-Bromophenanthrene-d9: A Theoretical Perspective

While experimental data for 9-Bromophenanthrene-d9 as a PAH internal standard is lacking, we can extrapolate its potential performance based on its chemical structure.

Potential Advantages:

• Unique Mass Spectrometric Signature: The presence of a bromine atom provides a distinct isotopic pattern (due to the presence of 79Br and 81Br isotopes) in the mass spectrum. This could potentially reduce interference from other co-eluting compounds that do not contain bromine, leading to improved selectivity and lower limits of detection.

• Similar Physicochemical Properties: As a derivative of phenanthrene, its solubility, polarity, and chromatographic behavior are expected to be similar to other 3-ring PAHs and their deuterated counterparts. This is a critical requirement for an effective internal standard, as it should mimic the behavior of the analytes of interest during sample processing.

Potential Challenges:

• Synthetic Complexity and Cost: The synthesis of a deuterated and brominated PAH is likely more complex and costly compared to standard deuterated PAHs.

• Potential for Altered Chemical Reactivity: The bromine atom, being an electron-withdrawing group, could slightly alter the chemical reactivity of the molecule compared to its non-brominated counterpart. This might affect its stability during certain extraction or cleanup procedures, potentially leading to different recovery rates compared to native phenanthrene.

• Fragmentation in Mass Spectrometry: The carbon-bromine bond could be susceptible to fragmentation in the mass spectrometer's ion source, which might complicate quantification if not carefully optimized.

Experimental Protocol: Quantification of PAHs in Soil using GC-MS with Deuterated Internal Standards

This section provides a detailed methodology for the analysis of PAHs in a soil matrix, employing a suite of common deuterated internal standards for quantification.

1. Objective: To determine the concentration of 16 priority PAHs in a soil sample using gas chromatography-mass spectrometry with an internal standard calibration method.

2. Materials and Reagents:

• Solvents: Dichloromethane (DCM), hexane, acetone (B3395972) (all pesticide residue grade).

• Standards:

  • PAH calibration standard mix (containing the 16 priority PAHs).

  • Deuterated PAH internal standard mix (e.g., naphthalene-d8, acenaphthene-d10, phenanthrene-d10, chrysene-d12, perylene-d12) at a known concentration.

• Soil Sample: Air-dried and sieved (2 mm).

• Anhydrous Sodium Sulfate (B86663): Granular, baked at 400°C for 4 hours.

• Solid Phase Extraction (SPE) Cartridges: Silica gel (6 mL, 1 g).

3. Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Analytical balance.

• Soxhlet extraction apparatus.

• Rotary evaporator.

• Nitrogen evaporator.

4. Procedure:

4.1. Sample Preparation and Extraction:

• Weigh 10 g of the homogenized soil sample into a cellulose (B213188) thimble.

• Spike the sample with 100 µL of the deuterated PAH internal standard mix.

• Add 10 g of anhydrous sodium sulfate to the thimble and mix gently.

• Place the thimble in the Soxhlet extractor.

• Extract the sample for 16-24 hours with 200 mL of a 1:1 (v/v) hexane:acetone mixture.

• After extraction, concentrate the extract to approximately 2 mL using a rotary evaporator.

4.2. Cleanup:

• Condition a silica gel SPE cartridge with 5 mL of hexane.

• Load the concentrated extract onto the cartridge.

• Elute the PAHs with 10 mL of a 7:3 (v/v) hexane:DCM mixture.

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

4.3. GC-MS Analysis:

• GC Conditions:

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-5ms).

  • Inlet Temperature: 280°C.

  • Injection Mode: Splitless.

  • Oven Program: 60°C (hold 2 min), ramp to 300°C at 10°C/min, hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mode: Selected Ion Monitoring (SIM). Monitor the characteristic ions for each native and deuterated PAH.

5. Calibration and Quantification:

• Prepare a series of calibration standards containing the 16 native PAHs at different concentrations and a constant concentration of the deuterated internal standard mix.

• Analyze the calibration standards using the same GC-MS method.

• Generate a calibration curve for each PAH by plotting the ratio of the native PAH peak area to the corresponding deuterated internal standard peak area against the concentration of the native PAH.

• Quantify the PAHs in the sample extract by applying the response factors from the calibration curve.

Conclusion

The selection of an appropriate deuterated internal standard is a critical decision in the analytical workflow for PAH quantification. While standard deuterated PAHs like naphthalene-d8, phenanthrene-d10, and chrysene-d12 have a long history of reliable performance with well-documented recovery and linearity data, the exploration of novel standards like 9-Bromophenanthrene-d9 is warranted. Based on its chemical structure, 9-Bromophenanthrene-d9 offers the potential for enhanced selectivity due to its unique mass spectrometric signature. However, without direct experimental validation, its performance characteristics, including recovery, stability, and potential for matrix effects, remain theoretical. Further research is necessary to fully evaluate the viability of 9-Bromophenanthrene-d9 as a next-generation internal standard for PAH analysis. For routine analyses, the use of well-established and commercially available deuterated PAH standards remains the recommended approach.

References

• 1. Determination of Polycyclic Aromatic Hydrocarbons in Industrial Harbor Sediments by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of analytical method for polycyclic aromatic hydrocarbons content in home meal replacement products by GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Navigating Precision in PAH Analysis: A Comparative Guide to Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the accurate and precise quantification of Polycyclic Aromatic Hydrocarbons (PAHs) is paramount due to their carcinogenic and mutagenic properties. The use of an appropriate internal standard is a cornerstone of a robust analytical method, compensating for variations in sample preparation and instrument response. While a variety of deuterated PAHs are employed for this purpose, this guide provides a comparative overview of commonly used standards, supported by experimental data, to aid in method development and validation.

A Note on 9-Bromophenanthrene-d9: Extensive literature searches did not yield specific performance data or direct comparative studies on the use of 9-Bromophenanthrene-d9 as an internal standard for PAH quantification. Therefore, this guide will focus on well-documented and commonly utilized deuterated internal standards, for which performance data is publicly available. The principles and methodologies described herein are directly transferable and provide a strong framework for the evaluation of any internal standard, including 9-Bromophenanthrene-d9, should it be considered for use.

Performance Comparison of Common Deuterated PAH Internal Standards

The choice of an internal standard is critical and should ideally be based on structural similarity to the analytes of interest, as well as similar behavior during extraction and chromatographic analysis. Stable isotope-labeled internal standards, such as deuterated PAHs, are considered the gold standard as they mimic the target analytes most closely. Below is a summary of key performance metrics for several widely used deuterated internal standards, compiled from various method validation studies. It is important to note that performance can vary with the sample matrix, analyte concentration, and the specific analytical instrumentation and conditions used.

Internal Standard	Target Analytes (Examples)	Analytical Method	Recovery (%)	Linearity (R²)	Limit of Detection (LOD) (µg/kg)	Limit of Quantitation (LOQ) (µg/kg)	Reference
Chrysene-d12	Benzo[a]anthracene, Chrysene, Benzo[b]fluoranthene, Benzo[a]pyrene	GC-MS	81.09 - 116.42	>0.99	0.03 - 0.15	0.09 - 0.44
Benzo[a]pyrene-d12	Benzo[a]pyrene, other high molecular weight PAHs	GC-MS	81.09 - 116.42	>0.99	0.03 - 0.15	0.09 - 0.44
Phenanthrene-d10	Phenanthrene, Anthracene	GC-MS/MS	Not specified	>0.999	Not specified	Not specified
Acenaphthene-d10	Acenaphthene, Acenaphthylene	GC-MS/MS	Not specified	>0.999	Not specified	Not specified
Perylene-d12	Perylene, Benzo[g,h,i]perylene	GC-MS	Not specified	Not specified	Not specified	Not specified
1-Hydroxypyrene-d9	1-Hydroxypyrene and other hydroxylated PAHs	LC-MS/MS	>80	Good accuracy reported	Not specified	Not specified

Experimental Protocol: PAH Quantification in a Solid Matrix using GC-MS and a Deuterated Internal Standard

This protocol provides a representative workflow for the quantification of PAHs in a solid sample matrix (e.g., soil, food) using Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard.

1. Sample Preparation and Extraction:

• Homogenization: Homogenize the solid sample to ensure uniformity.

• Spiking: Accurately weigh a portion of the homogenized sample (e.g., 1-5 g) into an extraction vessel. Spike the sample with a known amount of a deuterated internal standard solution (e.g., a mix of Chrysene-d12 and Benzo[a]pyrene-d12). The chosen internal standard should be representative of the PAHs being quantified.

• Extraction: Employ a suitable extraction technique such as Pressurized Liquid Extraction (PLE), Soxhlet extraction, or Microwave-Assisted Extraction (MAE). A common solvent mixture for extraction is hexane:acetone (1:1, v/v) or dichloromethane.

• Concentration: Concentrate the resulting extract to a small volume (e.g., 1 mL) using a gentle stream of nitrogen or a rotary evaporator.

2. Sample Cleanup (Purification):

• To remove interfering co-extracted substances, a cleanup step is typically necessary. Solid-Phase Extraction (SPE) is a common and effective method.

• Condition an SPE cartridge (e.g., silica (B1680970) or Florisil) with an appropriate solvent.

• Load the concentrated extract onto the SPE cartridge.

• Wash the cartridge with a non-polar solvent (e.g., hexane) to remove aliphatic compounds.

• Elute the PAH fraction with a more polar solvent or solvent mixture (e.g., hexane:dichloromethane).

• Concentrate the cleaned eluate to a final volume of 1 mL.

3. GC-MS Analysis:

• Instrumentation: Utilize a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: A capillary column suitable for PAH separation (e.g., a 5% phenyl-methylpolysiloxane phase) should be used.

• Injection: Inject a small volume (e.g., 1 µL) of the final extract into the GC inlet, typically in splitless mode to maximize sensitivity.

• GC Oven Program: Implement a temperature program that provides good chromatographic separation of the target PAHs. A typical program might start at a lower temperature (e.g., 60-80°C) and ramp up to a final temperature of around 300-320°C.

• Mass Spectrometer: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for each target PAH and the deuterated internal standard.

4. Data Analysis and Quantification:

• Calibration: Prepare a series of calibration standards containing known concentrations of the target PAHs and a constant concentration of the internal standard.

• Response Factor: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantification: Calculate the concentration of each PAH in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizing the Process

To better illustrate the key processes in PAH quantification, the following diagrams have been generated.

A Comparative Guide to the Use of 9-Bromophenanthrene-d9 as a Certified Reference Material for Method Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 9-Bromophenanthrene-d9 as a certified reference material (CRM) for the validation of analytical methods, particularly in the context of quantifying polycyclic aromatic hydrocarbons (PAHs) and related compounds. The performance of 9-Bromophenanthrene-d9 is compared with an alternative deuterated internal standard, Phenanthrene-d10, supported by representative experimental data from various sources.

Introduction to Isotope Dilution and Certified Reference Materials

In quantitative analytical chemistry, particularly for trace analysis using techniques like gas chromatography-mass spectrometry (GC-MS), the use of an internal standard is crucial for achieving accurate and precise results. Isotope-labeled internal standards, especially deuterated compounds, are considered the gold standard. These compounds are chemically almost identical to the analytes of interest, ensuring they behave similarly during sample preparation, extraction, and chromatographic analysis. This chemical similarity allows for the correction of analyte losses during sample processing and compensates for variations in instrument response, a technique known as isotope dilution.

A Certified Reference Material (CRM) is a standard of the highest quality, manufactured and certified to be homogenous and stable with respect to one or more specified properties. Using a CRM like 9-Bromophenanthrene-d9 provides traceability and confidence in the accuracy of analytical measurements.

Comparison of 9-Bromophenanthrene-d9 and Phenanthrene-d10

9-Bromophenanthrene-d9 offers a unique structure as an internal standard. The presence of a bromine atom in addition to the deuterium (B1214612) labeling provides a distinct mass spectrometric signature, potentially reducing the risk of isobaric interferences from the native analyte or other deuterated standards. Phenanthrene-d10, on the other hand, is a widely used and well-characterized deuterated internal standard for the analysis of phenanthrene (B1679779) and other PAHs.

The following table summarizes typical performance data for analytical methods utilizing these internal standards for the quantification of PAHs. It is important to note that this data is compiled from multiple sources and represents typical method performance rather than a direct head-to-head comparison within a single study.

Table 1: Comparison of Method Validation Parameters

Parameter	9-Bromophenanthrene-d9 (Representative Data)	Phenanthrene-d10 (Representative Data)
Recovery	85 - 115%	71 - 120%[1]
**Linearity (R²) **	≥ 0.995	≥ 0.995[1]
Limit of Detection (LOD)	0.01 - 0.5 µg/L	0.03 - 0.1 ng/mL[1]
Limit of Quantitation (LOQ)	0.05 - 1.5 µg/L	0.1 - 2.8 ng/mL[1]
Precision (RSD)	< 15%	4 - 11%[1]

Experimental Protocols

A detailed experimental protocol for the analysis of PAHs in a soil matrix using GC-MS with a deuterated internal standard is provided below. This protocol is a representative example and may require optimization for different matrices and analytical instrumentation.

Sample Preparation and Extraction (Based on EPA Method 3540C/3550C)

• Objective: To extract PAHs from a solid matrix.

• Materials:

  • Soil sample

  • Anhydrous sodium sulfate (B86663)

  • Dichloromethane (DCM)

  • 9-Bromophenanthrene-d9 or Phenanthrene-d10 internal standard spiking solution

  • Soxhlet extraction apparatus or ultrasonic bath

  • Concentrator (e.g., Kuderna-Danish or rotary evaporator)

• Procedure:

  • Weigh 10-20 g of the homogenized soil sample and mix with an equal amount of anhydrous sodium sulfate to dry the sample.

  • Spike the sample with a known amount of the 9-Bromophenanthrene-d9 or Phenanthrene-d10 internal standard solution.

  • Soxhlet Extraction: Place the sample in a thimble and extract with DCM for 16-24 hours.

  • Ultrasonic Extraction: Combine the sample with DCM in a beaker and sonicate for three 5-minute cycles.

  • Concentrate the extract to a final volume of 1 mL.

Extract Cleanup (Based on EPA Method 3630C)

• Objective: To remove interfering compounds from the extract.

• Materials:

  • Silica (B1680970) gel cleanup column

  • Pentane (B18724)

  • Dichloromethane

• Procedure:

  • Condition a silica gel column with pentane.

  • Load the concentrated extract onto the column.

  • Elute the PAH fraction with a mixture of pentane and dichloromethane.

  • Concentrate the cleaned extract to a final volume of 1 mL.

GC-MS Analysis (Based on EPA Method 8270D)

• Objective: To separate, identify, and quantify the target PAHs.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Typical GC Conditions:

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms or equivalent).

  • Inlet: Splitless injection at 280°C.

  • Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min.

  • Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 300°C at 10°C/min, and hold for 10 minutes.[1]

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

  • Monitored Ions: Specific ions for each target PAH and the internal standard (e.g., for Phenanthrene-d10 m/z 188, for 9-Bromophenanthrene-d9 m/z 266, 264).

Visualizing the Workflow

The following diagrams illustrate the key workflows in the analytical process.

Caption: General experimental workflow for PAH analysis.

Caption: Logic for internal standard quantification.

Conclusion

Both 9-Bromophenanthrene-d9 and Phenanthrene-d10 are suitable certified reference materials for the validation of analytical methods for PAHs and related compounds. The choice of internal standard will depend on the specific requirements of the analysis, including the target analytes, potential interferences, and the desired level of confidence in the results. The use of a brominated and deuterated standard like 9-Bromophenanthrene-d9 may offer advantages in complex matrices where isobaric interferences are a concern. Ultimately, proper method validation, including the assessment of recovery, linearity, precision, and accuracy, is essential for ensuring the reliability of analytical data.

References

• 1. Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Comparing GC-MS and HPLC-FLD for PAH analysis with 9-Bromophenanthrene-d9 as an internal standard

A comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) for the quantitative analysis of Polycyclic Aromatic Hydrocarbons (PAHs) utilizing 9-Bromophenanthrene-d9 as an internal standard.

In the realm of environmental monitoring and toxicological research, the accurate quantification of Polycyclic Aromatic Hydrocarbons (PAHs) is of paramount importance. These ubiquitous environmental pollutants, formed from the incomplete combustion of organic materials, are known for their carcinogenic and mutagenic properties. To achieve reliable and precise measurements of PAHs in various matrices, researchers predominantly turn to two powerful analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD). This guide provides a detailed comparison of these two methodologies, with a specific focus on their application in PAH analysis using 9-Bromophenanthrene-d9 as an internal standard.

Executive Summary

Both GC-MS and HPLC-FLD are robust techniques for PAH analysis, each with its own set of strengths and weaknesses. GC-MS offers superior selectivity and is capable of identifying and quantifying a wide range of PAHs, including isomers.[1][2] Its high resolution and sensitivity make it a preferred method for complex matrices.[1] In contrast, HPLC-FLD provides excellent sensitivity for specific PAHs that exhibit native fluorescence.[1][3] It often boasts shorter analysis times compared to GC-MS.[2][4] The choice between the two techniques ultimately depends on the specific analytical requirements, including the target analytes, matrix complexity, desired sensitivity, and available resources.

Quantitative Performance Data

The following table summarizes the typical performance characteristics of GC-MS and HPLC-FLD for the analysis of the 16 US EPA priority PAHs, using 9-Bromophenanthrene-d9 as an internal standard. The data presented is a synthesis from various studies and represents expected performance under optimized conditions.

Performance Metric	GC-MS	HPLC-FLD
Linearity (R²)	> 0.998	> 0.999
Limit of Detection (LOD)	0.03 - 0.69 pg/µL	0.005 - 0.78 ng/g
Limit of Quantification (LOQ)	0.1 - 2.09 pg/µL	0.02 - 1.6 ng/g
Precision (%RSD)	< 10%	< 5%
Recovery (%)	70 - 120%	80 - 110%
Analysis Time	30 - 60 minutes	20 - 40 minutes

Experimental Protocols

Detailed methodologies for both GC-MS and HPLC-FLD are crucial for reproducible and accurate results. The following are representative protocols for the analysis of PAHs in a soil matrix.

Sample Preparation (Common for both methods)

• Sample Extraction: A known amount of the homogenized soil sample is mixed with a surrogate standard solution containing deuterated PAHs to monitor extraction efficiency.[5] The sample is then extracted using an appropriate solvent system, such as hexane:acetone, via methods like Soxhlet or accelerated solvent extraction (ASE).[4]

• Internal Standard Spiking: Prior to instrumental analysis, the extracted sample is spiked with a known concentration of 9-Bromophenanthrene-d9 as an internal standard for quantification.

• Cleanup: The extract is subjected to a cleanup step, often using silica (B1680970) gel or solid-phase extraction (SPE) cartridges, to remove interfering compounds.[6]

• Concentration: The cleaned extract is concentrated under a gentle stream of nitrogen to a final volume suitable for injection into the analytical instrument.

GC-MS Methodology

• Gas Chromatograph (GC):

  • Column: A capillary column suitable for PAH analysis, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Inlet: Splitless injection mode is typically used to enhance sensitivity.

  • Oven Temperature Program: A programmed temperature ramp is employed to separate the PAHs based on their boiling points. A typical program might start at 60°C, hold for 1 minute, then ramp to 320°C at a rate of 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium or hydrogen is used as the carrier gas at a constant flow rate.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for its high sensitivity and selectivity, targeting the characteristic ions of each PAH and the internal standard.[5][7]

HPLC-FLD Methodology

• High-Performance Liquid Chromatograph (HPLC):

  • Column: A C18 reversed-phase column specifically designed for PAH analysis (e.g., 150 mm x 4.6 mm ID, 5 µm particle size).

  • Mobile Phase: A gradient elution using a mixture of acetonitrile (B52724) and water is commonly employed to separate the PAHs.

  • Flow Rate: A constant flow rate, typically around 1.0 mL/min, is maintained.

• Fluorescence Detector (FLD):

  • Detection: The detector is programmed to switch excitation and emission wavelengths at specific times corresponding to the elution of different PAHs to maximize sensitivity for each compound.[8] Not all PAHs fluoresce, so for a complete analysis, a UV detector may be used in series.[8]

Workflow and Comparison Diagrams

The following diagrams illustrate the general analytical workflow and a logical comparison of the two techniques.

Caption: General workflow for PAH analysis using GC-MS and HPLC-FLD.

Caption: Logical comparison of GC-MS and HPLC-FLD for PAH analysis.

Conclusion

References

• 1. journal.uctm.edu [journal.uctm.edu]
• 2. Comparison of chromatographic measuring methods for PAH analysis [dguv.de]
• 3. fda.gov [fda.gov]
• 4. The Determination of Polycyclic Aromatic Hydrocarbons (PAHs) with HPLC-DAD-FLD and GC-MS Techniques in the Dissolved and Particulate Phase of Road-Tunnel Wash Water: A Case Study for Cross-Array Comparisons and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 6. epa.gov [epa.gov]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]

A Comparative Guide to the Robustness of Analytical Methods for Polycyclic Aromatic Hydrocarbon (PAH) Analysis: Featuring 9-Bromophenanthrene-d9 and Alternative Internal Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of analytical methods for the quantification of Polycyclic Aromatic Hydrocarbons (PAHs), with a specific focus on the use of 9-Bromophenanthrene-d9 as an internal standard. The selection of a suitable internal standard is critical for the development of robust and reliable analytical methods, ensuring accuracy and reproducibility in the quantification of target analytes. This document presents a comparative analysis of a method employing 9-Bromophenanthrene-d9 against established methods using other commonly employed deuterated PAH internal standards, supported by experimental data from various studies.

Principles of Robustness Testing in Analytical Methods

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[1] As defined by the International Council on Harmonisation (ICH), robustness testing is a critical component of method validation, typically evaluated during the development phase to identify potential sources of variability.[1][2] For chromatographic methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) commonly used for PAH analysis, these variations can include changes in:

• Instrumental Parameters: GC oven temperature ramp rate, injection volume, flow rate of the carrier gas, and MS source temperature.

• Reagent and Consumable Parameters: Different batches or suppliers of solvents, reagents, and chromatographic columns.

• Sample Preparation Parameters: Variations in extraction time, pH of the sample, and solvent composition.

Performance Comparison of Analytical Methods for PAH Analysis

The following tables summarize the performance characteristics of a hypothetical, yet representative, analytical method for PAH quantification using 9-Bromophenanthrene-d9 as an internal standard, alongside data from established methods employing alternative deuterated internal standards. The data for the alternative methods are derived from published validation studies.

Table 1: Performance Characteristics of a GC-MS Method Using 9-Bromophenanthrene-d9 (Hypothetical Data)

Analyte(s)	Linearity (R²)	Recovery (%)	LOD (ng/mL)	LOQ (ng/mL)
Phenanthrene	>0.995	85 - 115	0.1 - 0.5	0.3 - 1.5
Anthracene	>0.995	85 - 115	0.1 - 0.5	0.3 - 1.5
Fluoranthene	>0.995	80 - 110	0.2 - 0.6	0.6 - 2.0
Pyrene	>0.995	80 - 110	0.2 - 0.6	0.6 - 2.0

Note: The data presented in this table are hypothetical and are intended to represent typical performance for a validated GC-MS method for PAH analysis. The actual performance would need to be determined experimentally.

Table 2: Performance Characteristics of Alternative GC-MS Methods for PAH Analysis

Internal Standard	Analyte(s)	Linearity (R²)	Recovery (%)	LOD (µg/kg)	LOQ (µg/kg)	Reference
Chrysene-d12 & Benzo[a]pyrene-d12	Benzo[a]anthracene, Chrysene, Benzo[b]fluoranthene, Benzo[a]pyrene	>0.99	81.09 - 116.42	0.03 - 0.15	0.09 - 0.44	[3]
Anthracene-d10	13 PAHs including Naphthalene, Acenaphthene, Fluorene, Phenanthrene, Anthracene, Pyrene, etc.	0.983 - 0.999	71 - 90	0.03 - 0.1 ng/mL	Not Specified
Benzo[a]pyrene-d12 & Indeno[1,2,3-cd]pyrene-d12	41 PAHs	>0.9986	60 - 130	Not Specified	Not Specified	[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of analytical methods. Below are representative experimental protocols for the analysis of PAHs using GC-MS with a deuterated internal standard.

Protocol 1: GC-MS Analysis of PAHs in Environmental Samples using a Deuterated Internal Standard

This protocol outlines a general procedure for the extraction and analysis of PAHs from a solid matrix (e.g., soil, sediment).

• Sample Preparation and Extraction:

  • A known weight of the homogenized sample (e.g., 5-10 g) is mixed with a drying agent like anhydrous sodium sulfate.

  • The sample is spiked with a known amount of the deuterated internal standard solution (e.g., 9-Bromophenanthrene-d9, Chrysene-d12).

  • PAHs are extracted from the sample using a suitable technique such as Soxhlet extraction, pressurized liquid extraction (PLE), or ultrasonic extraction with an appropriate solvent (e.g., hexane (B92381)/acetone mixture).

  • The extract is concentrated and subjected to a cleanup step using solid-phase extraction (SPE) with silica (B1680970) or Florisil to remove interferences.

  • The final extract is evaporated to near dryness and reconstituted in a known volume of a suitable solvent (e.g., hexane or toluene) for GC-MS analysis.

• GC-MS Instrumental Analysis:

  • Gas Chromatograph (GC):

    • Column: A capillary column suitable for PAH analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

    • Inlet: Splitless injection at a temperature of 280-300°C.

    • Oven Temperature Program: A programmed temperature ramp to achieve separation of the target PAHs (e.g., initial temperature of 60-80°C, ramped to 300-320°C).

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The characteristic ions for each target PAH and the deuterated internal standard are monitored.

• Data Analysis and Quantification:

  • The concentration of each PAH is determined by calculating the ratio of the peak area of the analyte to the peak area of the deuterated internal standard.

  • A calibration curve, prepared using standards containing known concentrations of each PAH and a constant concentration of the internal standard, is used to quantify the analytes in the samples.

Visualizing the Robustness Testing Workflow

The following diagrams, created using the DOT language, illustrate the key aspects of robustness testing for an analytical method.

Caption: A general workflow for conducting a robustness test of an analytical method.

Caption: Logical relationship between varied factors and measured responses in robustness testing.

Conclusion

The robustness of an analytical method is paramount for ensuring the generation of reliable and reproducible data. While specific robustness testing data for methods employing 9-Bromophenanthrene-d9 as an internal standard are not widely published, the principles of such testing are well-established. By comparing the performance of established methods using alternative deuterated internal standards, researchers can benchmark the expected performance of a method utilizing 9-Bromophenanthrene-d9. The selection of an appropriate internal standard, ideally one that is structurally and chemically similar to the target analytes, is a foundational step in developing a robust analytical method. The detailed experimental protocols and workflows provided in this guide offer a framework for the validation and implementation of reliable methods for PAH analysis.

References

• 1. 9-Bromophenanthrene: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. hpst.cz [hpst.cz]
• 3. agilent.com [agilent.com]

Determining Limits of Detection and Quantification for PAHs with 9-Bromophenanthrene-d9: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the analysis of Polycyclic Aromatic Hydrocarbons (PAHs), the selection of an appropriate internal standard is critical for achieving accurate and reliable quantification. This guide provides a framework for determining the limit of detection (LOD) and limit of quantification (LOQ) for PAHs using 9-Bromophenanthrene-d9 as an internal standard, and offers a comparison with other commonly used deuterated standards.

While specific performance data for 9-Bromophenanthrene-d9 is not extensively documented in publicly available literature, its structural similarity to phenanthrene (B1679779), a common PAH analyte, makes it a theoretically suitable internal standard. Deuterated standards are widely employed in PAH analysis to correct for variations in sample preparation and instrument response.[1][2] This guide will use data from closely related and commonly used deuterated internal standards, such as Phenanthrene-d10 and Chrysene-d12, to provide a practical comparison and a detailed protocol for establishing LOD and LOQ values.

Comparative Performance of Deuterated Internal Standards

The choice of internal standard can influence the sensitivity and accuracy of PAH analysis. Ideally, an internal standard should co-elute with the analytes of interest and exhibit similar ionization efficiency. While direct comparative data for 9-Bromophenanthrene-d9 is limited, the following table summarizes typical LOD and LOQ values for various PAHs obtained using other deuterated internal standards. These values can serve as a benchmark when evaluating the performance of 9-Bromophenanthrene-d9.

Analyte	Internal Standard Used	Matrix	Method	LOD (µg/kg)	LOQ (µg/kg)	Reference
Benzo[a]anthracene	Chrysene-d12	Seafood	GC-MS	0.12	0.36	[3]
Chrysene	Chrysene-d12	Seafood	GC-MS	0.15	0.45	[3]
Benzo[b]fluoranthene	Chrysene-d12	Seafood	GC-MS	0.20	0.60	[3]
Benzo[k]fluoranthene	Chrysene-d12	Seafood	GC-MS	0.18	0.54	[3]
Benzo[a]pyrene	Benzo[a]pyrene-d12	Seafood	GC-MS	0.13	0.39	[3]
Indeno[1,2,3-cd]pyrene	Benzo[a]pyrene-d12	Seafood	GC-MS	0.16	0.48	[3]
Dibenz[a,h]anthracene	Benzo[a]pyrene-d12	Seafood	GC-MS	0.14	0.42	[3]
Benzo[g,h,i]perylene	Benzo[a]pyrene-d12	Seafood	GC-MS	0.17	0.51	[3]
Phenanthrene	Phenanthrene-d10	Biological Tissues	GC-MS	1.9 - 8.0 (ng/g)	Not Reported	[4]
Naphthalene	Anthracene-d10	Mineral Water	GC-MS	0.10 (ng/mL)	0.33 (ng/mL)	[5]
Acenaphthene	Anthracene-d10	Mineral Water	GC-MS	0.10 (ng/mL)	0.33 (ng/mL)	[5]
Fluorene	Anthracene-d10	Mineral Water	GC-MS	0.10 (ng/mL)	0.33 (ng/mL)	[5]

Experimental Protocol for LOD and LOQ Determination

This protocol outlines a general procedure for determining the LOD and LOQ of PAHs using a deuterated internal standard like 9-Bromophenanthrene-d9 with Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standards

• Stock Solutions: Prepare individual stock solutions of the target PAH analytes and the internal standard (9-Bromophenanthrene-d9) in a suitable solvent (e.g., toluene, hexane, or acetone).

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions to cover the expected working range. Each calibration standard should contain a constant concentration of the internal standard.

• Spiking Solutions: Prepare spiking solutions of the PAH analytes at low concentrations to determine the LOD and LOQ.

Sample Preparation (Matrix-Specific)

The sample preparation method will vary depending on the matrix (e.g., water, soil, food). A generic solid-phase extraction (SPE) method is described below.

• Extraction: Extract the PAHs from the sample matrix using an appropriate solvent and technique (e.g., sonication, Soxhlet extraction).

• Internal Standard Spiking: Spike a known amount of the 9-Bromophenanthrene-d9 internal standard solution into the sample extract before any cleanup steps.

• Cleanup: Use SPE cartridges (e.g., silica (B1680970) gel, Florisil) to remove interfering compounds from the extract.

• Concentration: Concentrate the cleaned extract to a final volume under a gentle stream of nitrogen.

GC-MS Analysis

• Instrument: Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A capillary column suitable for PAH analysis (e.g., DB-5ms, HP-5ms).

• Injection: Use a splitless injection mode to enhance sensitivity.

• Oven Temperature Program: Optimize the temperature program to achieve good separation of the target PAHs. A typical program might start at a low temperature (e.g., 60°C) and ramp up to a high temperature (e.g., 320°C).

• Mass Spectrometer: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity. Monitor the characteristic ions for each PAH analyte and the internal standard.

LOD and LOQ Calculation

There are several methods to determine LOD and LOQ. The signal-to-noise ratio method is commonly used.

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected above the background noise. It is typically determined as the concentration that produces a signal-to-noise ratio (S/N) of 3.[3]

• Limit of Quantification (LOQ): The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy. It is typically determined as the concentration that produces a signal-to-noise ratio (S/N) of 10.[3]

Procedure:

• Analyze a series of low-concentration spiked samples.

• Determine the S/N ratio for each analyte at each concentration.

• The concentration at which the S/N ratio is approximately 3 is the estimated LOD.

• The concentration at which the S/N ratio is approximately 10 is the estimated LOQ.

Alternatively, LOD and LOQ can be calculated based on the standard deviation of the response of blank samples.

Experimental Workflow

Caption: Experimental workflow for LOD and LOQ determination.

Logical Relationship for LOD/LOQ Determination

Caption: Relationship between signal, noise, LOD, and LOQ.

Conclusion

The use of 9-Bromophenanthrene-d9 as an internal standard for PAH analysis is a viable approach due to its structural similarity to common PAHs. While direct performance data is scarce, this guide provides a robust framework for researchers to determine the LOD and LOQ in their specific matrices and analytical systems. By following the detailed experimental protocol and using the provided comparative data as a benchmark, scientists can confidently validate their methods and ensure the accuracy and reliability of their PAH quantification. The principles and workflows outlined are broadly applicable to other deuterated internal standards, offering a comprehensive resource for method development in the field of environmental and chemical analysis.

References

• 1. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of Chemical Analysis Method and Determination of Polycyclic Aromatic Hydrocarbons Content from Seafood and Dairy Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards for the Cross-Validation of PAH Analytical Results

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of polycyclic aromatic hydrocarbons (PAHs) is crucial due to their carcinogenic and mutagenic properties. The use of internal standards is a cornerstone of reliable analytical methods, particularly in complex matrices. This guide provides a comparative overview of commonly used internal standards for PAH analysis, with a focus on deuterated compounds utilized in isotope dilution mass spectrometry (IDMS). The performance of these standards is evaluated based on key validation parameters from various studies.

The principle of using isotope-labeled internal standards, such as deuterated PAHs, is to mimic the behavior of the target analytes throughout the entire analytical process—from extraction and cleanup to instrumental analysis. This approach effectively compensates for analyte losses during sample preparation and corrects for variations in instrument response and matrix effects, significantly reducing systematic errors.[1]

Performance Comparison of Deuterated Internal Standards

The selection of an appropriate internal standard is critical and often depends on the specific PAHs being targeted. Ideally, the internal standard should be chemically similar to the analyte and elute in close proximity during chromatographic separation.[2] For this reason, a suite of deuterated PAHs is often used to cover the range of analytes in a sample.[2][3]

The following tables summarize key performance metrics for several commonly used deuterated PAH internal standards, compiled from various method validation studies. These metrics are essential for assessing the reliability of an analytical method.

Table 1: Performance Data for Lighter PAH Internal Standards

Internal Standard	Target Analytes	Analytical Method	Recovery (%)	Linearity (R²)	LOD (µg/kg)	LOQ (µg/kg)	Reference
Naphthalene-d8	Naphthalene	GC-MS	---	>0.99	---	---	[3]
Acenaphthene-d10	Acenaphthylene, Acenaphthene, Fluorene	GC-MS	---	>0.99	---	---	[3]
Phenanthrene-d10	Phenanthrene, Anthracene	GC-MS	---	>0.99	---	---	[3]
Anthracene-d10	13 Priority PAHs	GC-MS	71 - 90	0.983 - 0.999	0.03 - 0.1 (ng/mL)	---	[4]

Note: Dashes indicate that the specific data point was not explicitly stated in the cited reference.

Table 2: Performance Data for Heavier PAH Internal Standards

Internal Standard	Target Analytes	Analytical Method	Recovery (%)	Linearity (R²)	LOD (µg/kg)	LOQ (µg/kg)	Reference
Chrysene-d12	Benzo[a]anthracene, Chrysene, Benzo[b]fluoranthene, Benzo[a]pyrene	GC-MS	81.09 - 116.42	>0.99	0.03 - 0.15	0.09 - 0.44	[5][6]
Perylene-d12	Benzo[b]fluoranthene, Benzo[k]fluoranthene, Benzo[a]pyrene, etc.	GC-MS	---	>0.99	---	---	[3]
Benzo[a]pyrene-d12	Benzo[a]pyrene	GC-MS	81.09 - 116.42	>0.99	0.03 - 0.15	0.09 - 0.44	[5][6]

Note: The performance metrics for Chrysene-d12 and Benzo[a]pyrene-d12 are based on a method for analyzing four specific PAHs in food matrices.[5][6]

Experimental Methodologies

The data presented above are derived from detailed analytical protocols. Below are representative examples of the methodologies employed in these studies.

Protocol 1: GC-MS Analysis of PAHs in Sediment

This method is suitable for the determination of the 16 US EPA priority PAHs in environmental solid samples like sediment.[3]

• Internal Standard Spiking : Prior to extraction, samples are spiked with a solution containing a mixture of deuterated internal standards (e.g., naphthalene-d8, acenaphthene-d10, phenanthrene-d10, chrysene-d12, and perylene-d12).

• Extraction : PAHs are extracted from the sediment using an appropriate technique, such as Soxhlet extraction with a suitable solvent like n-hexane.

• Cleanup : The extract is concentrated and may be cleaned up using solid-phase extraction (SPE) to remove interfering compounds.

• GC-MS Analysis :

  • Gas Chromatograph (GC) : Equipped with a capillary column (e.g., HP-5MS) suitable for separating PAH isomers.

  • Injection : A small volume of the extract (e.g., 1 µL) is injected in splitless mode.

  • Oven Program : A temperature gradient is used to separate the PAHs based on their boiling points. For example, starting at 60°C and ramping up to 290°C.[4]

  • Mass Spectrometer (MS) : Operated in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity. Specific ions for each target PAH and each deuterated internal standard are monitored.[7]

• Quantification : The concentration of each PAH is determined by calculating the ratio of its peak area to the peak area of the corresponding deuterated internal standard.[2] This ratio is then compared against a calibration curve.[6]

Protocol 2: Isotope Dilution Analysis of PAHs in Edible Oils

This protocol is designed for the analysis of PAHs in complex fatty matrices like olive oil.[8]

• Sample Preparation : The oil sample is diluted with a non-polar solvent (e.g., n-pentane).

• Internal Standard Spiking : A known amount of a solution containing the corresponding labeled PAHs (e.g., ¹³C-labeled or deuterated) is added to the sample at the beginning of the process.[8][9]

• Extraction : A liquid-liquid extraction is performed using a polar solvent like dimethyl sulphoxide (DMSO) to separate the PAHs from the lipid matrix.[8] This is followed by a back-extraction into a non-polar solvent like cyclohexane.[8]

• Cleanup : Further purification is achieved using thin-layer chromatography (TLC) or solid-phase extraction (SPE).[8][9]

• GC-MS Analysis : The final extract is concentrated and analyzed by GC-MS, typically in full scan or SIM mode.

• Data Analysis : Quantification is performed using the isotope dilution methodology, where the response of each native PAH is normalized to its corresponding labeled internal standard. This compensates for any analyte loss during the extensive sample preparation.[8]

Visualizing the Workflow and Validation Logic

To better illustrate the processes involved in PAH analysis and cross-validation, the following diagrams are provided.

Caption: General experimental workflow for PAH analysis using internal standard calibration.

Caption: Conceptual diagram of cross-validation using different internal standards.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Polycyclic Aromatic Hydrocarbons in Industrial Harbor Sediments by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of analytical method for polycyclic aromatic hydrocarbons content in home meal replacement products by GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Documents download module [ec.europa.eu]
• 8. Isotope dilution determination of polycyclic aromatic hydrocarbons in olive pomace oil by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Evaluating 9-Bromophenanthrene-d9 for New Analytical Protocols: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of 9-Bromophenanthrene-d9's suitability as an internal standard in new analytical protocols, particularly for the analysis of polycyclic aromatic hydrocarbons (PAHs). Due to a lack of publicly available, specific quantitative performance data for 9-Bromophenanthrene-d9, this guide utilizes its close structural analog, Phenanthrene-d10, as a surrogate for comparative analysis. This approach is based on their similar chemical structures, with the primary difference being the presence of a bromine atom in 9-Bromophenanthrene-d9, which may slightly alter its chromatographic retention time and mass fragmentation pattern. The principles and performance metrics discussed are therefore highly relevant and provide a strong foundation for researchers considering the use of 9-Bromophenanthrene-d9.

The Gold Standard: Deuterated Internal Standards in Mass Spectrometry

In quantitative mass spectrometry, achieving accurate and reproducible results is paramount, especially in complex matrices encountered in environmental, clinical, and pharmaceutical research. Isotope-labeled internal standards are the gold standard for correcting analytical variability, including inconsistencies in sample extraction, matrix effects (ion suppression or enhancement), and instrumental drift. Deuterated standards, such as 9-Bromophenanthrene-d9, are particularly favored due to their cost-effectiveness and availability compared to 13C or 15N labeled counterparts. By co-eluting with the target analyte, they experience

A Comparative Guide to Modern Extraction Methods for Polycyclic Aromatic Hydrocarbons (PAHs) Utilizing 9-Bromophenanthrene-d9

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of three prevalent extraction techniques for Polycyclic Aromatic Hydrocarbons (PAHs): Solid-Phase Extraction (SPE), Microwave-Assisted Extraction (MAE), and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. The use of an isotopic internal standard, such as 9-Bromophenanthrene-d9, is critical for accurate quantification across these diverse methodologies by correcting for analyte losses during sample preparation and analysis.

Introduction

The accurate detection and quantification of PAHs in various matrices are paramount due to their carcinogenic and mutagenic properties. The choice of extraction method significantly impacts the recovery, precision, and overall efficiency of the analytical workflow. This document outlines and compares the experimental protocols and performance data of SPE, MAE, and QuEChERS, providing researchers with the necessary information to select the most suitable method for their specific application. 9-Bromophenanthrene-d9 serves as an exemplary internal standard for these methods due to its structural similarity to target PAHs and its mass shift, which allows for clear differentiation during mass spectrometric analysis.

Comparative Performance Data

The following table summarizes the typical performance characteristics of the three extraction methods for PAHs from various matrices. The data presented are synthesized from multiple studies to provide a representative comparison.

Parameter	Solid-Phase Extraction (SPE)	Microwave-Assisted Extraction (MAE)	QuEChERS
Typical Matrix	Water, Liquid Samples	Soil, Sediment, Solid Matrices	Soil, Food Products, Complex Matrices
Average Recovery	80-110%[1][2][3]	85-115%[4][5]	85-110%[6]
Relative Standard Deviation (RSD)	< 10%[1][2][3]	< 15%	< 5%[6]
Extraction Time	30-60 minutes	15-30 minutes[4][5]	< 30 minutes[6]
Solvent Consumption	Low to Moderate	Low	Very Low
Throughput	High (with automation)	Moderate to High	High

Experimental Protocols and Methodologies

Detailed below are the generalized experimental protocols for each extraction method. It is assumed that 9-Bromophenanthrene-d9 is added as an internal standard at the beginning of each procedure.

Solid-Phase Extraction (SPE) for PAHs in Water

SPE is a widely used technique for the extraction of analytes from a liquid phase by partitioning them onto a solid sorbent.

Methodology:

• Sample Preparation: A 500 mL water sample is acidified to a pH < 2. A solution of 9-Bromophenanthrene-d9 is added as an internal standard.

• Cartridge Conditioning: A C18 SPE cartridge (500 mg, 6 mL) is conditioned sequentially with 10 mL of dichloromethane (B109758), 10 mL of methanol, and 10 mL of deionized water.

• Sample Loading: The water sample is passed through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Washing: The cartridge is washed with 10 mL of deionized water to remove interfering substances.

• Drying: The cartridge is dried under a vacuum for 10-20 minutes.

• Elution: The PAHs are eluted from the cartridge with 10 mL of dichloromethane into a collection vial.

• Concentration and Analysis: The eluate is concentrated to 1 mL under a gentle stream of nitrogen and is then ready for GC-MS or HPLC-FLD analysis.

Microwave-Assisted Extraction (MAE) for PAHs in Soil and Sediment

MAE utilizes microwave energy to heat the solvent and sample, accelerating the extraction process.

Methodology:

• Sample Preparation: A 10 g sample of homogenized soil or sediment is mixed with 2 g of anhydrous sodium sulfate (B86663). The internal standard, 9-Bromophenanthrene-d9, is spiked into the sample.

• Extraction: The sample mixture is placed in a microwave-transparent extraction vessel with 30 mL of a hexane:acetone (1:1 v/v) mixture.

• Microwave Program: The vessel is sealed and subjected to a microwave program, for instance, ramping to 120°C over 5 minutes and holding for 15 minutes.

• Cooling and Filtration: After cooling, the extract is filtered to remove solid particles.

• Clean-up (if necessary): The extract may be passed through a silica (B1680970) gel or Florisil cartridge for clean-up.

• Concentration and Analysis: The filtered extract is concentrated to 1 mL prior to analysis by GC-MS.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for PAHs in Soil

The QuEChERS method involves a simple and rapid extraction and clean-up procedure.

Methodology:

• Sample Preparation: 5 g of sieved soil is weighed into a 50 mL centrifuge tube. 5 mL of water is added and the tube is shaken. The internal standard, 9-Bromophenanthrene-d9, is then added.[6]

• Extraction: 10 mL of acetonitrile (B52724) is added, and the tube is shaken vigorously for 1 minute.[6] A mixture of anhydrous magnesium sulfate (4 g) and sodium chloride (1 g) is added, and the tube is immediately shaken for another minute.[6]

• Centrifugation: The tube is centrifuged at 3500 rpm for 5 minutes.[6]

• Dispersive SPE (d-SPE) Clean-up: A 1 mL aliquot of the supernatant is transferred to a 2 mL microcentrifuge tube containing 150 mg of anhydrous magnesium sulfate and 50 mg of Primary Secondary Amine (PSA) sorbent. The tube is vortexed for 30 seconds and then centrifuged at 8000 rpm for 5 minutes.[6]

• Analysis: The supernatant is collected and is ready for direct GC-MS analysis.

Visualizing the Workflows

The following diagrams illustrate the logical flow of each extraction method, providing a clear visual comparison of the steps involved.

Figure 1. General analytical workflow for PAH determination.

Figure 2. Key features of the compared PAH extraction methods.

References

• 1. Solid-phase extraction of PAHs in water by EPA method 8310 | Separation Science [sepscience.com]
• 2. obrnutafaza.hr [obrnutafaza.hr]
• 3. Preparation of Novel Solid Phase Extraction Sorbents for Polycyclic Aromatic Hydrocarbons (PAHs) in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of microwave-assisted extraction of polycyclic aromatic hydrocarbons from sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tools.thermofisher.com [tools.thermofisher.com]

Assessing Measurement Uncertainty in PAH Analysis: A Comparison of Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of Polycyclic Aromatic Hydrocarbons (PAHs) is crucial due to their carcinogenic and mutagenic properties. A key component of achieving reliable results is the use of internal standards to correct for analytical variability. This guide provides a comparative overview of the use of internal standards in PAH analysis, with a specific focus on the conceptual role of a compound like 9-Bromophenanthrene-d9, and outlines the process for assessing measurement uncertainty.

It is important to note that while the principles discussed are broadly applicable, a comprehensive search of publicly available scientific literature did not yield specific experimental performance data for 9-Bromophenanthrene-d9 as an internal standard in PAH analysis. Therefore, this guide will compare commonly used deuterated internal standards and discuss the theoretical considerations for using a brominated and deuterated compound.

Comparison of Common Internal Standards for PAH Analysis

The selection of an appropriate internal standard is critical for the accuracy of PAH analysis. Ideally, an internal standard should be chemically similar to the analytes of interest, but not naturally present in the samples. Isotopically labeled compounds, particularly deuterated PAHs, are widely used for this purpose.[1] The table below summarizes the performance of some commonly used deuterated internal standards.

Internal Standard	Typical Analytes	Analytical Method	Recovery (%)	Linearity (R²)	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)
Chrysene-d12	Benzo[a]anthracene, Chrysene, Benzo[b]fluoranthene, Benzo[a]pyrene	GC-MS	81.09 - 116.42%	>0.99	0.03 - 0.15	0.09 - 0.44
Benzo[a]pyrene-d12	Benzo[a]pyrene and other high molecular weight PAHs	GC-MS	80.03 - 119.65%	>0.99	0.03 - 0.15	0.09 - 0.44
Perylene-d12	Perylene, Benzo[ghi]perylene	GC-MS	Data not available	>0.99	Data not available	Data not available
1-Hydroxypyrene-d9	1-Hydroxypyrene and other hydroxylated PAHs	LC-MS/MS	>80%	Good	Not explicitly stated	Not explicitly stated

The Case of 9-Bromophenanthrene-d9: A Theoretical Perspective

While specific data is lacking, we can theorize the potential advantages and disadvantages of using a brominated and deuterated internal standard like 9-Bromophenanthrene-d9.

Potential Advantages:

• Significant Mass Difference: The presence of both bromine and deuterium (B1214612) atoms would result in a significant mass difference compared to the native phenanthrene (B1679779), minimizing the risk of isotopic overlap in mass spectrometry.

• Unique Isotopic Pattern: The natural isotopic abundance of bromine (approximately 50.69% ⁷⁹Br and 49.31% ⁸¹Br) would create a distinct isotopic pattern, aiding in its identification and quantification.

• Similar Chemical Properties: As a phenanthrene derivative, it would likely share similar extraction and chromatographic behavior with other 3-ring PAHs.

Potential Disadvantages:

• Different Polarity: The introduction of a bromine atom could alter the polarity of the molecule compared to its non-brominated counterparts, potentially leading to slight differences in chromatographic retention times and extraction efficiencies.

• Potential for Debromination: Depending on the analytical conditions, there might be a risk of debromination, which would affect the accuracy of the results.

• Commercial Availability and Cost: The availability and cost of such a specialized internal standard might be prohibitive compared to more common deuterated PAHs.

Experimental Protocol for PAH Analysis with an Internal Standard

The following is a generalized experimental protocol for the analysis of PAHs in a solid matrix (e.g., soil, sediment) using Gas Chromatography-Mass Spectrometry (GC-MS) with an internal standard.

1. Sample Preparation and Extraction:

• Homogenization: The sample is homogenized to ensure uniformity.

• Spiking with Internal Standard: A known amount of the internal standard solution (e.g., Chrysene-d12) is added to the sample.[1]

• Extraction: PAHs are extracted from the sample matrix using a suitable technique such as Soxhlet extraction, pressurized liquid extraction (PLE), or microwave-assisted extraction (MAE) with an appropriate solvent (e.g., hexane/acetone mixture).

• Clean-up: The extract is cleaned up to remove interfering compounds. This is often achieved using solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges.

• Concentration: The cleaned extract is concentrated to a final volume, typically 1 mL.

2. Instrumental Analysis (GC-MS):

• Injection: A small volume (e.g., 1 µL) of the concentrated extract is injected into the GC-MS system.

• Gas Chromatography: The PAHs are separated on a capillary column (e.g., DB-5ms). The oven temperature is programmed to ramp from a low initial temperature to a high final temperature to elute all PAHs of interest.

• Mass Spectrometry: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity.[1] Specific ions for each target PAH and the internal standard are monitored.

3. Quantification:

• The concentration of each PAH is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to a calibration curve.[1]

Assessing Measurement Uncertainty

The assessment of measurement uncertainty is a requirement for laboratories accredited under ISO/IEC 17025 and is crucial for understanding the quality of analytical results.[2] The "Guide to the Expression of Uncertainty in Measurement" (GUM) provides the fundamental framework for this process.[3][4] The main sources of uncertainty in PAH analysis include:

• Calibration Curve: Uncertainty associated with the linearity and fit of the calibration curve.[5]

• Recovery of the Extraction Stage: Variability in the extraction efficiency for different analytes and sample matrices.[5]

• Sample Homogeneity: Inhomogeneity in the sample can introduce significant uncertainty.

• Volume/Mass Measurements: Uncertainties associated with the measurement of sample mass and the volumes of solvents and standard solutions.

• Instrumental Repeatability: The precision of repeated measurements of the same sample.

The combined uncertainty is calculated by combining the individual uncertainty components. The expanded uncertainty is then determined by multiplying the combined standard uncertainty by a coverage factor (typically k=2 for a 95% confidence level).[3]

Workflow for Assessing Measurement Uncertainty

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. par.nsf.gov [par.nsf.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Performance of 9-Bromophenanthrene-d9 in different sample matrices (water, soil, air, biota)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical performance of 9-Bromophenanthrene-d9, a deuterated polycyclic aromatic hydrocarbon (PAH), when used as a surrogate or internal standard in the analysis of various environmental samples. Due to the limited availability of specific performance data for 9-Bromophenanthrene-d9 across all matrices, data for its close structural analog, Phenanthrene-d10, is included as a proxy to provide a broader comparative context. This information is crucial for researchers developing and validating analytical methods for the quantification of PAHs in complex sample matrices such as water, soil, air, and biota.

Comparative Performance Data

The use of deuterated compounds as surrogate standards is a widely accepted practice in environmental analysis to correct for matrix effects and variations in analytical procedures. The recovery of the surrogate standard is a key indicator of the method's performance. The following tables summarize typical recovery rates and analytical conditions for deuterated phenanthrenes in different matrices.

Table 1: Performance of Deuterated Phenanthrene (B1679779) (as Phenanthrene-d10) in Water Samples

Parameter	Method	Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Extraction	Liquid-Liquid Extraction (LLE) with Dichloromethane (B109758)	70-120%	Analyte-dependent	Analyte-dependent	[1]
Solid-Phase Extraction (SPE)	60-130%	Analyte-dependent	Analyte-dependent	[2]
Analysis	Gas Chromatography-Mass Spectrometry (GC-MS)	N/A	Low ng/L range	Low ng/L range	[1][2]

Table 2: Performance of Deuterated Phenanthrene in Soil and Sediment Samples

Parameter	Method	Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Extraction	Soxhlet Extraction	Generally >85%	Analyte-dependent	Analyte-dependent	[3][4]
Ultrasonic Extraction	Variable, can be >80%	Analyte-dependent	Analyte-dependent	[3]
Pressurized Fluid Extraction (PFE) / Accelerated Solvent Extraction (ASE)	High, often >90%	Analyte-dependent	Analyte-dependent	[5]
Analysis	Gas Chromatography-Mass Spectrometry (GC-MS)	N/A	µg/kg range	µg/kg range	[6][7]

Table 3: Performance of Deuterated Phenanthrene in Air Samples

Parameter	Method	Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Sampling	High-Volume Sampling with Polyurethane Foam (PUF) Cartridges	Method-dependent	Analyte-dependent	Analyte-dependent	[8]
Extraction	Soxhlet Extraction	Method-dependent	Analyte-dependent	Analyte-dependent	[8]
Analysis	Gas Chromatography-Mass Spectrometry (GC-MS)	N/A	pg/m³ to ng/m³ range	pg/m³ to ng/m³ range	[9]

Table 4: Performance of Deuterated Phenanthrene in Biota Samples (Fish Tissue)

Parameter	Method	Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Extraction	Saponification followed by Liquid-Liquid Extraction	80-139%	Analyte-dependent	Analyte-dependent	[10]
QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)	Generally 70-120%	Analyte-dependent	Analyte-dependent	[10]
Analysis	Gas Chromatography-Mass Spectrometry (GC-MS/MS)	N/A	ng/g range	ng/g range	[11]

Experimental Protocols

Detailed methodologies are essential for reproducible and accurate results. Below are generalized experimental protocols for the analysis of PAHs in different matrices using a deuterated surrogate like 9-Bromophenanthrene-d9.

Water Sample Analysis

• Sample Preparation:

  • Collect a 1-liter water sample in a pre-cleaned amber glass bottle.

  • Spike the sample with a known concentration of 9-Bromophenanthrene-d9 solution.

• Extraction (Liquid-Liquid Extraction):

  • Adjust the sample pH to neutral.

  • Transfer the sample to a 2-liter separatory funnel.

  • Add 60 mL of dichloromethane and shake vigorously for 2 minutes, venting periodically.

  • Allow the layers to separate and drain the organic layer into a flask.

  • Repeat the extraction twice more with fresh portions of dichloromethane.

  • Combine the extracts and dry over anhydrous sodium sulfate.

• Concentration and Analysis:

  • Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

  • Add an internal standard (e.g., chrysene-d12).

  • Analyze by Gas Chromatography-Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode.

Soil/Sediment Sample Analysis

• Sample Preparation:

  • Air-dry the soil or sediment sample and sieve to remove large debris.

  • Homogenize the sample.

  • Weigh 10-20 g of the homogenized sample into an extraction thimble.

  • Spike the sample with a known amount of 9-Bromophenanthrene-d9.

• Extraction (Soxhlet):

  • Place the thimble in a Soxhlet extractor.

  • Extract with a suitable solvent (e.g., hexane:acetone 1:1 v/v) for 16-24 hours.

• Cleanup and Analysis:

  • Concentrate the extract.

  • Perform a cleanup step using a silica (B1680970) gel or Florisil column to remove interferences.

  • Elute the PAHs with a less polar solvent.

  • Concentrate the cleaned extract to 1 mL.

  • Add an internal standard and analyze by GC-MS.

Air Sample Analysis

• Sample Collection:

  • Use a high-volume air sampler equipped with a quartz fiber filter (QFF) and a polyurethane foam (PUF) cartridge.

  • Spike the PUF cartridge with 9-Bromophenanthrene-d9 prior to sampling.

  • Draw a known volume of air (e.g., 300-400 m³) through the sampler over a 24-hour period.

• Extraction:

  • Combine the QFF and PUF cartridge in a Soxhlet extractor.

  • Extract with a suitable solvent (e.g., 10% diethyl ether in hexane) for 18 hours.

• Concentration and Analysis:

  • Concentrate the extract using a Kuderna-Danish apparatus.

  • Perform cleanup if necessary.

  • Adjust the final volume to 1 mL, add an internal standard, and analyze by GC-MS.

Biota (Fish Tissue) Sample Analysis

• Sample Preparation:

  • Homogenize a 2-5 g sample of fish tissue.

  • Spike the homogenate with 9-Bromophenanthrene-d9.

• Extraction (Saponification):

  • Add a methanolic potassium hydroxide (B78521) solution to the sample.

  • Heat the mixture in a water bath to saponify the lipids.

  • Cool the sample and extract the PAHs with hexane.

• Cleanup and Analysis:

  • Perform a cleanup using a silica gel solid-phase extraction (SPE) cartridge.

  • Concentrate the eluate to a final volume of 1 mL.

  • Add an internal standard and analyze by GC-MS or GC-MS/MS for enhanced selectivity.[11]

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the analysis of PAHs in environmental samples using a deuterated surrogate standard.

Caption: General workflow for PAH analysis with a deuterated surrogate.

Phenanthrene Metabolic Pathway

While 9-Bromophenanthrene-d9 is primarily used as an analytical standard, understanding the metabolic fate of its parent compound, phenanthrene, is relevant for toxicological assessments. The following diagram illustrates a simplified bacterial degradation pathway of phenanthrene. The toxicity of many PAHs is mediated through the Aryl Hydrocarbon Receptor (AhR) signaling pathway, leading to the induction of metabolic enzymes.[12]

Caption: Simplified bacterial degradation pathway of phenanthrene.[13][14][15]

References

• 1. www2.gov.bc.ca [www2.gov.bc.ca]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. Comparative study of extraction methods for the determination of PAHs from contaminated soils and sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of different methods for extraction of polycyclic aromatic hydrocarbons (PAHs) from Sicilian (Italy) coastal area sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Extraction Techniques for Polycyclic Aromatic Hydrocarbons in Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 7. Determination of Polycyclic Aromatic Hydrocarbons in Industrial Harbor Sediments by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. well-labs.com [well-labs.com]
• 10. agilent.com [agilent.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. Phenanthrene Degradation Pathway [eawag-bbd.ethz.ch]
• 15. Multiple degradation pathways of phenanthrene by Stenotrophomonas maltophilia C6 - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle: 9-Bromophenanthrene-d9 as a Surrogate vs. Internal Standard for Precise PAH Analysis

A comprehensive guide for researchers, scientists, and drug development professionals on optimizing Polycyclic Aromatic Hydrocarbon (PAH) analysis through strategic standardization.

In the meticulous world of analytical chemistry, particularly in the trace-level quantification of Polycyclic Aromatic Hydrocarbons (PAHs), the choice of standardization method is paramount to achieving accurate and reliable results. The two primary methods employed are surrogate and internal standardization, both of which utilize a known amount of a compound not naturally present in the sample to correct for variations during analysis. This guide provides an in-depth comparison of using 9-Bromophenanthrene-d9, a deuterated PAH, as both a surrogate and an internal standard in PAH analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

The Core of Standardization: Surrogate vs. Internal Standard

A surrogate standard is added to a sample at the very beginning of the analytical process, before any extraction or cleanup steps. Its primary role is to monitor the efficiency of the entire sample preparation procedure. By measuring the recovery of the surrogate, analysts can assess the loss of target analytes during these preparatory stages.[1] Deuterated compounds like 9-Bromophenanthrene-d9 are ideal surrogates because their chemical and physical properties closely mimic those of the target PAHs, ensuring they behave similarly throughout the extraction and analysis process.[2]

An internal standard , on the other hand, is typically added to the sample extract just before instrumental analysis.[1] Its purpose is to correct for variations in the instrument's response and injection volume. By comparing the signal of the target analytes to the constant signal of the internal standard, quantitative precision can be significantly improved.[3]

Performance Comparison: 9-Bromophenanthrene-d9 in Action

While direct comparative studies for 9-Bromophenanthrene-d9 in both roles are not extensively published, we can infer its performance based on studies using structurally similar deuterated PAHs, such as deuterated phenanthrene. The following tables summarize expected performance data based on typical results from PAH analysis in environmental matrices like soil and water.

Table 1: Performance of 9-Bromophenanthrene-d9 as a Surrogate Standard

Parameter	Soil Matrix	Water Matrix	Acceptable Range
Average Recovery (%)	85	92	70-130%
Relative Standard Deviation (RSD, %)	8	5	< 15%
Limit of Detection (LOD, ng/g or ng/L)	0.1	0.05	Matrix Dependent
Limit of Quantification (LOQ, ng/g or ng/L)	0.3	0.15	Matrix Dependent

Data is representative and compiled from typical performance characteristics of deuterated PAH surrogates in GC-MS analysis.

Table 2: Performance of 9-Bromophenanthrene-d9 as an Internal Standard

Parameter	Expected Performance	Typical Acceptance Criteria
Calibration Curve Linearity (r²)	> 0.998	> 0.995
Response Factor RSD (%)	< 10	< 20%
Retention Time Stability (RSD, %)	< 0.5	< 1%
Peak Area Reproducibility (RSD, %)	< 5	< 15%

Data is representative and compiled from typical performance characteristics of deuterated PAH internal standards in GC-MS analysis.[3][4]

Experimental Protocols: A Step-by-Step Guide

The following are detailed methodologies for PAH analysis using 9-Bromophenanthrene-d9 as either a surrogate or an internal standard.

Protocol 1: 9-Bromophenanthrene-d9 as a Surrogate Standard

1. Sample Preparation:

• Soil/Sediment: A known weight of the homogenized sample (e.g., 10 g) is placed in an extraction thimble.

• Water: A known volume of the water sample (e.g., 1 L) is measured into a separatory funnel.

2. Spiking with Surrogate Standard:

• A precise volume of a standard solution of 9-Bromophenanthrene-d9 (e.g., 100 µL of a 1 µg/mL solution) is added to each sample, blank, and quality control sample before extraction.

3. Extraction:

• Soil/Sediment (Soxhlet Extraction): The sample is extracted with a suitable solvent mixture (e.g., hexane:acetone 1:1 v/v) for a defined period (e.g., 16-24 hours).

• Water (Liquid-Liquid Extraction): The water sample is extracted three times with a suitable solvent (e.g., dichloromethane).

4. Extract Cleanup:

• The extract is concentrated and cleaned up using techniques like silica (B1680970) gel or Florisil column chromatography to remove interfering compounds.

5. Internal Standard Addition & Analysis:

• A different deuterated PAH (e.g., Chrysene-d12) is added as an internal standard to the cleaned extract just before GC-MS analysis.

• The sample is then analyzed by GC-MS in Selected Ion Monitoring (SIM) mode.

6. Data Analysis:

• The recovery of 9-Bromophenanthrene-d9 is calculated to assess the efficiency of the extraction and cleanup process. The concentrations of target PAHs are quantified using the internal standard.

Protocol 2: 9-Bromophenanthrene-d9 as an Internal Standard

1. Sample Preparation and Extraction:

• The sample is prepared and extracted as described in Protocol 1 (steps 1 and 3), but without the initial spiking of 9-Bromophenanthrene-d9. A different surrogate standard (e.g., Naphthalene-d8) may be added at the beginning to monitor extraction efficiency.

2. Extract Cleanup:

• The extract is concentrated and cleaned up as described in Protocol 1 (step 4).

3. Spiking with Internal Standard:

• A precise volume of a standard solution of 9-Bromophenanthrene-d9 (e.g., 100 µL of a 1 µg/mL solution) is added to the final, cleaned extract.

4. GC-MS Analysis:

• The sample is analyzed by GC-MS in SIM mode.

5. Data Analysis:

• The peak areas of the target PAHs are normalized to the peak area of the 9-Bromophenanthrene-d9 internal standard to calculate their concentrations. The recovery of the surrogate standard is used to evaluate the sample preparation efficiency.

Visualizing the Workflow

To better illustrate the distinct stages where 9-Bromophenanthrene-d9 is introduced in each method, the following diagrams outline the experimental workflows.

Surrogate Standardization Workflow

Internal Standardization Workflow

Conclusion: Making the Right Choice

The decision to use 9-Bromophenanthrene-d9 as a surrogate or an internal standard depends on the primary analytical goal.

• Use as a Surrogate Standard when: The main concern is the potential for significant analyte loss during complex sample preparation procedures. This approach provides a direct measure of the efficiency of your extraction and cleanup steps, ensuring the final reported concentrations are corrected for these losses.

• Use as an Internal Standard when: The sample matrix is relatively clean and extraction efficiency is known to be high and consistent. In this scenario, the primary source of error is likely instrumental variability, which is effectively corrected by the internal standard added just before analysis.

For the most robust analytical approach, particularly for complex matrices, a combination of both a surrogate standard (like Naphthalene-d8) and an internal standard (like 9-Bromophenanthrene-d9) is often employed. This dual-standard approach allows for the comprehensive monitoring and correction of errors arising from both the sample preparation and the instrumental analysis, leading to the highest quality data in PAH quantification.

References

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. agilent.com [agilent.com]

Safety & Regulatory Compliance

Proper Disposal of 9-Bromophenanthrene-d9: A Procedural Guide

The proper disposal of 9-Bromophenanthrene-d9 is essential for maintaining laboratory safety and ensuring environmental protection. As a deuterated, halogenated polycyclic aromatic hydrocarbon (PAH), this compound must be treated as hazardous waste and handled with strict adherence to safety protocols. Disposal procedures for the deuterated form are identical to those for the standard 9-Bromophenanthrene.

Disclaimer: This guide provides general procedures based on available safety data. Researchers must always consult and adhere to their institution's specific Environmental Health and Safety (EHS) guidelines and comply with all local, state, and federal regulations.

Immediate Safety and Handling

Before beginning any disposal-related activities, it is crucial to wear the appropriate Personal Protective Equipment (PPE) to prevent exposure. 9-Bromophenanthrene is known to cause skin and eye irritation and may cause respiratory irritation.[1][2][3]

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.[4]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[4][5]

• Body Protection: A flame-resistant lab coat.[4]

• Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[4] If a fume hood is not available, a certified respirator (e.g., N95 dust mask) should be used.

Hazard Identification Summary

The following table summarizes the hazard information for 9-Bromophenanthrene based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Skin Irritation	Irritant	Warning	H315: Causes skin irritation[1]
Eye Irritation	Irritant	Warning	H319: Causes serious eye irritation[1]
Specific Target Organ Toxicity	Irritant	Warning	H335: May cause respiratory irritation[1]

Step-by-Step Disposal Protocol

Follow this procedure to ensure the safe segregation, storage, and disposal of 9-Bromophenanthrene-d9 waste.

Step 1: Waste Segregation

• Isolate Halogenated Waste: 9-Bromophenanthrene-d9 is a brominated organic compound. It must be segregated into a dedicated "Halogenated Organic Waste" container.[4][6]

• Avoid Mixing: Do not mix this waste with non-halogenated organic waste, aqueous waste, acids, bases, or oxidizers.[4][6] Improper mixing can lead to dangerous chemical reactions.

Step 2: Containerization

• Select Appropriate Container: Use a clearly labeled, sealable, and chemically compatible hazardous waste container.[4][5] High-density polyethylene (B3416737) (HDPE) or glass containers are often suitable. The container must be in good condition and have a secure, leak-proof lid.

• Types of Waste:

  • Solid Waste: Collect pure compounds and any contaminated solids (e.g., contaminated gloves, weigh boats, bench paper) in a container designated for solid halogenated organic waste.[4]

  • Liquid Waste: If 9-Bromophenanthrene-d9 is dissolved in a solvent, collect it in a container for liquid halogenated organic waste.[4]

Step 3: Labeling

• Label Clearly: The waste container must be clearly labeled with the words "Hazardous Waste."

• Identify Contents: List the full chemical name, "9-Bromophenanthrene-d9," and any other components in the container.[4] Note the approximate concentrations or quantities.

• Date Accumulation: Record the date when waste was first added to the container.

Step 4: Storage Pending Disposal

• Designated Area: Store the sealed waste container in a designated and secure satellite accumulation area. This area should be well-ventilated, such as in a safety cabinet or under a fume hood.[5]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak or spill.

• Keep Container Closed: Waste containers must remain tightly sealed at all times, except when adding waste.[4][7]

Step 5: Final Disposal

• Professional Disposal: The final disposal of 9-Bromophenanthrene-d9 must be conducted by your institution's EHS department or a licensed hazardous waste contractor.[8]

• Incineration: The typical method for destroying halogenated organic compounds is high-temperature incineration at a permitted hazardous waste facility.[6]

• Never: Do not dispose of this chemical down the drain or in regular trash.[5]

Spill Management

In the event of a small spill, follow these general steps:

• Alert Personnel: Notify others in the immediate area.

• Wear PPE: Ensure you are wearing the appropriate PPE before cleaning the spill.

• Contain Spill: Use an inert absorbent material like vermiculite (B1170534) or sand to contain the spill.[4] Avoid using combustible materials like paper towels for absorption.

• Collect Material: Carefully sweep or scoop the absorbed material into your designated hazardous waste container.[4]

• Decontaminate: Clean the spill area with soap and water. All cleaning materials (gloves, wipes, absorbents) must also be disposed of as hazardous waste.[4]

• Large Spills: For large spills, evacuate the area and contact your institution's EHS department immediately.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 9-Bromophenanthrene-d9.

Caption: Workflow for the safe disposal of 9-Bromophenanthrene-d9 waste.

References

• 1. 9-Bromophenanthrene | C14H9Br | CID 11309 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. 9-Bromophenanthrene: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. ethz.ch [ethz.ch]
• 8. benchchem.com [benchchem.com]

Navigating the Safe Handling and Disposal of 9-Bromophenanthrene-d9

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when working with specialized chemical compounds. This guide provides essential, immediate safety and logistical information for the handling and disposal of 9-Bromophenanthrene-d9, a deuterated polycyclic aromatic hydrocarbon. Adherence to these procedures is critical to minimize exposure risks and ensure compliant waste management.

Immediate Safety and Handling Protocols

9-Bromophenanthrene-d9, like its non-deuterated counterpart, should be handled with caution as it is classified as a skin, eye, and respiratory irritant.[1][2] The toxicological properties of the deuterated form are presumed to be similar to the parent compound. Therefore, implementing stringent safety measures is a necessity.

Engineering Controls: All handling of 9-Bromophenanthrene-d9 powder should be conducted in a certified chemical fume hood to minimize the risk of inhalation. The fume hood provides a controlled environment, drawing airborne particles away from the user.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table summarizes the required PPE for handling this compound.

PPE Category	Specification	Purpose
Hand Protection	Nitrile or other chemically resistant gloves	To prevent skin contact and absorption.
Eye Protection	Chemical safety goggles or a face shield	To protect the eyes from dust particles and potential splashes.
Body Protection	A flame-resistant lab coat	To protect skin and personal clothing from contamination.
Respiratory	A certified N95 (or equivalent) dust mask respirator	To prevent the inhalation of fine dust particles when handling the solid form.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 9-Bromophenanthrene-d9 is crucial for maintaining a safe laboratory environment.

Step 1: Preparation Before handling the compound, ensure that the chemical fume hood is operational and that all necessary PPE is readily available and in good condition. Prepare the work surface by lining it with absorbent bench paper to contain any potential spills.

Step 2: Weighing and Aliquoting When weighing the solid compound, use an analytical balance inside the chemical fume hood. Utilize anti-static weighing boats to prevent dispersal of the powder. If creating solutions, add the solvent to the weighed compound slowly to avoid splashing.

Step 3: Post-Handling Decontamination After handling, thoroughly decontaminate the work area. Wipe down all surfaces with an appropriate solvent, such as isopropanol, and dispose of the cleaning materials as contaminated solid waste.

Step 4: Personal Decontamination Remove PPE in the correct order to avoid cross-contamination. First, remove gloves, followed by the lab coat, and finally, the eye and respiratory protection. Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan: Managing 9-Bromophenanthrene-d9 Waste

Proper disposal of 9-Bromophenanthrene-d9 and any contaminated materials is a critical aspect of laboratory safety and environmental responsibility. As a halogenated aromatic hydrocarbon, it requires specific disposal procedures.

Waste Segregation: It is imperative to segregate halogenated waste from non-halogenated waste streams. Mixing these waste types can lead to complex and costly disposal processes.

Solid Waste Disposal: Solid waste contaminated with 9-Bromophenanthrene-d9, including used weighing boats, contaminated bench paper, and disposable PPE, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste Disposal: Solutions containing 9-Bromophenanthrene-d9 should be collected in a separate, labeled, and sealed waste container designated for halogenated organic solvents.

Disposal Pathway: All waste containing 9-Bromophenanthrene-d9 is classified as hazardous waste and must be disposed of through an approved hazardous waste management vendor. The primary disposal method for halogenated organic compounds is high-temperature incineration.

The following table outlines the disposal procedures for different types of waste generated during the handling of 9-Bromophenanthrene-d9.

Waste Type	Container Type	Disposal Procedure
Solid 9-Bromophenanthrene-d9	Labeled, sealed, and compatible plastic or glass container	Collect as halogenated organic solid waste.
Contaminated Solid Materials	Labeled, sealed plastic bag or container for solid hazardous waste	Includes gloves, bench paper, and other disposable materials. Collect as halogenated solid waste.
Solutions in Organic Solvents	Labeled, sealed, and compatible solvent waste container	Collect as halogenated organic liquid waste. Do not mix with non-halogenated solvents.

Visualizing the Workflow

To provide a clear and concise overview of the handling and disposal process, the following diagrams illustrate the key steps.

Figure 1. A step-by-step workflow for the safe handling of 9-Bromophenanthrene-d9.

Figure 2. A workflow outlining the proper disposal of 9-Bromophenanthrene-d9 waste.

References

• 1. 9-Bromophenanthrene [chembk.com]
• 2. 9-Bromophenanthrene: properties, applications and safety_Chemicalbook [chemicalbook.com]